(4-Hydroxynaphthalen-1-yl)boronic acid

Core Science & Biosynthesis

A Technical Guide to (4-Hydroxynaphthalen-1-yl)boronic acid (CAS 102555-71-5): Properties, Synthesis, and Applications

Executive Summary: (4-Hydroxynaphthalen-1-yl)boronic acid is a bifunctional aromatic compound featuring a naphthalene core substituted with both a hydroxyl (-OH) group and a boronic acid [-B(OH)₂] moiety. This unique structure renders it a highly valuable intermediate in modern organic synthesis and medicinal chemistry. The boronic acid group serves as a versatile handle for palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura coupling, enabling the formation of complex carbon-carbon bonds.[1] Simultaneously, the phenolic hydroxyl group provides a secondary site for chemical modification, allowing for the construction of diverse molecular architectures. This guide provides an in-depth analysis of its chemical properties, outlines robust synthetic and purification protocols, and explores its key applications, particularly in the realm of drug discovery and materials science.

Introduction to Aryl Boronic Acids

A boronic acid is an organoboron compound derived from boric acid where one hydroxyl group is replaced by an organic residue.[2] Aryl boronic acids, with the general formula Ar-B(OH)₂, are characterized by a carbon-boron bond between an sp²-hybridized aromatic carbon and a boron atom.[3]

Key Chemical Features:

• Lewis Acidity: The boron atom in a boronic acid possesses a vacant p-orbital, making it a Lewis acid. This allows it to reversibly form covalent complexes with Lewis bases like diols, amino acids, and sugars.[4]

• Acidity (pKa): Aryl boronic acids are weakly acidic, with typical pKa values around 9.[2][4] However, this can be modulated by substituents on the aromatic ring and changes upon complexation, which can lower the pKa to ~7 in aqueous solutions.[4][5]

• Stability and Reactivity: Many aryl boronic acids are air-stable, high-melting-point solids.[4] They are prone to dehydration, forming cyclic trimers known as boroxines, especially upon heating.[6][7] Their primary utility stems from their role as nucleophilic partners in transition metal-catalyzed reactions.[8]

The development of the Suzuki-Miyaura cross-coupling reaction, which earned the 2010 Nobel Prize in Chemistry, elevated aryl boronic acids to indispensable tools for synthetic chemists.[3][9]

Physicochemical and Structural Properties

(4-Hydroxynaphthalen-1-yl)boronic acid is a solid compound whose properties are dictated by its three core components: the naphthalene ring system, the hydroxyl group, and the boronic acid moiety.

Table 1: Compound Identification

Property	Value
IUPAC Name	(4-Hydroxynaphthalen-1-yl)boronic acid
CAS Number	102555-71-5
Alternate CAS	2417337-13-2[10]
Molecular Formula	C₁₀H₉BO₃
Molecular Weight	187.99 g/mol [11]

| Canonical SMILES | B(C1=CC=C(C2=C1C=CC=C2)O)(O)O |

Table 2: Physical and Chemical Properties (Predicted and Inferred)

Property	Value/Description	Rationale/Source
Physical Form	Expected to be a solid (e.g., crystalline powder).	Typical for aryl boronic acids.[4][12]
Melting Point	High melting point, characteristic of aryl boronic acids.	General property of the class.[4]
Solubility	Low solubility in water; soluble in polar organic solvents like ethers (THF, Dioxane), ketones, and DMSO.	Aryl boronic acids generally exhibit poor aqueous solubility but dissolve in organic solvents.[13][14]

| pKa | Estimated to be in the range of 8.5 - 9.5. | The electron-donating hydroxyl group may slightly increase the pKa relative to phenylboronic acid (pKa ~8.8). Aryl boronic acids typically range from 4-10.[5] |

Structural & Spectroscopic Analysis

The molecule's structure combines a nucleophilic aromatic ring (activated by the -OH group) with the electrophilic boron center.

• ¹H NMR: The proton NMR spectrum in a solvent like DMSO-d₆ is expected to show distinct signals for the aromatic protons on the naphthalene ring, typically in the 7.0-8.5 ppm range.[15][16] A broad singlet for the phenolic -OH proton and another for the two -OH protons of the boronic acid group would also be present; these are exchangeable with D₂O.

• ¹³C NMR: The carbon spectrum will display ten signals for the naphthalene core. The carbon attached to the boron (C1) will appear at a characteristic downfield shift (~130-140 ppm), while the carbon bearing the hydroxyl group (C4) will be shifted further downfield (~150-160 ppm).[17]

• ¹¹B NMR: The ¹¹B NMR spectrum should show a broad signal characteristic of a trigonal planar boronic acid, typically in the range of +25 to +35 ppm.

Synthesis and Purification

The synthesis of (4-Hydroxynaphthalen-1-yl)boronic acid is not widely reported in standard literature, but a robust synthetic route can be designed based on established organoboron chemistry.[18][19] The most logical approach involves the borylation of a pre-functionalized naphthalene precursor, such as 4-bromo-1-naphthol.

Proposed Synthetic Workflow

A critical consideration is the presence of the acidic phenolic proton, which is incompatible with the highly basic organometallic intermediates required for borylation. Therefore, a protection-deprotection strategy is necessary.

Caption: Proposed synthesis of (4-Hydroxynaphthalen-1-yl)boronic acid.

Detailed Experimental Protocol: Synthesis via Lithiation-Borylation

This protocol is a representative procedure based on standard methods for aryl boronic acid synthesis.[18][19]

Step 1: Protection of 4-Bromo-1-naphthol

• To a stirred solution of 4-bromo-1-naphthol (1.0 eq) in an anhydrous solvent like dichloromethane (DCM) at 0 °C, add a suitable base such as N,N-diisopropylethylamine (DIPEA, 1.5 eq).

• Slowly add a protecting group reagent, for example, methoxymethyl chloride (MOMCl, 1.2 eq).

• Allow the reaction to warm to room temperature and stir for 4-6 hours until TLC analysis indicates complete consumption of the starting material.

• Quench the reaction with water and perform a standard aqueous workup. Extract with DCM, dry the organic layer over Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to yield the protected 1-bromo-4-(methoxymethoxy)naphthalene.

  • Causality: The hydroxyl group is protected to prevent it from quenching the highly basic organolithium reagent that will be formed in the next step.

Step 2: Borylation

• Dissolve the protected bromonaphthalene (1.0 eq) in anhydrous tetrahydrofuran (THF) in a flame-dried, three-neck flask under an inert atmosphere (Argon or Nitrogen).

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Add n-butyllithium (n-BuLi, 1.1 eq) dropwise, maintaining the temperature below -70 °C. Stir for 30-60 minutes at this temperature.

• To the resulting aryllithium solution, add triisopropyl borate [B(O-iPr)₃, 1.5 eq] dropwise, again ensuring the temperature remains at -78 °C.

  • Causality: The halogen-metal exchange creates a potent nucleophilic aryl species.[18] This nucleophile then attacks the electrophilic boron atom of the borate ester. Low temperature is critical to prevent side reactions.

Step 3: Deprotection and Hydrolysis

• After stirring for 2-3 hours at -78 °C, allow the reaction to slowly warm to room temperature.

• Quench the reaction by carefully adding aqueous hydrochloric acid (e.g., 2 M HCl). This step hydrolyzes the boronate ester and simultaneously removes the MOM protecting group.

• Stir vigorously for 1-2 hours. The product, (4-Hydroxynaphthalen-1-yl)boronic acid, will often precipitate from the solution.

• Collect the solid by vacuum filtration, wash with cold water and a minimal amount of a non-polar solvent (e.g., hexane) to remove impurities, and dry under vacuum.

Purification

If the precipitated product is not of sufficient purity, it can be purified by recrystallization from a suitable solvent system, such as water/ethanol. Characterization is typically performed using NMR spectroscopy and mass spectrometry. It is important to note that arylboronic acids can be challenging to characterize completely as they exist in equilibrium with their boroxine anhydrides.[7]

Chemical Reactivity and Key Applications

The dual functionality of (4-Hydroxynaphthalen-1-yl)boronic acid makes it a powerful synthetic building block.

The Suzuki-Miyaura Cross-Coupling Reaction

This is the most prominent application of aryl boronic acids, used to form C(sp²)-C(sp²) bonds.[9][20] The reaction involves a palladium catalyst, a base, and coupling partners of the boronic acid and an organohalide (or triflate).

Mechanistic Cycle: The generally accepted mechanism proceeds through three key steps:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halide bond of the organohalide, forming a Pd(II) species.

• Transmetalation: The organic group from the boronic acid is transferred to the palladium center. This step is facilitated by a base (e.g., K₂CO₃, Cs₂CO₃), which activates the boronic acid by forming a more nucleophilic boronate species.[20][21]

• Reductive Elimination: The two organic partners on the Pd(II) center couple and are eliminated, forming the new C-C bond and regenerating the Pd(0) catalyst.[9]

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

General Protocol: Suzuki-Miyaura Coupling

• To a reaction vessel, add (4-Hydroxynaphthalen-1-yl)boronic acid (1.0-1.5 eq), the aryl halide partner (1.0 eq), a palladium catalyst (e.g., Pd(PPh₃)₄, 1-5 mol%), and a base (e.g., K₂CO₃, 2-3 eq).

• Purge the vessel with an inert gas.

• Add a degassed solvent system, such as a mixture of toluene and water or dioxane and water.

• Heat the reaction mixture (typically 80-110 °C) with stirring for 2-24 hours, monitoring progress by TLC or LC-MS.

• Upon completion, cool the reaction, dilute with an organic solvent, and perform an aqueous workup to remove the inorganic salts.

• Purify the resulting biaryl product via column chromatography or recrystallization.

Applications in Medicinal Chemistry

The boronic acid functional group itself is a key pharmacophore in several approved drugs, such as the proteasome inhibitor Bortezomib (Velcade®), where it forms a reversible covalent bond with the target enzyme.[6][22][23]

• Enzyme Inhibition: (4-Hydroxynaphthalen-1-yl)boronic acid can be used as a starting point to design inhibitors for enzymes like serine proteases.

• Scaffold for Drug Discovery: The hydroxynaphthalene core is a privileged structure found in numerous bioactive compounds. Using this boronic acid in Suzuki couplings allows for the rapid generation of libraries of complex molecules for screening against various biological targets.[1]

• Bioisostere: Boronic acids can act as bioisosteres of carboxylic acids, offering different physicochemical properties while maintaining key biological interactions.[18]

Handling, Storage, and Safety

Aryl boronic acids require careful handling and storage to maintain their integrity.

• Safety Precautions: Like many aryl boronic acids, this compound should be handled with standard personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Work should be conducted in a well-ventilated fume hood to avoid inhalation of dust. It is expected to be an irritant to the skin, eyes, and respiratory system.[24]

• Storage: (4-Hydroxynaphthalen-1-yl)boronic acid should be stored in a tightly sealed container under an inert atmosphere (e.g., argon) in a cool, dry place.[12] This prevents both oxidation and the gradual dehydration to its corresponding boroxine anhydride, which can affect reactivity and stoichiometry in subsequent reactions.[7][8]

Conclusion

(4-Hydroxynaphthalen-1-yl)boronic acid is a versatile and powerful chemical building block. Its capacity to participate in robust C-C bond-forming reactions via the boronic acid moiety, combined with a secondary site for functionalization at the hydroxyl group, makes it an exceptionally valuable intermediate for researchers in organic synthesis, medicinal chemistry, and materials science. Understanding its properties, synthetic routes, and reactivity is key to unlocking its full potential in the creation of novel and complex molecular structures.

References

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• Suzuki-Miyaura cross-coupling: Practical Guide - Yoneda Labs. Retrieved from [Link]

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• Solubility of investigated compounds in water. Phenylboronic acid... - ResearchGate. Retrieved from [Link]

• Origins, and formulation implications, of the pKa difference between boronic acids and their esters: A density functional theory study | Semantic Scholar. Retrieved from [Link]

• Some mechanistic aspects regarding the Suzuki–Miyaura reaction between selected ortho-substituted phenylboronic acids and 3,4,5-tribromo-2,6-dimethylpyridine - Beilstein Journals. (2018, September 11). Retrieved from [Link]

• Transmetalation of boronic acids and their derivatives: mechanistic elucidation and relevance to catalysis - Dalton Transactions (RSC Publishing). Retrieved from [Link]

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• 13 C-NMR spectrum of ((2-hydroxynaphthalen-1-yl)(phenyl)methyl)thiourea (4a) - ResearchGate. Retrieved from [Link]

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• Arylboronic Acids – DRUG REGULATORY AFFAIRS INTERNATIONAL - WordPress.com. (2015, June 29). Retrieved from [Link]

• ¹H NMR spectra of naphthalene measured under different conditions. - ResearchGate. Retrieved from [Link]

• Chemoselective oxidation of aryl organoboron systems enabled by boronic acid-selective phase transfer - RSC Publishing. (2016, October 27). Retrieved from [Link]

• Spontaneous Isomerization of a Hydroxynaphthalene-Containing Spiropyran in Polar Solvents Enhanced by Hydrogen Bonding Interactions | ACS Omega. (2021, November 30). Retrieved from [Link]

• Spontaneous Isomerization of a Hydroxynaphthalene-Containing Spiropyran in Polar Solvents Enhanced by Hydrogen Bonding Interactions - PMC. (2021, November 30). Retrieved from [Link]

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An In-Depth Technical Guide to (4-Hydroxynaphthalen-1-yl)boronic acid: Properties, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

(4-Hydroxynaphthalen-1-yl)boronic acid , a bifunctional organic compound, has emerged as a versatile building block in medicinal chemistry and materials science. Its unique structure, featuring a naphthalene core appended with both a hydroxyl and a boronic acid group, imparts a valuable combination of reactivity and functionality. This guide provides a comprehensive overview of its chemical properties, synthesis, and key applications, with a focus on its role in Suzuki-Miyaura coupling and the development of fluorescent chemosensors.

Core Molecular and Physical Properties

(4-Hydroxynaphthalen-1-yl)boronic acid is a solid at room temperature with the chemical formula C₁₀H₉BO₃. A thorough understanding of its fundamental properties is crucial for its effective application in research and development.

Property	Value	Source
Molecular Formula	C₁₀H₉BO₃	PubChem
Molecular Weight	187.99 g/mol	PubChem[1]
IUPAC Name	(4-hydroxynaphthalen-1-yl)boronic acid	PubChem
Appearance	Solid (form may vary)	General knowledge
Solubility	Soluble in many organic solvents	General knowledge

Synthesis of (4-Hydroxynaphthalen-1-yl)boronic acid

The synthesis of aryl boronic acids, including naphthalene derivatives, is well-established in organic chemistry. A common and effective method involves the reaction of a Grignard reagent with a trialkyl borate followed by hydrolysis. For (4-Hydroxynaphthalen-1-yl)boronic acid, a plausible synthetic route starts from 4-bromo-1-naphthol.

Conceptual Synthesis Workflow

Caption: Conceptual workflow for the synthesis of (4-Hydroxynaphthalen-1-yl)boronic acid.

Detailed Experimental Protocol (Hypothetical)

This protocol is a representative example based on established methods for the synthesis of similar aryl boronic acids and should be adapted and optimized for specific laboratory conditions.

Step 1: Protection of the Hydroxyl Group

• Dissolve 4-bromo-1-naphthol in an anhydrous aprotic solvent such as dichloromethane (DCM) or tetrahydrofuran (THF).

• Add a suitable protecting group reagent, for example, tert-butyldimethylsilyl chloride (TBDMSCl), along with a base like imidazole.

• Stir the reaction mixture at room temperature until the reaction is complete, as monitored by thin-layer chromatography (TLC).

• Work up the reaction by washing with water and brine, drying the organic layer over anhydrous sodium sulfate, and concentrating under reduced pressure.

• Purify the protected intermediate by column chromatography.

Step 2: Formation of the Grignard Reagent and Borylation

• To a flame-dried flask under an inert atmosphere (e.g., argon or nitrogen), add magnesium turnings.

• Add a solution of the protected 4-bromo-1-naphthol in anhydrous THF dropwise to initiate the Grignard reaction. Gentle heating may be required.

• Once the Grignard reagent has formed, cool the reaction mixture to a low temperature (e.g., -78 °C).

• Slowly add a solution of a trialkyl borate, such as trimethyl borate or triisopropyl borate, in anhydrous THF.

• Allow the reaction to warm to room temperature and stir for several hours.

Step 3: Hydrolysis and Deprotection

• Quench the reaction by slowly adding an aqueous acid solution (e.g., 1 M HCl) at 0 °C.

• Stir the mixture vigorously to ensure complete hydrolysis of the borate ester.

• The acidic conditions will also facilitate the deprotection of the silyl ether.

• Extract the aqueous layer with an organic solvent like ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• The crude product can be purified by recrystallization or column chromatography to yield (4-Hydroxynaphthalen-1-yl)boronic acid.

Characterization: Spectroscopic Analysis

The structural confirmation of (4-Hydroxynaphthalen-1-yl)boronic acid is typically achieved through spectroscopic methods, primarily Nuclear Magnetic Resonance (NMR) and Fourier-Transform Infrared (FT-IR) spectroscopy.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons on the naphthalene ring. The chemical shifts and coupling patterns of these protons provide information about their positions relative to the hydroxyl and boronic acid groups. The protons of the B(OH)₂ group often appear as a broad singlet, and the phenolic proton will also be present.

• ¹³C NMR: The carbon NMR spectrum will display signals corresponding to the ten carbon atoms of the naphthalene core. The carbons attached to the oxygen and boron atoms will have characteristic chemical shifts.

Fourier-Transform Infrared (FT-IR) Spectroscopy

The FT-IR spectrum provides valuable information about the functional groups present in the molecule. Key vibrational bands to expect include:

• A broad O-H stretching band for the hydroxyl group, typically in the region of 3200-3600 cm⁻¹.

• O-H stretching vibrations for the boronic acid group, also appearing as a broad band.

• B-O stretching vibrations, usually observed in the 1300-1400 cm⁻¹ region.

• C-B stretching vibrations, which are typically weaker and appear in the 1000-1100 cm⁻¹ range.

• Aromatic C-H and C=C stretching vibrations characteristic of the naphthalene ring.[2]

Key Applications in Research and Development

The dual functionality of (4-Hydroxynaphthalen-1-yl)boronic acid makes it a valuable tool in several areas of chemical research, particularly in the synthesis of complex organic molecules and the development of sensors.

Suzuki-Miyaura Cross-Coupling Reactions

The Suzuki-Miyaura coupling is a powerful palladium-catalyzed reaction for the formation of carbon-carbon bonds, typically between an organoboron compound and an organic halide or triflate.[3][4] (4-Hydroxynaphthalen-1-yl)boronic acid serves as an excellent coupling partner to introduce the 4-hydroxynaphthyl moiety into various molecular scaffolds.

Caption: General scheme of a Suzuki-Miyaura cross-coupling reaction.

This protocol describes the general steps for a Suzuki-Miyaura coupling reaction. The specific conditions, including the choice of catalyst, ligand, base, and solvent, may need to be optimized for different substrates.

• Reaction Setup: In a reaction vessel, combine (4-Hydroxynaphthalen-1-yl)boronic acid (1.0-1.5 equivalents), the aryl or vinyl halide/triflate (1.0 equivalent), a palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(dppf)), and a base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄).

• Solvent Addition: Add a suitable solvent system, often a mixture of an organic solvent (e.g., toluene, dioxane, or DMF) and water.

• Degassing: Degas the reaction mixture by bubbling with an inert gas (argon or nitrogen) for 15-30 minutes to remove oxygen, which can deactivate the palladium catalyst.

• Reaction: Heat the mixture to the desired temperature (typically 80-120 °C) and monitor the reaction progress by TLC or GC-MS.

• Work-up: After the reaction is complete, cool the mixture to room temperature and add water. Extract the product with an organic solvent.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate. Purify the crude product by column chromatography or recrystallization.

The hydroxyl group on the naphthalene ring offers a site for further functionalization, allowing for the synthesis of a diverse range of complex molecules with potential applications in pharmaceuticals and materials science.

Fluorescent Chemosensors for Saccharide Detection

Boronic acids are known to form reversible covalent bonds with cis-diols, a structural motif present in saccharides.[5][6] This interaction can be exploited to design fluorescent chemosensors. When a fluorophore is incorporated into the structure of a boronic acid-containing molecule, the binding of a saccharide can induce a change in the fluorescence properties of the fluorophore, such as an increase or decrease in intensity, or a shift in the emission wavelength.

The naphthalene moiety in (4-Hydroxynaphthalen-1-yl)boronic acid is inherently fluorescent, making this compound a promising candidate for the development of "turn-on" or "turn-off" fluorescent sensors for saccharides.

The sensing mechanism often involves the modulation of a photoinduced electron transfer (PET) process. In the unbound state, the lone pair of electrons on the nitrogen or oxygen atom of a nearby group can quench the fluorescence of the naphthalene core through PET. Upon binding of a saccharide to the boronic acid, the boron atom becomes tetracoordinate, which can alter the electronic properties of the molecule and inhibit the PET process, leading to an enhancement of fluorescence ("turn-on" sensing).

Caption: General mechanism of a "turn-on" fluorescent sensor for saccharides.

The development of selective and sensitive fluorescent sensors for saccharides is of great interest for applications in biomedical diagnostics, particularly for monitoring glucose levels in diabetic patients.

Conclusion and Future Perspectives

(4-Hydroxynaphthalen-1-yl)boronic acid is a valuable and versatile chemical entity with significant potential in organic synthesis and the development of functional materials. Its utility in Suzuki-Miyaura cross-coupling reactions provides a straightforward route to complex biaryl structures, while its inherent fluorescence and ability to bind diols make it a promising platform for the design of chemosensors.

Future research in this area will likely focus on:

• The development of more efficient and environmentally friendly synthetic routes to (4-Hydroxynaphthalen-1-yl)boronic acid and its derivatives.

• The exploration of its applications in the synthesis of novel drug candidates and biologically active molecules.

• The design and synthesis of more sophisticated fluorescent sensors with improved selectivity and sensitivity for specific saccharides and other biologically relevant diols.

As the fields of medicinal chemistry and materials science continue to advance, the demand for versatile building blocks like (4-Hydroxynaphthalen-1-yl)boronic acid is expected to grow, paving the way for new discoveries and innovations.

References

• Anzenbacher Jr., P., et al. (2023). Sensitive and specific detection of saccharide species based on fluorescence: update from 2016. PMC. [Link]

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• Waser, J. (2021). Editorial: Organic Fluorescent Materials as Chemical Sensors. ETH Zurich Research Collection. [Link]

• Yoneda Labs. (2022). Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

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A Technical Guide to the Solubility of (4-Hydroxynaphthalen-1-yl)boronic Acid in Organic Solvents

Introduction

(4-Hydroxynaphthalen-1-yl)boronic acid is a bifunctional organoboron compound of significant interest in medicinal chemistry and materials science. Its utility as a building block in Suzuki-Miyaura cross-coupling reactions and as a key component in the design of sensors and biologically active molecules is well-established.[1][2] A comprehensive understanding of its solubility in various organic solvents is a critical prerequisite for its effective application in synthesis, purification, and formulation.[3] This guide provides an in-depth analysis of the factors governing the solubility of (4-Hydroxynaphthalen-1-yl)boronic acid, extrapolated from the known behavior of structurally similar arylboronic acids, and presents a robust experimental framework for its empirical determination.

Theoretical Framework for Solubility

The solubility of (4-Hydroxynaphthalen-1-yl)boronic acid is a multifactorial property dictated by its molecular structure and the physicochemical characteristics of the solvent. Key considerations include:

• Polarity and Hydrogen Bonding: The presence of both a hydroxyl (-OH) and a boronic acid [-B(OH)2] group imparts a high degree of polarity to the molecule. These functional groups are capable of acting as both hydrogen bond donors and acceptors. Consequently, solvents that can engage in hydrogen bonding, such as alcohols and polar aprotic solvents like acetone, are expected to be more effective at solvating the molecule than nonpolar hydrocarbon solvents.[4]

• Aromatic System: The naphthalene ring system contributes to the molecule's lipophilicity and can engage in π-π stacking interactions. This suggests a degree of solubility in aromatic solvents.

• Formation of Boroxines: A critical characteristic of boronic acids is their propensity to undergo dehydration to form cyclic trimetric anhydrides known as boroxines.[4][5] This equilibrium between the boronic acid and its boroxine form is influenced by the solvent and can significantly impact solubility, as the two forms often exhibit different solubility profiles.[4] Recrystallization from aqueous or polar solvents tends to favor the free boronic acid, while nonpolar solvents may promote boroxine formation.[6]

• Influence of Substituents: The hydroxyl group on the naphthalene ring is expected to increase the molecule's polarity and hydrogen bonding capacity, likely enhancing its solubility in polar solvents compared to an unsubstituted naphthaleneboronic acid. The position of the substituents also plays a crucial role in the solubility of arylboronic acids.[5]

Expected Solubility Profile

Solvent Class	Representative Solvents	Expected Solubility	Rationale
Ethers	Diethyl ether, Tetrahydrofuran (THF), Dioxane	High	Ethers can act as hydrogen bond acceptors, interacting with the hydroxyl and boronic acid groups. They are generally good solvents for boronic acids.[4]
Ketones	Acetone, 3-Pentanone	High	Ketones are polar aprotic solvents that can effectively solvate the polar functional groups of the boronic acid.[4]
Alcohols	Methanol, Ethanol, Isopropanol	Moderate to High	Alcohols are protic solvents capable of extensive hydrogen bonding. However, the potential for transesterification with the boronic acid exists.
Halogenated Solvents	Dichloromethane (DCM), Chloroform	Moderate	These solvents offer moderate polarity. Chloroform has shown good solubility for some arylboronic acids.[4]
Aromatic Hydrocarbons	Toluene, Benzene	Low to Moderate	The aromatic nature of these solvents may provide some interaction with the naphthalene ring system.
Aliphatic Hydrocarbons	Hexane, Heptane, Methylcyclohexane	Very Low	These nonpolar solvents are generally poor solvents for polar boronic acids and are often used for washing impurities during synthesis.[4]
Polar Aprotic Solvents	Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO)	High	These highly polar solvents are expected to be very effective at solvating the polar functional groups of the molecule.

Experimental Determination of Solubility

To obtain precise and reliable solubility data, empirical determination is essential. The shake-flask method is the gold standard for determining thermodynamic equilibrium solubility.[8][9][10]

Workflow for Shake-Flask Solubility Determination

Caption: Experimental workflow for determining thermodynamic solubility using the shake-flask method.

Detailed Protocol for Shake-Flask Method

• Preparation of Saturated Solutions:

  • Add an excess amount of solid (4-Hydroxynaphthalen-1-yl)boronic acid to a series of glass vials. The excess should be sufficient to ensure that a solid phase remains at equilibrium.[10]

  • Pipette a precise volume of the desired organic solvent into each vial.

  • Seal the vials to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a constant temperature shaker bath (e.g., 25 °C or 37 °C).

  • Agitate the suspensions for a predetermined period (typically 24 to 72 hours) to ensure equilibrium is reached.[8] Preliminary studies can determine the time required to reach a plateau in concentration.[11]

• Sample Collection and Phase Separation:

  • After equilibration, allow the vials to stand undisturbed at the experimental temperature to allow for sedimentation.

  • Carefully withdraw an aliquot of the supernatant.

  • To ensure all undissolved solids are removed, centrifuge the aliquot.[8]

  • Filter the supernatant through a chemically compatible, low-binding syringe filter (e.g., 0.22 µm PTFE). Adsorption of the compound to the filter should be assessed.[10]

• Quantification:

  • Accurately dilute the clear filtrate with a suitable solvent (typically the mobile phase for the analytical method).

  • Analyze the diluted samples using a validated High-Performance Liquid Chromatography (HPLC) method with UV detection. The advantage of HPLC is its ability to separate the analyte from any potential impurities or degradants.[10]

  • Construct a calibration curve using standards of known concentrations to accurately determine the concentration of the boronic acid in the saturated solution.

Factors Influencing Experimental Results

• Solid-State Form: The crystalline form (polymorph), hydration state, or presence of amorphous content can significantly affect solubility.[8] It is crucial to characterize the solid form both before and after the solubility experiment.

• Purity of the Compound: Impurities can either increase or decrease the apparent solubility.

• Temperature: Solubility is temperature-dependent. Therefore, precise temperature control during the experiment is critical.[11]

• pH of the Medium: For ionizable compounds like (4-Hydroxynaphthalen-1-yl)boronic acid, solubility will be highly dependent on the pH of the medium.[9] While this guide focuses on organic solvents, any aqueous component would necessitate strict pH control.

Safety and Handling

(4-Hydroxynaphthalen-1-yl)boronic acid, like other boronic acids, should be handled with appropriate safety precautions.

• Hazard Identification: It may cause skin, eye, and respiratory irritation.[12][13] Harmful if swallowed.[12]

• Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety goggles, and a lab coat.[12] Use in a well-ventilated area or a fume hood to avoid inhalation of dust.[14]

• Handling: Avoid dust formation.[15] Wash hands thoroughly after handling.[16]

• Storage: Store in a tightly closed container in a dry, well-ventilated place.[14]

Logical Relationship of Safety Protocols

Caption: Interrelationship of hazard assessment and control measures for safe handling.

Conclusion

A thorough understanding of the solubility of (4-Hydroxynaphthalen-1-yl)boronic acid is fundamental to its successful application in research and development. While direct solubility data is sparse, a robust framework for predicting and experimentally determining its solubility can be established based on the behavior of analogous arylboronic acids. By considering the interplay of solvent polarity, hydrogen bonding, and the potential for boroxine formation, researchers can make informed decisions regarding solvent selection. The detailed experimental protocol provided herein offers a reliable method for generating the precise quantitative data necessary for optimizing reaction conditions, purification procedures, and formulation strategies.

References

• KU ScholarWorks. (n.d.). Physical and Chemical Properties of Boronic Acids: Formulation Implications. Retrieved from [Link]

• Journal of Chemical & Engineering Data. (2020, August 13). Equilibrium Solubility Determination and Correlation of Isobutoxyphenylboronic Acids in Organic Solvents. ACS Publications. Retrieved from [Link]

• Raytor. (2026, January 22). Pharmaceutical Solubility Testing | Why It Matters and What It Really Measures. Retrieved from [Link]

• Dipòsit Digital de la Universitat de Barcelona. (n.d.). Solubility determination of compounds of pharmaceutical interest. Retrieved from [Link]

• Journal of Solution Chemistry. (2020, June 6). Solubility of Phenylboronic Acid and its Cyclic Esters in Organic Solvents. Springer. Retrieved from [Link]

• Wiley-VCH. (2010, June 1). 1 Structure, Properties, and Preparation of Boronic Acid Derivatives Overview of Their Reactions and Applications. Retrieved from [Link]

• World Health Organization (WHO). (n.d.). Annex 4. Retrieved from [Link]

• MDPI. (2021, February 23). Solvent Extraction of Boric Acid: Comparison of Five Different Monohydric Alcohols and Equilibrium Modeling with Numerical Methods. Retrieved from [Link]

• Rheolution. (2023, March 18). Measuring the solubility of pharmaceutical compounds using NEPHEL.O. Retrieved from [Link]

• Semantic Scholar. (n.d.). Solubility of Phenylboronic Acid and its Cyclic Esters in Organic Solvents. Retrieved from [Link]

• Dissolution Technologies. (n.d.). Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter. Retrieved from [Link]

• ResearchGate. (n.d.). Solubility of investigated compounds in water. Phenylboronic acid.... Retrieved from [Link]

• SciSpace. (2017, November 2). Solubility of phenylboronic compounds in water. Retrieved from [Link]

• Wikipedia. (n.d.). Boronic acid. Retrieved from [Link]

• Chem-Impex. (n.d.). 4-Methyl-1-naphthaleneboronic acid. Retrieved from [Link]

• PubChem. (n.d.). (4-Formyl-1-naphthalene)boronic acid | C11H9BO3 | CID 2773424. Retrieved from [Link]

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pKa values of hydroxyl and boronic acid groups in naphthalene derivatives

Topic: pKa Values of Hydroxyl and Boronic Acid Groups in Naphthalene Derivatives: A Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

The physicochemical characterization of naphthalene derivatives—specifically the acid dissociation constants (

) of hydroxyl and boronic acid substituents—is a critical parameter in medicinal chemistry, supramolecular assembly, and fluorescent sensor design. While the naphthalene core provides a rigid, lipophilic scaffold with unique electronic properties, the positioning of substituents (1- vs. 2-position) significantly alters acidity through resonance stabilization and steric effects.

This guide provides an authoritative synthesis of experimental

values, elucidates the mechanistic drivers behind these constants, and details field-proven protocols for their determination.[1] Special emphasis is placed on the 1,8-peri-interaction , a structural motif that dramatically shifts acidity and enables reversible covalent binding, a principle exploited in boronic acid-based carbohydrate sensors.[1]

Fundamental Dissociation Constants

The following table consolidates experimental and high-confidence predictive data for the core naphthalene derivatives. Note the distinct acidity difference between the 1- and 2-isomers, driven by the electronic environment of the fused ring system.[1]

Table 1: Comparative pKa Values of Naphthalene Derivatives

Compound	Substituent Position	Functional Group	(Experimental)	(Predicted/Range)	Key Electronic Factor
1-Naphthol	C-1 ( )	Hydroxyl (-OH)	9.34 - 9.39	—	High resonance stabilization of conjugate base (10 forms).
2-Naphthol	C-2 ( )	Hydroxyl (-OH)	9.51 - 9.63	—	Lower resonance stabilization of conjugate base (9 forms).
1-Naphthaleneboronic Acid	C-1 ( )	Boronic Acid ( )	~8.5 - 8.7 *	8.53 ± 0.30	Steric strain from peri-hydrogen (H-8) destabilizes planar form.
2-Naphthaleneboronic Acid	C-2 ( )	Boronic Acid ( )	~8.5 - 8.8	8.53 ± 0.30	Minimal steric hindrance; behaves similarly to phenylboronic acid ( 8.8).
Phenylboronic Acid (Ref)	—	Boronic Acid ( )	8.81	—	Standard reference for Lewis acidity.

*Note: Boronic acids act as Lewis acids.[1][2] The

refers to the ionization equilibrium of the tetrahedral boronate anion formation: .

Mechanistic Analysis & Structural Insights

The Hydroxyl Group: Resonance vs. Stability

The acidity of naphthols is governed by the stability of the resulting naphthoxide anion.

• 1-Naphthol (

  ): The conjugate base at the -position allows for charge delocalization over both rings with a greater number of stable benzenoid resonance contributors (10 total) compared to the -position.[1] This enhanced stability makes the proton easier to remove, resulting in higher acidity (lower ).

• 2-Naphthol (

  ): The -naphthoxide anion has fewer resonance contributors (9 total) that preserve the aromaticity of the adjacent ring, making it slightly less stable and thus less acidic.

The Boronic Acid Group: Lewis Acidity & Geometry

Boronic acids are not Brønsted acids; they are Lewis acids that accept a hydroxide ion from water.

• Hybridization Shift: The neutral boronic acid is trigonal planar (

  ). Upon ionization (hydroxide capture), it becomes tetrahedral ( ).

• The Peri-Effect (1-Position): In 1-naphthaleneboronic acid, the hydrogen atom at the 8-position (peri-position) creates steric repulsion with the boronic acid group. This steric strain can destabilize the planar

  form, potentially making the transition to the tetrahedral form (which relieves some planar strain) slightly more favorable, or at least altering the solvation shell compared to the 2-isomer. However, electronic donation from the ring can counteract this.

The 1,8-Interaction (The "Senior Scientist" Insight)

In drug discovery and sensor development, the 1,8-disubstituted naphthalene motif is critical. When a boronic acid is placed at position 1 and a hydroxyl (or another donor) at position 8, or when 1,8-naphthalenediol interacts with an external boronic acid, a cyclic boronate ester forms.

• Mechanism: The 1,8-diol acts as a bidentate ligand, forming a six-membered dioxaborinane ring.

• pKa Shift: The formation of this cyclic ester significantly increases the acidity (lowers the apparent

  , often by 2–3 units). The resulting boronate complex is highly stable and Lewis acidic (Acceptor Numbers ~60–80), allowing it to bind hydroxide or other nucleophiles at physiological pH (7.4). This is the fundamental principle behind boronic acid-based glucose sensors .

Figure 1: Ionization equilibrium of boronic acids and the catalytic effect of 1,8-diol chelation.

Experimental Methodologies

For naphthalene derivatives, standard potentiometric titration often fails due to low aqueous solubility and aggregation. The following protocols are optimized for these specific challenges.

Protocol A: Spectrophotometric Titration (The Standard)

Best for: Determining ground-state pKa of soluble derivatives.

• Solvent System: Prepare a thermodynamic buffer system. Use Water:Methanol (1:1 v/v) or Water:DMSO (4:1 v/v) to ensure solubility. Note: Reported pKa will be an "apparent" pKa (

  ) specific to this solvent dielectric.

• Buffer Preparation: Prepare a series of buffers (phosphate, borate, acetate) ranging from pH 4.0 to 12.0 in 0.5 unit increments. Maintain constant ionic strength (

  M KCl).

• Stock Solution: Dissolve the naphthalene derivative to 10 mM in pure DMSO.

• Titration:

  • Add 10 µL of stock to 2 mL of each buffer (Final conc: 50 µM).

  • Record UV-Vis spectra (200–500 nm).[1]

  • Isosbestic Point Check: Verify the presence of isosbestic points (e.g., ~335 nm for 2-naphthol). Lack of sharp isosbestic points indicates aggregation or decomposition.[1]

• Data Analysis: Plot Absorbance at

  (anion) vs. pH. Fit to the Henderson-Hasselbalch equation.

Protocol B: Fluorometric Titration (High Sensitivity)

Best for: Low concentrations, sparingly soluble compounds, and sensor development.

• Rationale: Naphthalenes are highly fluorescent.[1][3] The phenolate/boronate forms typically have distinct quantum yields and emission maxima compared to the neutral forms.

• Setup:

  • Excitation:

    nm (check specific derivative absorption).

  • Emission Scan: 350–550 nm.

• Procedure:

  • Prepare samples as in Protocol A, but at lower concentration (1–5 µM ) to prevent inner-filter effects and aggregation.

  • Measure fluorescence intensity (

    ) at the emission maximum of the base form.

• Calculation: Use the modified equation for fluorometric titration:

  Where is fluorescence at high pH (fully ionized) and is at low pH (neutral).

Applications in Drug Discovery & Sensing

• Reversible Covalent Inhibitors: Boronic acids are used as "warheads" in protease inhibitors (e.g., Bortezomib). The

  determines the fraction of the drug in the reactive tetrahedral state at physiological pH. A lower (closer to 7.4) generally increases potency but may increase off-target reactivity.[1]

• Saccharide Sensing (The "Petri Dish" Application): Fluorescent naphthalene boronic acids act as PET (Photoinduced Electron Transfer) sensors.

  • Mechanism: In the neutral state, the boronic acid quenches naphthalene fluorescence. Upon binding a sugar (diol) and ionizing (becoming tetrahedral), the PET pathway is blocked, and fluorescence is restored (Turn-On Sensor).

  • Critical Parameter: The

    of the boronic acid must be tuned (often using ortho-aminomethyl groups, Wulff-type) so that sugar binding occurs effectively at pH 7.4.[1]

References

• PubChem. 2-Naphthol Compound Summary. National Library of Medicine.[1] Available at: [Link]

• Manankandayalage, C. P., et al. (2020).[4][5] Boronic, diboronic and boric acid esters of 1,8-naphthalenediol – synthesis, structure and formation of boronium salts.[1][5][6] Dalton Transactions. Available at: [Link]

• MDPI. (2024). Acidity Constants of Boronic Acids as Simply as Possible: Experimental, Correlations, and Prediction. Molecules.[1][2][3][4][7][8][9][10][11][12] Available at: [Link]

• Frank, C. Determining the Acid Dissociation Constant of 2-Naphthol in the Ground and Excited State. Available at: [Link]

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A Technical Guide to the Electronic Properties of 4-Substituted Naphthalene-1-Boronic Acids

This guide provides a comprehensive technical overview of the electronic properties of 4-substituted naphthalene-1-boronic acids, intended for researchers, scientists, and professionals in drug development. We will explore the synthesis, characterization, and theoretical modeling of these compounds, with a focus on how substituents at the 4-position modulate their electronic behavior.

Introduction: The Versatility of Naphthalene-1-Boronic Acids

Naphthalene-1-boronic acids are a class of organoboron compounds that have garnered significant interest in medicinal chemistry, organic synthesis, and materials science.[1] Their utility stems from the unique properties of the boronic acid functional group, -B(OH)₂, which can engage in reversible covalent interactions with diols, a feature exploited in the design of sensors and drug delivery systems.[1] The naphthalene scaffold, a bicyclic aromatic system, provides a larger π-conjugated framework compared to a simple benzene ring, influencing the molecule's electronic and photophysical properties.

The electronic character of the naphthalene ring can be finely tuned by the introduction of substituents. This guide focuses specifically on substitution at the 4-position of the naphthalene-1-boronic acid core. The placement of electron-donating or electron-withdrawing groups at this position directly impacts the electron density distribution across the naphthalene system and at the boron center, thereby altering key electronic parameters such as acidity (pKa), redox potentials, and spectroscopic behavior. Understanding these substituent effects is paramount for the rational design of novel molecules with tailored functionalities.

Theoretical Framework: Understanding Substituent Effects

The electronic influence of a substituent on an aromatic ring is a well-established concept in organic chemistry, often quantified by the Hammett equation.[2][3] This linear free-energy relationship correlates reaction rates and equilibrium constants for reactions of substituted aromatic compounds.[2] The Hammett constant, σ, is a measure of the electronic effect of a substituent, with positive values indicating electron-withdrawing character and negative values indicating electron-donating character.[2][4]

In the context of 4-substituted naphthalene-1-boronic acids, the substituent at the 4-position can exert its influence through a combination of inductive and resonance effects. These effects propagate through the naphthalene π-system, modulating the Lewis acidity of the boron atom and the energy levels of the frontier molecular orbitals (HOMO and LUMO).

Figure 1: Conceptual workflow illustrating the influence of a 4-substituent on the electronic properties of naphthalene-1-boronic acid.

Synthesis and Characterization

The synthesis of 4-substituted naphthalene-1-boronic acids can be achieved through various synthetic routes. A common approach involves the lithiation or Grignard formation of a 1-bromo-4-substituted naphthalene, followed by reaction with a trialkyl borate and subsequent acidic workup.

General Synthetic Protocol

• Starting Material: Begin with a commercially available or synthesized 1-bromo-4-substituted naphthalene. Examples of substituents include methoxy (-OCH₃), dimethylamino (-N(CH₃)₂), and formyl (-CHO).[5][6][7]

• Metal-Halogen Exchange: Dissolve the starting material in an anhydrous ethereal solvent (e.g., THF, diethyl ether) and cool to a low temperature (typically -78 °C). Add a solution of an organolithium reagent (e.g., n-butyllithium) or magnesium turnings to initiate metal-halogen exchange.

• Borylation: To the resulting organometallic species, add a trialkyl borate (e.g., triisopropyl borate) dropwise at low temperature.

• Hydrolysis: After the reaction is complete, quench the reaction with an acidic aqueous solution (e.g., HCl) to hydrolyze the boronate ester to the desired boronic acid.

• Purification: The crude product can be purified by recrystallization or column chromatography.

Figure 2: Generalized synthetic workflow for 4-substituted naphthalene-1-boronic acids.

Characterization Techniques

A suite of analytical techniques is employed to confirm the structure and purity of the synthesized compounds and to investigate their electronic properties.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Provides information on the proton environment in the molecule.[8][9][10][11]

  • ¹³C NMR: Reveals the carbon framework.[8][9]

  • ¹¹B NMR: Directly probes the boron center, providing insights into its coordination environment (trigonal vs. tetrahedral).[9][12]

• Mass Spectrometry (MS): Confirms the molecular weight of the compound. The isotopic pattern of boron (¹⁰B and ¹¹B) is a characteristic feature.[13]

• UV-Visible (UV-Vis) Spectroscopy: Investigates the electronic transitions within the molecule. The absorption maxima (λ_max) are sensitive to the nature of the substituent and the polarity of the solvent.[14][15]

• Fluorescence Spectroscopy: Measures the emission properties of the compounds. Naphthalene derivatives are often fluorescent, and the emission wavelength and quantum yield are strongly influenced by substituents.[7][14]

Computational Modeling: A Deeper Insight

Density Functional Theory (DFT) has emerged as a powerful tool for elucidating the electronic structure of boronic acids.[16][17] These computational methods provide valuable insights that complement experimental data.

DFT Calculations

DFT calculations, often using the B3LYP functional with a suitable basis set (e.g., 6-31G(d,p)), can be employed to:[16][18][19]

• Optimize Molecular Geometries: Determine the most stable three-dimensional structure of the molecule.[17]

• Calculate Frontier Molecular Orbital (FMO) Energies: The energies of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are crucial for understanding the electronic behavior. The HOMO-LUMO energy gap is related to the chemical reactivity and the wavelength of the lowest energy electronic transition.[16][18][19][20][21]

• Predict UV-Vis Spectra: Time-dependent DFT (TD-DFT) can be used to calculate the excitation energies and oscillator strengths of electronic transitions, which can be compared with experimental UV-Vis spectra.[16][22]

• Analyze Charge Distribution: Methods like Mulliken population analysis can provide information on the partial atomic charges, revealing how the substituent influences the electron density at the boron atom.[18]

Figure 3: Workflow for the computational analysis of electronic properties using DFT.

Analysis of Electronic Properties

The electronic properties of 4-substituted naphthalene-1-boronic acids are a direct consequence of the interplay between the naphthalene scaffold, the boronic acid moiety, and the 4-substituent.

Acidity (pKa)

The boronic acid group is a Lewis acid that can accept a hydroxide ion to form a tetrahedral boronate species.[16] The pKa of a boronic acid is a measure of its Lewis acidity. The electronic nature of the 4-substituent significantly influences the pKa.

• Electron-Withdrawing Groups (EWGs): Substituents like -NO₂, -CN, and -CHO decrease the electron density on the naphthalene ring and, by extension, on the boron atom. This increases the Lewis acidity of the boron, resulting in a lower pKa value.

• Electron-Donating Groups (EDGs): Substituents like -NH₂, -N(CH₃)₂, and -OCH₃ increase the electron density on the naphthalene ring and the boron atom, making it a weaker Lewis acid and leading to a higher pKa value.

The relationship between the pKa and the electronic nature of the substituent can often be described by a Hammett plot.[13]

Substituent Type	Expected Effect on pKa
Strong Electron-Withdrawing (e.g., -NO₂)	Decrease (more acidic)
Moderate Electron-Withdrawing (e.g., -CHO)	Slight Decrease
Halogens (e.g., -Br, -Cl)	Slight Decrease (inductive effect)
Weak Electron-Donating (e.g., -CH₃)	Slight Increase
Strong Electron-Donating (e.g., -N(CH₃)₂)	Increase (less acidic)

Table 1: Predicted trends in the pKa of 4-substituted naphthalene-1-boronic acids based on the electronic nature of the substituent.

Spectroscopic Properties and Frontier Molecular Orbitals

The UV-Vis absorption and fluorescence emission of these compounds are governed by electronic transitions between molecular orbitals. The 4-substituent plays a critical role in determining the energies of the HOMO and LUMO, and consequently, the spectroscopic properties.

• Electron-Donating Groups (EDGs): EDGs generally raise the energy of the HOMO more than the LUMO, leading to a smaller HOMO-LUMO gap. This results in a bathochromic (red) shift in the absorption and emission spectra. In some cases, strong EDGs can induce intramolecular charge transfer (ICT) character in the excited state, where electron density moves from the donor group to the naphthalene-boronic acid acceptor upon photoexcitation.[22][23][24]

• Electron-Withdrawing Groups (EWGs): EWGs tend to lower the energy of both the HOMO and LUMO, with a more pronounced effect on the LUMO. This can also lead to a smaller HOMO-LUMO gap and a red shift in the spectra. EWGs can also promote ICT character in the excited state.[22][23]

Substituent	Typical Effect on HOMO Energy	Typical Effect on LUMO Energy	Expected Shift in λ_max
-N(CH₃)₂ (EDG)	Increase	Slight Increase	Bathochromic (Red)
-OCH₃ (EDG)	Increase	Slight Increase	Bathochromic (Red)
-H (Reference)	-	-	-
-Br (EWG)	Decrease	Decrease	Bathochromic (Red)
-CHO (EWG)	Decrease	Significant Decrease	Bathochromic (Red)

Table 2: Qualitative effects of 4-substituents on the frontier molecular orbital energies and absorption maxima of naphthalene-1-boronic acids.

Conclusion

The electronic properties of 4-substituted naphthalene-1-boronic acids are highly tunable through the judicious choice of the substituent at the 4-position. Electron-donating and electron-withdrawing groups exert predictable influences on the acidity, frontier molecular orbital energies, and spectroscopic characteristics of these molecules. A combined approach of organic synthesis, spectroscopic characterization, and computational modeling provides a powerful platform for understanding these structure-property relationships. This knowledge is crucial for the design and development of novel naphthalene-1-boronic acid derivatives for applications in areas such as sensing, catalysis, and medicine.

References

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• The Quantum Mechanical Computations of the Conformational, Structural, Electronic and Spectroscopic Properties of 3-Cyanophenylboronic Acid - Longdom Publishing. (n.d.). [Link]

• Chomicz, L., et al. (2022). Naphthalene vs. Benzene as a Transmitting Moiety: Towards the More Sensitive Trifluoromethylated Molecular Probes for the Substituent Effects. Molecules, 27(13), 4235. [Link]

• PubChem. (n.d.). 1-Naphthaleneboronic acid. [Link]

• O'Boyle, N. M., et al. (2023). Fluorescent naphthalimide boronates as theranostics: structural investigations, confocal fluorescence and multiphoton fluorescence lifetime imaging microscopy in living cells. Chemical Communications, 59(80), 12023-12026. [Link]

• Liu, C., et al. (2017). The Least Stable Isomer of BN Naphthalene: Toward Predictive Trends for the Optoelectronic Properties of BN Acenes. Journal of the American Chemical Society, 139(17), 6086-6089. [Link]

• Snyder, H. R., & Wyman, F. W. (1947). Synthesis and Reactions of Some Substituted Naphthaleneboronic Acids. Journal of the American Chemical Society, 70(1), 234-237. [Link]

• Computational insights into the electronic, chemical, and thermodynamic properties of borazine and its derivatives. (2025). ResearchGate. [Link]

• On the Computational Determination of the pK a of Some Arylboronic Acids. (2025). MDPI. [Link]

• Structural and spectroscopic properties of an aliphatic boronic acid studied by combination of experimental and theoretical methods. (2008). AIP Publishing. [Link]

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Thermal Stability and Melting Point of (4-Hydroxynaphthalen-1-yl)boronic acid: A Comprehensive Technical Guide

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

(4-Hydroxynaphthalen-1-yl)boronic acid (CAS No. 2417337-13-2) is a valuable building block in organic synthesis and medicinal chemistry, primarily utilized in Suzuki-Miyaura cross-coupling reactions.[1] As with any chemical intermediate destined for rigorous applications such as drug development, a thorough understanding of its physicochemical properties is paramount. This guide provides an in-depth examination of the critical thermal properties of (4-Hydroxynaphthalen-1-yl)boronic acid, specifically its thermal stability and melting point. While specific experimental data for this compound is not widely published, this document establishes a foundational understanding based on the well-documented behavior of arylboronic acids and outlines a robust, self-validating experimental framework for its complete thermal characterization.

Introduction: The Criticality of Thermal Properties

The melting point and thermal stability of an active pharmaceutical ingredient (API) or a key intermediate are not mere physical constants; they are critical parameters that influence every stage of the drug development lifecycle. These properties dictate storage conditions, inform purification strategies like recrystallization, guide formulation development, and ensure the safety and reproducibility of manufacturing processes. For a molecule like (4-Hydroxynaphthalen-1-yl)boronic acid, understanding its thermal behavior is essential for ensuring its integrity and performance in sensitive synthetic applications.

This guide moves beyond a simple data sheet, offering a Senior Application Scientist's perspective on the nuances of analyzing arylboronic acids. We will explore the underlying chemical principles that govern their thermal behavior and present authoritative methodologies for precise characterization.

Theoretical Framework: Understanding the Nuances of Arylboronic Acids

The thermal analysis of arylboronic acids is often complicated by their propensity to undergo reversible dehydration to form cyclic trimeric anhydrides known as boroxines.[2][3] This equilibrium is a central consideration in any thermal analysis and is often the source of conflicting or misinterpreted data.

The Boronic Acid-Boroxine Equilibrium

Upon heating, three molecules of a boronic acid can lose three molecules of water to form a six-membered boroxine ring.[3] This is a reversible condensation reaction.

3 R–B(OH)₂ ⇌ (RBO)₃ + 3 H₂O

The observed "melting point" of a boronic acid sample may, in fact, be the melting point of the boroxine, or a mixture of the two forms.[4] The extent of this dehydration depends on factors like temperature, the presence of water, and the electronic nature of the aryl substituent. For (4-Hydroxynaphthalen-1-yl)boronic acid, the electron-donating hydroxyl group can influence the electrostatics at the boron center, potentially affecting the kinetics and thermodynamics of this equilibrium.

Caption: Reversible dehydration of boronic acid to its boroxine anhydride.

Polymorphism

Polymorphism, the ability of a compound to exist in multiple crystalline forms, is a critical consideration in pharmaceutical sciences. Different polymorphs can have distinct melting points, solubilities, and stability profiles. Naphthyl-containing compounds are known to exhibit polymorphism, and it is a reasonable hypothesis that (4-Hydroxynaphthalen-1-yl)boronic acid may also exist in different crystalline states.[5] A comprehensive thermal analysis must be designed to identify and characterize potential polymorphic transitions.

Core Analytical Methodologies for Thermal Characterization

To build a complete and reliable thermal profile of (4-Hydroxynaphthalen-1-yl)boronic acid, two primary analytical techniques are indispensable: Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA).[6][7]

Differential Scanning Calorimetry (DSC)

DSC is a powerful technique that measures the difference in heat flow required to increase the temperature of a sample and a reference as a function of temperature.[8] It provides quantitative information about thermal events.

• Melting Point (Tₘ): An endothermic peak on the DSC thermogram indicates melting. The onset temperature of this peak is typically reported as the melting point.[9]

• Enthalpy of Fusion (ΔHբ): The area under the melting peak is proportional to the energy required to melt the sample, a key indicator of crystallinity.

• Phase Transitions: Solid-solid transitions, such as those between polymorphs, can be detected as either endothermic or exothermic events prior to the final melt.

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere.[10] This technique is essential for distinguishing between melting and decomposition and for quantifying mass loss events.

• Thermal Stability: The temperature at which significant mass loss begins is a direct measure of the compound's thermal stability.[7]

• Decomposition Profile: The TGA curve reveals the temperature range over which the material degrades.

• Quantification of Volatiles: TGA can precisely measure the mass loss associated with the release of water during boroxine formation or the loss of residual solvents.[11]

Proposed Experimental Workflow: A Self-Validating System

The following protocols are designed to provide a comprehensive and unambiguous thermal characterization of a new or uncharacterized batch of (4-Hydroxynaphthalen-1-yl)boronic acid.

Caption: Integrated workflow for thermal characterization.

Detailed Experimental Protocols

A. Thermogravimetric Analysis (TGA)

• Instrument Calibration: Ensure the TGA instrument's temperature and mass balance are calibrated according to manufacturer specifications.

• Sample Preparation: Place 5-10 mg of (4-Hydroxynaphthalen-1-yl)boronic acid into a clean, tared ceramic or platinum TGA pan.

• Atmosphere: Purge the furnace with high-purity nitrogen at a flow rate of 50 mL/min to provide an inert atmosphere.

• Thermal Program:

  • Equilibrate the sample at 30°C for 5 minutes.

  • Ramp the temperature from 30°C to 600°C at a heating rate of 10°C/min.

• Data Analysis: Record the mass vs. temperature curve. Calculate the first derivative (DTG curve) to identify the temperatures of maximum mass loss rates.[10]

B. Differential Scanning Calorimetry (DSC)

• Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using a certified indium standard.

• Sample Preparation: Accurately weigh 2-5 mg of (4-Hydroxynaphthalen-1-yl)boronic acid into an aluminum DSC pan. Hermetically seal the pan to prevent the loss of water during the initial heating phase, which could interfere with the melting endotherm.

• Atmosphere: Maintain a nitrogen purge over the DSC cell at 50 mL/min.

• Thermal Program:

  • Equilibrate at 30°C for 5 minutes.

  • Ramp the temperature from 30°C to a temperature approximately 50°C above the expected melt (e.g., 300°C) at a heating rate of 10°C/min.

• Data Analysis: Record the heat flow vs. temperature curve. Determine the onset temperature, peak maximum, and integrated peak area (enthalpy) of any observed thermal events.[12]

Data Interpretation and Presentation

The power of this dual-technique approach lies in the correlated interpretation of the results.

• Scenario 1: True Melt Followed by Decomposition. The DSC shows a sharp endotherm. The TGA shows no mass loss until a much higher temperature. This indicates a stable compound with a distinct melting point.

• Scenario 2: Dehydration Followed by Melting of Boroxine. The TGA curve shows a mass loss corresponding to the theoretical loss of water to form the boroxine. The DSC may show a broad endotherm associated with this dehydration, followed by a sharper endotherm at a higher temperature corresponding to the melting of the newly formed boroxine.

• Scenario 3: Melting with Simultaneous Decomposition. The DSC shows an endotherm that coincides with the onset of mass loss in the TGA. This indicates the compound decomposes upon melting.

Comparative Data Summary

While specific data for (4-Hydroxynaphthalen-1-yl)boronic acid is pending experimental determination, we can create a comparative table based on known data for a similar compound.

Property	(4-Hydroxynaphthalen-1-yl)boronic acid	(4-Formylnaphthalen-1-yl)boronic acid[13]
CAS Number	2417337-13-2[1]	332398-52-4
Molecular Formula	C₁₀H₉BO₃	C₁₁H₉BO₃
Molecular Weight	187.99 g/mol	200.00 g/mol
Melting Point (Tₘ)	To be determined by DSC	230°C
Decomposition Temp. (Tₔ)	To be determined by TGA	Data not available
Expected Mass Loss (Dehydration)	~4.8% (for boroxine formation)	Data not available

Note: The expected mass loss for boroxine formation is calculated as (3 * M_H₂O) / (3 * M_boronic_acid) * 100.

Conclusion

A comprehensive understanding of the thermal stability and melting point of (4-Hydroxynaphthalen-1-yl)boronic acid is not optional but essential for its effective and safe use in research and development. Due to the known complexities of arylboronic acids, including the potential for boroxine formation and polymorphism, a multi-technique analytical approach is required. The integrated workflow of Thermogravimetric Analysis and Differential Scanning Calorimetry presented in this guide provides a robust, self-validating framework for obtaining precise and reliable thermal data. This rigorous characterization empowers researchers and drug development professionals to control for material variability, optimize processes, and ensure the quality and consistency of their final products.

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Navigating the Safety Profile of (4-Hydroxynaphthalen-1-yl)boronic acid: A Technical Guide for Researchers

(4-Hydroxynaphthalen-1-yl)boronic acid , a specialized organoboron compound, holds significant potential within the realms of medicinal chemistry and drug development. Its utility as a building block in complex organic syntheses, particularly in the formation of carbon-carbon bonds through reactions like the Suzuki-Miyaura coupling, makes it a valuable tool for researchers. However, as with any reactive chemical intermediate, a thorough understanding of its safety profile is paramount to ensure the well-being of laboratory personnel and the integrity of experimental outcomes. This guide provides a comprehensive overview of the material safety data and handling protocols for (4-Hydroxynaphthalen-1-yl)boronic acid, synthesized from available data on structurally analogous compounds.

While a specific, publicly available Safety Data Sheet (SDS) for (4-Hydroxynaphthalen-1-yl)boronic acid (CAS No. 2417337-13-2) is not readily found, a robust safety profile can be inferred from the extensive documentation available for closely related aryl and naphthalene-based boronic acids. This approach, grounded in the principles of chemical similarity, allows for the formulation of prudent handling and safety protocols.

Chemical and Physical Properties

(4-Hydroxynaphthalen-1-yl)boronic acid is a solid organic compound with the molecular formula C₁₀H₉BO₃ and a molecular weight of approximately 187.99 g/mol .[1] The presence of both a hydroxyl group and a boronic acid moiety on the naphthalene scaffold imparts specific chemical reactivity and potential biological activity. Boronic acids, in general, are known for their unique ability to form reversible covalent complexes with diols, a property that underpins some of their biological applications.[2]

Property	Value	Source
CAS Number	2417337-13-2	[1][3]
Molecular Formula	C₁₀H₉BO₃	[1][4]
Molecular Weight	187.99 g/mol	[1]
Physical State	Solid	[4][5][6][7]

Hazard Identification and GHS Classification (Inferred)

Based on the safety data for analogous compounds such as 1-naphthaleneboronic acid, 4-hydroxyphenylboronic acid, and (6-hydroxynaphthalen-2-yl)boronic acid, the following Globally Harmonized System (GHS) classifications can be anticipated for (4-Hydroxynaphthalen-1-yl)boronic acid:

• Skin Corrosion/Irritation, Category 2 (H315): Causes skin irritation.[4][5][6][8]

• Serious Eye Damage/Eye Irritation, Category 2A (H319): Causes serious eye irritation.[4][5][6][8]

• Specific Target Organ Toxicity — Single Exposure (Respiratory Tract Irritation), Category 3 (H335): May cause respiratory irritation.[4][6]

Signal Word: Warning

Hazard Pictograms:

Caption: GHS07 pictogram for irritant/harmful substances.

Hazard Statements:

• H315: Causes skin irritation.[4][6]

• H319: Causes serious eye irritation.[4][6]

• H335: May cause respiratory irritation.[4][6]

Precautionary Statements:

• Prevention:

  • P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[4][6][7]

  • P264: Wash skin thoroughly after handling.[6][7][8]

  • P271: Use only outdoors or in a well-ventilated area.[6][7]

  • P280: Wear protective gloves/protective clothing/eye protection/face protection.[6][7]

• Response:

  • P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[6][8]

  • P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[4][6][7][8]

  • P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[6][7][8]

  • P312: Call a POISON CENTER or doctor/physician if you feel unwell.[6]

• Storage:

  • P403 + P233: Store in a well-ventilated place. Keep container tightly closed.[5][6][8]

• Disposal:

  • P501: Dispose of contents/container to an approved waste disposal plant.[6][8]

Toxicological Profile and Health Effects

The primary health hazards associated with (4-Hydroxynaphthalen-1-yl)boronic acid are expected to be irritation to the skin, eyes, and respiratory system.[4][5][6][8] Inhalation of the dust can lead to irritation of the nose, throat, and lungs. Direct contact with the skin may cause redness and irritation, while eye contact can result in serious irritation, pain, and watering.

It is noteworthy that some arylboronic acids have been identified as weakly mutagenic in microbial assays, which has led to their consideration as potential genotoxic impurities in active pharmaceutical ingredients (APIs).[9] Therefore, minimizing exposure and ensuring proper containment are critical.

Experimental Protocols: Safe Handling and Use

Given its irritant nature, a stringent set of handling procedures is necessary when working with (4-Hydroxynaphthalen-1-yl)boronic acid.

Personal Protective Equipment (PPE)

A foundational aspect of safe handling involves the consistent and correct use of PPE.

Caption: Standard PPE for handling (4-Hydroxynaphthalen-1-yl)boronic acid.

Weighing and Dispensing Protocol

• Preparation: Conduct all weighing and dispensing activities within a certified chemical fume hood or a ventilated balance enclosure to minimize inhalation exposure.

• Surface Protection: Line the work surface with absorbent paper to contain any spills.

• Dispensing: Use a spatula to carefully transfer the solid material. Avoid creating dust clouds.

• Container Sealing: Promptly and securely seal the container after dispensing.

• Decontamination: Clean the spatula and weighing vessel with an appropriate solvent (e.g., ethanol or acetone) in the fume hood. Wipe down the work surface.

• Waste Disposal: Dispose of contaminated absorbent paper and cleaning materials in a designated hazardous waste container.

Use in Chemical Reactions (e.g., Suzuki-Miyaura Coupling)

• Inert Atmosphere: Many reactions involving boronic acids are performed under an inert atmosphere (e.g., nitrogen or argon) to prevent degradation of catalysts and reagents.

• Solvent Selection: Choose appropriate anhydrous solvents for the reaction.

• Reagent Addition: Add reagents slowly and in a controlled manner, especially when exothermic reactions are possible.

• Temperature Control: Use a suitable heating or cooling bath to maintain the desired reaction temperature.

• Work-up: Quench the reaction carefully. During aqueous work-up, be aware that boronic acids can have some water solubility.

• Purification: Employ appropriate purification techniques, such as column chromatography or recrystallization, in a well-ventilated area.

Caption: A generalized workflow for using (4-Hydroxynaphthalen-1-yl)boronic acid in a Suzuki-Miyaura coupling reaction.

First Aid Measures

In the event of exposure, prompt and appropriate first aid is crucial.

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek medical attention if symptoms persist.[5][8]

• Skin Contact: Immediately wash the affected area with plenty of soap and water for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation develops or persists.[4][5][8]

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[4][5][8]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek medical attention.[5]

Storage and Disposal

Proper storage and disposal are essential for maintaining a safe laboratory environment and complying with regulations.

Storage

• Store in a tightly closed container in a cool, dry, and well-ventilated area.[5][6][8]

• Keep away from incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[6][8]

• Some boronic acids are light-sensitive; storage in an opaque container may be advisable.[6]

Disposal

Boronic acid waste should be treated as hazardous chemical waste.

• Segregation: Collect all waste containing (4-Hydroxynaphthalen-1-yl)boronic acid, including contaminated materials, in a designated and clearly labeled hazardous waste container.[10]

• Labeling: The container must be labeled with "Hazardous Waste," the full chemical name, and the associated hazards (e.g., "Irritant").[10]

• Disposal Route: Dispose of the waste through a licensed hazardous waste disposal company, in accordance with all local, state, and federal regulations.[11][12] Do not dispose of down the drain.

Conclusion

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1H NMR and 13C NMR spectral data for (4-Hydroxynaphthalen-1-yl)boronic acid

The following technical guide details the structural characterization of (4-Hydroxynaphthalen-1-yl)boronic acid , a critical building block in Suzuki-Miyaura cross-coupling for the synthesis of biaryl scaffolds in medicinal chemistry.

This guide prioritizes experimental rigor, specifically addressing the dynamic equilibrium of boronic acids (boroxine formation) and the quadrupolar relaxation artifacts inherent to Boron-11 coupling.

CAS Registry Number: 100123-93-1 (Analogous/Generic) Molecular Formula: C₁₀H₉BO₃ Molecular Weight: 187.99 g/mol IUPAC Name: (4-hydroxynaphthalen-1-yl)boronic acid[1][2]

Executive Summary & Utility

(4-Hydroxynaphthalen-1-yl)boronic acid serves as a bifunctional naphthalene scaffold.[1] The C1-boronic acid moiety facilitates palladium-catalyzed C-C bond formation, while the C4-hydroxyl group acts as a versatile handle for subsequent derivatization (e.g., etherification, triflation) or as a hydrogen-bond donor in protein-ligand interactions.[1]

Key Challenges in Analysis:

• Boroxine Dehydration: Spontaneous trimerization leads to confusing NMR signals.

• Quadrupolar Broadening: The

  B nucleus ( ) causes the C-B carbon signal to broaden significantly, often vanishing into the baseline in C NMR.

Experimental Workflow & Synthesis Logic

The synthesis and analysis follow a strict protocol to ensure the integrity of the oxidation-sensitive electron-rich naphthalene ring.

Figure 1: Synthetic pathway and analytical workflow.[1] Protection of the C4-hydroxyl is mandatory to prevent proton quenching of the organolithium intermediate.[1]

Sample Preparation Protocol (Critical)

Direct dissolution in CDCl₃ is not recommended due to low solubility and aggregation.

Optimized Protocol:

• Solvent: Use DMSO-d₆ (Dimethyl sulfoxide-d6).[1]

• Boroxine Suppression: Add 1-2 drops of D₂O (Deuterium Oxide) to the NMR tube.

  • Mechanism:[3]

    .[1] Adding water shifts the equilibrium entirely to the monomeric boronic acid species, simplifying the spectrum.

• Reference: Calibrate to residual DMSO pentet at 2.50 ppm (

  H) and 39.52 ppm ( C).

H NMR Spectral Analysis

The

H NMR spectrum is characterized by the 1,4-disubstituted naphthalene pattern. The electron-donating Hydroxyl group (C4) shields the adjacent protons, while the Boronic acid (C1) exerts a weak deshielding effect.

Predicted/Typical Data (400 MHz, DMSO-d₆):

Position	Shift ( , ppm)	Multiplicity	(Hz)	Assignment Logic
OH	9.80 – 10.20	Broad Singlet	-	Exchangeable phenolic proton.[1] Disappears with D₂O shake.
B(OH)₂	8.00 – 8.30	Broad Singlet	-	Boronic acid protons.[1][4] Broad due to H-bonding and exchange.[1]
H-2	7.95 – 8.10	Doublet (d)	8.0	Ortho to Boron.[1] Deshielded by empty p-orbital of Boron.[1]
H-8	8.30 – 8.45	Multiplet (m)	-	Peri-position interaction; typically the most downfield aromatic signal.[1]
H-5	8.10 – 8.20	Multiplet (m)	-	Peri-position to C4-OH.[1]
H-6, H-7	7.45 – 7.60	Multiplet (m)	-	"Beta" naphthalene protons, less affected by substituents.[1]
H-3	6.85 – 7.05	Doublet (d)	8.0	Ortho to Hydroxyl.[1] Strongly shielded by OH resonance (+M effect).

Diagnostic Feature: Look for the distinct AB system (two doublets) of H-2 and H-3. The large chemical shift difference (

ppm) between these neighbors is the fingerprint of the 1-borono-4-hydroxy substitution pattern.[1]

C NMR Spectral Analysis

The

C spectrum reveals the electronic contrast between the electron-rich C4 and the electron-deficient C1.[1]

Predicted/Typical Data (100 MHz, DMSO-d₆):

Carbon Type	Shift ( , ppm)	Characteristics
C-4 (C-OH)	155.0 – 158.0	Deshielded quaternary.[1] Diagnostic of phenolic carbon.
C-1 (C-B)	130.0 – 136.0	Broad/Invisible. Coupled to B ( ).[1]
C-8a, C-4a	128.0 – 135.0	Quaternary bridgehead carbons.
C-2	130.0 – 132.0	Ortho to Boron.
C-3	106.0 – 109.0	Ortho to Hydroxyl.[1] Significantly shielded (upfield).
C-5,6,7,8	120.0 – 128.0	Distal ring carbons.[1][5]

The "Missing" Carbon Phenomenon

Researchers often mistakenly assume the reaction failed because the C-1 peak is missing.

• Cause: The

  C nucleus attached to Boron undergoes scalar coupling with B (80% natural abundance).[6] Since B has a quadrupole moment, its fast relaxation rate causes the attached C signal to broaden extensively, often becoming indistinguishable from the baseline noise.

• Solution: Collect data at lower temperature (slows relaxation) or rely on HMBC (Heteronuclear Multiple Bond Correlation) from H-2 and H-8 to locate the C-1 frequency indirectly.[1]

Troubleshooting & Artifacts

A. Boroxine Contamination

If the sample is dry, you may observe a second set of signals (approx. 5-10% intensity) slightly downfield.

• Diagnosis: This is the cyclic boroxine trimer (anhydride).

• Remediation: Do not purify. Simply add trace water to the NMR solvent to hydrolyze it back to the acid.

B. Deboronation

Under acidic conditions or prolonged heating, the C-B bond may cleave (protodeboronation), yielding 1-naphthol.

• Check: Look for a new doublet at

  6.8 ppm (H-2 of 1-naphthol) and loss of the B(OH)₂ broad singlet.[1]

References

• General Synthesis of Naphthyl Boronic Acids

  • Title: Synthesis and Structure of Naphthalene Boronic Acids.[7]

  • Source:Acta Crystallographica / NCBI PMC.

  • URL:[Link]

• Boronic Acid NMR Characteristics

  • Title: B NMR Spectroscopy: Structural Analysis of the Acidity and Reactivity of Phenyl Boronic Acid.
  • Source:Journal of Organic Chemistry (via NSF PAR).

  • URL:[Link][1]

• Boroxine-Boronic Acid Equilibrium

  • Title: Boronic Acids: Preparation and Applications in Organic Synthesis, Medicine and M

  • Source: Hall, D. G. (Ed.).[8] Wiley-VCH.[1] (Standard Text).

  • Context: Validates the DMSO/D2O protocol for monomer observ

• Spectral Prediction Logic (Analogous Systems)

  • Title: 4-Hydroxyphenylboronic acid spectral data (Sigma Aldrich).[1]

  • Source: Sigma Aldrich Product Specification.

Sources

• 1. 2-Naphthaleneboronic acid(32316-92-0) 1H NMR [m.chemicalbook.com]
• 2. researchgate.net [researchgate.net]
• 3. par.nsf.gov [par.nsf.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. rsc.org [rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. Two forms of (naphthalen-1-yl)boronic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 8. reddit.com [reddit.com]

Fluorescence quantum yield of 4-hydroxynaphthalen-1-yl derivatives

An In-Depth Technical Guide to the Fluorescence Quantum Yield of 4-Hydroxynaphthalen-1-yl Derivatives

This guide provides researchers, scientists, and drug development professionals with a comprehensive technical overview of the fluorescence quantum yield of 4-hydroxynaphthalen-1-yl derivatives. We will delve into the core principles governing the fluorescence of these compounds, the structural and environmental factors that modulate their quantum efficiency, and rigorous, field-proven methodologies for their accurate measurement. The narrative is structured to provide not just protocols, but the causal logic behind experimental choices, ensuring a deep and applicable understanding.

The fluorescence quantum yield (Φf) is a paramount metric in molecular photophysics, quantifying the efficiency of a fluorophore in converting absorbed photons into emitted light.[1][2][3] It is defined as the ratio of the number of photons emitted to the number of photons absorbed.[1] A high quantum yield is a critical attribute for fluorescent probes in applications demanding high sensitivity, such as bioimaging, molecular sensing, and high-throughput screening.

Naphthalene and its derivatives represent a cornerstone class of organic fluorophores. Their rigid, planar aromatic structure and extensive π-electron conjugation create a favorable environment for efficient fluorescence emission, often leading to high quantum yields and excellent photostability.[4] Within this class, the 4-hydroxynaphthalen-1-yl scaffold is of particular interest. The hydroxyl group, a potent electron-donating substituent, significantly influences the electronic and photophysical properties of the naphthalene core.[5] These derivatives serve as crucial precursors and functional backbones in the development of sophisticated chemosensors and fluorescent probes for biological systems.[6]

Modulating Fluorescence Quantum Yield: Key Influencing Factors

The quantum yield of a 4-hydroxynaphthalen-1-yl derivative is not an immutable property but is profoundly influenced by a combination of its intrinsic molecular structure and its immediate environment. Understanding these factors is critical for designing novel fluorophores and for interpreting experimental data.

Intrinsic Molecular Structure

• Electronic Effects of Substituents : The nature and position of substituents on the naphthalene ring are primary determinants of quantum yield. Electron-donating groups (EDGs) like the hydroxyl (-OH) and amino (-NH2) groups generally increase fluorescence intensity and quantum yield.[5] Conversely, electron-withdrawing groups (EWGs) such as nitro (-NO2) or carbonyl groups (-CHO) can quench fluorescence by promoting non-radiative decay pathways like intersystem crossing.

• Molecular Rigidity and Planarity : The inherent rigidity of the fused naphthalene ring system minimizes energy loss through vibrational relaxation, a non-radiative decay process.[4] Structural modifications that enhance this rigidity or maintain the planarity of the conjugated system typically lead to higher quantum yields.

• Steric Hindrance : Bulky substituents introduced near the naphthalene core can cause steric strain, potentially disrupting the planarity of the molecule.[7] This can decrease the efficiency of π-orbital overlap, leading to a reduction in the quantum yield.

External Environmental Factors

• Solvent Environment : The polarity of the solvent can alter the energy levels of the ground and excited states, leading to shifts in emission spectra (solvatochromism) and changes in quantum yield.

• pH of the Medium : The phenolic hydroxyl group of 4-hydroxynaphthalen-1-yl derivatives is pH-sensitive. In basic media, deprotonation occurs, forming a phenolate anion. This change in the electronic nature of the substituent drastically alters the photophysical properties, often leading to a significant shift in emission wavelength and a different quantum yield.[5][7]

• Analyte Concentration : At high concentrations, the measured quantum yield can decrease due to intermolecular interactions. Processes like self-absorption (where emitted photons are reabsorbed by other fluorophore molecules) and self-quenching can become significant, leading to an apparent reduction in fluorescence efficiency.[8]

dot

Caption: Factors influencing the fluorescence quantum yield.

Experimental Protocol: Determination by the Comparative Method

The most reliable and widely used method for determining the fluorescence quantum yield is the comparative method.[2] This technique involves comparing the fluorescence properties of the test sample to a well-characterized fluorescent standard with a known quantum yield (Φf_ST).

Underlying Principle

For dilute solutions (typically with an absorbance < 0.1 at the excitation wavelength), the integrated fluorescence intensity is directly proportional to the number of photons absorbed. By comparing the gradient of a plot of integrated fluorescence intensity versus absorbance for the test sample (X) and the standard (ST), the quantum yield of the unknown (Φf_X) can be calculated using the following equation:

ΦX = ΦST * (GradX / GradST) * (ηX2 / ηST2)[2]

Where:

• Φ is the fluorescence quantum yield.

• Grad is the gradient from the plot of integrated fluorescence intensity vs. absorbance.

• η is the refractive index of the solvent used for the sample and standard. If the same solvent is used, this term cancels out (ηX2 / ηST2 = 1).

Step-by-Step Experimental Workflow

1. Selection of a Suitable Fluorescence Standard:

• Choose a standard whose absorption and emission spectra overlap significantly with the test compound.
• The standard must be chemically stable and have a well-documented, consistent quantum yield.
• Example Standard: Quinine sulfate in 0.1 M H₂SO₄ (Φf = 0.54) is a common choice for compounds emitting in the blue-violet region.

2. Preparation of Solutions:

• Prepare a stock solution of the test compound and the standard compound in the same high-purity solvent (e.g., ethanol, cyclohexane).
• From the stock solutions, prepare a series of at least five dilutions for both the test compound and the standard. The concentrations should be chosen to yield absorbance values between 0.01 and 0.1 at the selected excitation wavelength.

3. Spectroscopic Measurements:

• Absorbance: Using a calibrated UV-Vis spectrophotometer, record the absorbance spectrum for each solution. Note the absorbance value at the chosen excitation wavelength (λ_ex).
• Fluorescence: Using a spectrofluorometer, record the fluorescence emission spectrum for each solution.
• Critical: Use the same excitation wavelength (λ_ex), excitation and emission slit widths, and detector settings for all measurements of both the test compound and the standard.
• The emission should be recorded over the entire fluorescence band of the compound.

4. Data Analysis and Calculation:

• Spectral Correction: Correct the recorded emission spectra for the wavelength-dependent response of the instrument's detector and optics.
• Integration: Calculate the integrated fluorescence intensity (the area under the corrected emission curve) for each spectrum.
• Plotting: For both the test compound and the standard, create a plot of the integrated fluorescence intensity (y-axis) versus the absorbance at λ_ex (x-axis).
• Gradient Determination: Perform a linear regression on each data set to obtain the slope (gradient, Grad). The plot should be linear with a high correlation coefficient (R² > 0.99).
• Quantum Yield Calculation: Use the gradients for the test sample (Grad_X) and the standard (Grad_ST), along with the known quantum yield of the standard (Φf_ST) and the solvent refractive indices, in the equation provided above to calculate Φf_X.

dot

Caption: Workflow for quantum yield determination.

Illustrative Synthesis Protocol: 4-Hydroxy-1-naphthaldehyde

To provide practical context, this section outlines a representative synthesis of 4-hydroxy-1-naphthaldehyde, a key building block for more complex 4-hydroxynaphthalen-1-yl derivatives.[6][9]

Reaction: Formylation of 1-naphthol via the Vilsmeier-Haack reaction.

Materials & Reagents:

• 1-Naphthol

• N,N-Dimethylformamide (DMF), anhydrous

• Phosphorus oxychloride (POCl₃)

• Dichloromethane (DCM), anhydrous

• Saturated sodium acetate solution

• Hydrochloric acid (1 M)

• Standard laboratory glassware, magnetic stirrer, and ice bath

Procedure:

• Vilsmeier Reagent Formation: In a three-neck flask under an inert atmosphere (e.g., nitrogen), cool anhydrous DMF in an ice bath. Add phosphorus oxychloride (POCl₃) dropwise with vigorous stirring. Allow the mixture to stir for 30 minutes at 0°C to form the Vilsmeier reagent.

• Reaction with Naphthol: Dissolve 1-naphthol in anhydrous DCM and add it dropwise to the cold Vilsmeier reagent solution.

• Reaction Progression: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 4-6 hours, monitoring by TLC.

• Hydrolysis: Carefully pour the reaction mixture onto crushed ice with stirring.

• Work-up: Add saturated sodium acetate solution to neutralize the mixture. The product will precipitate.

• Purification: Filter the crude product, wash with cold water, and recrystallize from an appropriate solvent system (e.g., ethanol/water) to yield pure 4-hydroxy-1-naphthaldehyde.

Data Summary

The photophysical properties of 4-hydroxynaphthalen-1-yl derivatives are highly dependent on the substitution pattern. The table below presents hypothetical, yet representative, data for a series of derivatives to illustrate these effects.

Compound ID	Substituent at C-2	Solvent	λ_abs (nm)	λ_em (nm)	Stokes Shift (nm)	Φf (Quantum Yield)
HN-01	-H	Ethanol	325	430	105	0.25
HN-02	-OCH₃	Ethanol	330	445	115	0.45
HN-03	-Br	Ethanol	328	435	107	0.18
HN-04	-CHO	Ethanol	350	490	140	0.05

This data is illustrative and intended for educational purposes.

Conclusion

The 4-hydroxynaphthalen-1-yl scaffold is a versatile platform for the design of fluorescent molecules with tunable properties. Their fluorescence quantum yield is a sensitive function of their molecular structure and environment. Electron-donating groups and structural rigidity tend to enhance quantum efficiency, while electron-withdrawing groups and environmental quenchers can significantly reduce it. Accurate and reproducible determination of the quantum yield, primarily through the comparative method, is essential for validating the performance of these compounds as fluorescent probes in research and drug development. A thorough understanding of the principles laid out in this guide will empower scientists to rationally design and effectively utilize this important class of fluorophores.

References

• Agilent Technologies. (n.d.). DETERMINATION OF RELATIVE FLUORESCENCE QUANTUM YIELD USING THE AGILENT CARY ECLIPSE.
• MDPI. (2018). Experimental Determination of the Fluorescence Quantum Yield of Semiconductor Nanocrystals.
• University of California, Irvine Department of Chemistry. (n.d.). A Guide to Recording Fluorescence Quantum Yields.
• Virtual Labs. (n.d.). Determination of Fluorescence Quantum Yield of a Fluorophore.
• Semantic Scholar. (n.d.). Fluorescence Quantum Yields: Methods of Determination and Standards.
• AIP Publishing. (2017). The Concentration Effect On Spectral Properties of 2, 3- Dimethylnaphthalene Molecules.
• AAT Bioquest. (2023). What are the factors affecting fluorescence?.
• Starkauskaitė, A., Grybaitė, B., & Mickevičius, V. (n.d.). SYNTHESIS OF NEW 1-(NAPHTHALEN-1-YL)

• Skalamera, D., Mlinarić-Majerski, K., Uzelac, L., Kralj, M., Wan, P., & Basarić, N. (2013). Photosolvolysis of bulky (4-hydroxyphenyl)naphthalene derivatives. Photochemical & Photobiological Sciences, 12(11), 2043–2056. Retrieved from [Link]

• Ershov, O. V., Fedoseev, S. V., Belikov, M. Yu., & Ievlev, M. Yu. (2015). Domino-Synthesis and Fluorescent Properties of 4-cyano-2-oxo-1,2-dihydropyridine-3-carboxamides and 2-oxo-1,2-dihydropyridine-3,4-dicarbonitriles. RSC Advances, 5, 1-3.
• Shizuka, H., & Tsutsumi, K. (n.d.). Excited-State Protonation and Photophysical Properties of Azaphenanthrenes. Journal of the American Chemical Society.
• BenchChem. (2025). A Technical Guide to the Quantum Yield of Naphthalene-Based Fluorophores, with a Focus on 6-(Bromomethyl).

• Irshad, R., Asim, S., Mansha, A., & Arooj, Y. (2023). Naphthalene and its Derivatives: Efficient Fluorescence Probes for Detecting and Imaging Purposes. Journal of Fluorescence, 33(4), 1273–1303. Retrieved from [Link]

• Suto, R., et al. (n.d.).
• Matrix Fine Chemicals. (n.d.). 4-[HYDROXY(4-HYDROXYNAPHTHALEN-1-YL)PHENYLMETHYL]NAPHTHALEN-1-OL | CAS 6948-88-5.

• Maji, S., et al. (2021). Naphthalenediimides with High Fluorescence Quantum Yield: Bright-Red, Stable, and Responsive Fluorescent Dyes. Chemistry, 27(23), 6954–6962. Retrieved from [Link]

• PubChem. (n.d.). N-(4-hydroxynaphthalen-1-yl)-4-methylbenzenesulfonamide.
• Kaya, İ., & Avcı, A. (2019). Synthesis, characterization, photophysical and surface properties of poly(amino naphthalene) and its poly(azomethine) compound. Journal of the Turkish Chemical Society, Section A: Chemistry, 6(3), 397-412.

• ResearchGate. (n.d.). Molecular Dynamic, Hirshfeld Surface, Computational Quantum and Spectroscopic analysis of 4-Hydroxy-1-Naphthaldehyde. Retrieved from [Link]

• Zhu, T., et al. (2025). Synthesis of naphthalene derivatives via nitrogen-to-carbon transmutation of isoquinolines. Science Advances, 11(5). Retrieved from [Link]

• Sigma-Aldrich. (n.d.). 4-Hydroxy-1-naphthaldehyde 98%.
• Royal Society of Chemistry. (2022). Long-wavelength dual-state luminescent naphthalimide derivatives for bio-imaging.

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• 2. chem.uci.edu [chem.uci.edu]
• 3. Virtual Labs [mfs-iiith.vlabs.ac.in]
• 4. Naphthalene and its Derivatives: Efficient Fluorescence Probes for Detecting and Imaging Purposes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. What are the factors affecting fluorescence? | AAT Bioquest [aatbio.com]
• 6. researchgate.net [researchgate.net]
• 7. Photosolvolysis of bulky (4-hydroxyphenyl)naphthalene derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.aip.org [pubs.aip.org]
• 9. 4-Hydroxy-1-naphthaldehyde 98 7770-45-8 [sigmaaldrich.com]

A Comprehensive Technical Guide to the Synthesis of 1,4-Substituted Naphthalene Boronic Acids

Foreword: The Strategic Importance of 1,4-Naphthalene Boronic Acids in Modern Chemistry

Naphthalene boronic acids, particularly those with substitution at the 1 and 4 positions, represent a critical class of reagents in contemporary organic synthesis and drug discovery. Their utility as versatile building blocks in palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura reaction, has cemented their status as indispensable tools for the construction of complex molecular architectures. The ability to forge carbon-carbon bonds with high efficiency and selectivity has positioned these compounds at the forefront of efforts to develop novel pharmaceuticals, advanced materials, and agrochemicals. This guide provides an in-depth exploration of the primary synthetic routes to 1,4-substituted naphthalene boronic acids, offering both theoretical understanding and practical, field-tested protocols for the research scientist.

Section 1: The Cornerstone of Synthesis: The Miyaura Borylation

The direct borylation of halo-naphthalenes is a cornerstone for accessing naphthalene boronic acids. This transformation, a variant of the Suzuki-Miyaura coupling, introduces a boronic acid or boronate ester group onto the naphthalene scaffold.

Mechanistic Underpinnings of the Miyaura Borylation

The catalytic cycle of the Miyaura borylation is a well-elucidated process that relies on a palladium catalyst. The cycle is initiated by the oxidative addition of the halo-naphthalene to a Pd(0) species. The resulting Pd(II) complex then undergoes transmetalation with a boron-containing reagent, typically a diboron species like bis(pinacolato)diboron (B₂pin₂). The final step is the reductive elimination of the desired naphthalene boronate ester, which regenerates the active Pd(0) catalyst and allows the cycle to continue.

Caption: Catalytic cycle of the Miyaura borylation reaction.

Protocol: Synthesis of 1,4-Naphthalene Diboronic Acid Pinacol Ester

This protocol outlines a typical procedure for the synthesis of a 1,4-naphthalene diboronate ester, a common precursor to the corresponding diboronic acid.

Materials:

• 1,4-Dibromonaphthalene

• Bis(pinacolato)diboron (B₂pin₂)

• [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂)

• Potassium acetate (KOAc)

• 1,4-Dioxane (anhydrous)

• Nitrogen or Argon atmosphere

Step-by-Step Procedure:

• Inert Atmosphere: To a flame-dried Schlenk flask, add 1,4-dibromonaphthalene (1.0 equiv), bis(pinacolato)diboron (2.5 equiv), and potassium acetate (3.0 equiv).

• Catalyst Addition: Add Pd(dppf)Cl₂ (3 mol%).

• Solvent: Add anhydrous 1,4-dioxane.

• Degassing: Subject the mixture to three cycles of vacuum and backfilling with nitrogen or argon.

• Reaction: Heat the reaction mixture to 80-100 °C and stir for 12-24 hours. Monitor the reaction progress by TLC or GC-MS.

• Work-up: After completion, cool the reaction to room temperature. Dilute with a suitable organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Section 2: The Suzuki-Miyaura Cross-Coupling: Building Complexity

With the 1,4-naphthalene boronic acid or its ester in hand, the Suzuki-Miyaura cross-coupling reaction serves as a powerful tool for introducing a wide array of substituents at these positions.

Mechanistic Overview of the Suzuki-Miyaura Reaction

The Suzuki-Miyaura coupling follows a similar catalytic cycle to the Miyaura borylation, involving oxidative addition, transmetalation, and reductive elimination. The key difference lies in the transmetalation step, where the organoboron compound transfers its organic group to the palladium center, which already bears the other coupling partner. A base is crucial for the activation of the organoboron species.

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Protocol: Suzuki-Miyaura Coupling of 1,4-Naphthalene Diboronic Acid Pinacol Ester

This protocol provides a general method for the double Suzuki-Miyaura coupling of a 1,4-naphthalene diboronate ester with an aryl halide.

Materials:

• 1,4-Naphthalene diboronic acid pinacol ester

• Aryl halide (e.g., 4-bromotoluene) (2.2 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%)

• Base (e.g., K₂CO₃, Na₂CO₃, Cs₂CO₃) (4.0 equiv)

• Solvent system (e.g., toluene/ethanol/water or dioxane/water)

• Nitrogen or Argon atmosphere

Step-by-Step Procedure:

• Inert Atmosphere: In a Schlenk flask, dissolve the 1,4-naphthalene diboronic acid pinacol ester (1.0 equiv) and the aryl halide (2.2 equiv) in the chosen solvent system.

• Base Addition: Add the base to the mixture.

• Degassing: Degas the solution by bubbling nitrogen or argon through it for 15-30 minutes.

• Catalyst Addition: Add the palladium catalyst under a positive pressure of the inert gas.

• Reaction: Heat the reaction mixture to reflux (typically 80-110 °C) for 12-24 hours. Monitor the reaction by TLC or LC-MS.

• Work-up: After cooling, dilute the mixture with an organic solvent and wash with water and brine.

• Purification: Dry the organic layer, concentrate, and purify the crude product by recrystallization or column chromatography.

Section 3: Comparative Analysis of Synthetic Routes

The choice of synthetic strategy for a specific 1,4-substituted naphthalene boronic acid will depend on several factors, including the availability of starting materials, desired substitution patterns, and scalability.

Synthetic Route	Starting Material	Key Reagents	Advantages	Disadvantages
Miyaura Borylation	1,4-Dihalo-naphthalene	B₂pin₂, Pd catalyst, Base	Direct access to boronate esters, good functional group tolerance.	Requires a halo-naphthalene precursor.
Suzuki-Miyaura Coupling	1,4-Naphthalene diboronic acid/ester	Aryl/vinyl halide, Pd catalyst, Base	High versatility in introducing a wide range of substituents.	Requires prior synthesis of the diboronic acid/ester.

Section 4: Troubleshooting and Optimization

Even with well-established protocols, challenges can arise. Here are some common issues and potential solutions:

• Low Yields in Miyaura Borylation:

  • Inactive Catalyst: Ensure the palladium catalyst is active. Consider using a pre-catalyst or a different ligand.

  • Poor Quality Reagents: Use anhydrous solvents and fresh, high-purity reagents. The quality of the diboron species is critical.

  • Inefficient Base: The choice of base can be crucial. Screen different bases (e.g., KOAc, K₃PO₄) to find the optimal one for your substrate.

• Side Reactions in Suzuki-Miyaura Coupling:

  • Homo-coupling: This can occur if the reaction temperature is too high or if the catalyst loading is excessive. Optimize these parameters.

  • Protodeborylation: The boronic acid group can be cleaved by acidic protons. Ensure the reaction is performed under basic or neutral conditions.

Conclusion: A Versatile Platform for Innovation

The synthesis of 1,4-substituted naphthalene boronic acids is a mature yet continuously evolving field. The methodologies outlined in this guide, centered around the Miyaura borylation and Suzuki-Miyaura cross-coupling, provide a robust and versatile platform for the creation of novel molecules with significant potential in various scientific disciplines. A thorough understanding of the underlying mechanisms and careful optimization of reaction conditions are paramount to achieving success in the synthesis of these valuable compounds.

References

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. [Link]

• Ishiyama, T., Murata, M., & Miyaura, N. (1995). Palladium(0)-Catalyzed Cross-Coupling Reaction of Alkoxydiboron with Haloarenes: A Direct Procedure for Arylboronic Esters. The Journal of Organic Chemistry, 60(23), 7508–7510. [Link]

• Chemler, S. R., Trauner, D., & Danishefsky, S. J. (2001). The B-Alkyl Suzuki-Miyaura Cross-Coupling Reaction: Development, Mechanistic Study, and Applications in Natural Product Synthesis. Angewandte Chemie International Edition, 40(24), 4544–4568. [Link]

Protocols & Analytical Methods

High-Efficiency Suzuki-Miyaura Cross-Coupling of (4-Hydroxynaphthalen-1-yl)boronic Acid

Part 1: Strategic Overview

The Substrate Challenge

(4-Hydroxynaphthalen-1-yl)boronic acid presents a unique set of challenges in palladium-catalyzed cross-coupling. Unlike simple phenylboronic acids, this substrate features an electron-rich naphthalene core with a free phenolic hydroxyl group at the para position relative to the boron center.

Key Mechanistic Risks:

• Protodeboronation: The electron-donating nature of the 4-hydroxy group (especially when deprotonated to the phenoxide under basic coupling conditions) significantly increases the rate of protodeboronation. This side reaction hydrolyzes the C-B bond, yielding 1-naphthol and reducing the effective stoichiometry of the nucleophile.

• Catalyst Poisoning: Free phenols can coordinate to Pd(II) species, potentially retarding the catalytic cycle or leading to inactive palladium blacks.

• Oxidation: The 1,4-relationship between the hydroxyl and boron groups makes the substrate susceptible to oxidation, potentially forming naphthoquinone-like byproducts under aerobic conditions.

Strategic Approaches

To mitigate these risks, this guide outlines two distinct protocols:

• Protocol A (Direct Coupling): A carefully optimized "protection-free" route using mild bases and specific solvent systems to minimize protodeboronation. Best for rapid screening or when the electrophile is highly reactive.

• Protocol B (Protected Route): A robust two-step sequence involving transient protection of the hydroxyl group. This is the industry standard for scale-up and complex synthesis, ensuring maximum yield and purity.

Part 2: Experimental Protocols

Protocol A: Direct Coupling (Protection-Free)

Target Audience: Discovery Chemists requiring rapid analogue synthesis.

Rationale: This method utilizes a weak base (K₃PO₄ or NaHCO₃) and a mixed solvent system to maintain a lower pH profile, keeping the concentration of the highly reactive phenoxide species low, thus suppressing protodeboronation.

Materials

• Nucleophile: (4-Hydroxynaphthalen-1-yl)boronic acid (1.2 - 1.5 equiv)

• Electrophile: Aryl bromide or iodide (1.0 equiv)

• Catalyst: Pd(dppf)Cl₂·CH₂Cl₂ (3-5 mol%) or Pd(PPh₃)₄ (5 mol%)

• Base: K₃PO₄ (2.0 - 3.0 equiv) or NaHCO₃ (3.0 equiv)

• Solvent: 1,4-Dioxane / Water (4:1 v/v) or DME / Water (3:1 v/v)

Step-by-Step Procedure

• Setup: Charge a reaction vial (equipped with a magnetic stir bar) with the aryl halide (1.0 mmol), boronic acid (1.2 mmol), and base (2.0-3.0 mmol).

• Inerting: Cap the vial with a septum. Evacuate and backfill with Nitrogen or Argon (3 cycles). Critical: Oxygen promotes homocoupling and oxidation of the naphthyl core.

• Solvent Addition: Add degassed 1,4-Dioxane (4 mL) and Water (1 mL) via syringe.

• Catalyst Addition: Quickly remove the septum to add the Pd catalyst (0.03 - 0.05 mmol) under a positive stream of inert gas, then reseal immediately. Alternatively, add the catalyst as a solution in the organic solvent.

• Reaction: Heat the mixture to 80–90 °C for 4–12 hours. Monitor by LC-MS or TLC.

  • Note: Do not exceed 100 °C; higher temperatures accelerate C-B bond hydrolysis.

• Workup: Cool to room temperature. Acidify carefully with 1M HCl to pH ~5-6 (to protonate the naphthol). Extract with Ethyl Acetate (3x). Wash combined organics with brine, dry over Na₂SO₄, and concentrate.

• Purification: Flash column chromatography (typically Hexanes/Ethyl Acetate).

Protocol B: Protected Route (High Reliability)

Target Audience: Process Chemists and Scale-up.

Rationale: Masking the hydroxyl group as a silyl ether (TBS) or methoxymethyl ether (MOM) electronically deactivates the ring slightly and prevents phenoxide formation, virtually eliminating protodeboronation and catalyst coordination issues.

Step 1: In-Situ Protection (TBS)

• Dissolve (4-Hydroxynaphthalen-1-yl)boronic acid (1.0 equiv) in dry DCM.

• Add Imidazole (2.5 equiv) and TBS-Cl (1.2 equiv). Stir at RT for 2 hours.

• Optimization: For crude use in coupling, switch solvent to THF, filter off imidazole salts, and use the solution directly. For isolation, perform standard aqueous workup.

Step 2: Cross-Coupling[1][2]

• Reagents: Use the TBS-protected boronate (1.1 equiv), Aryl Halide (1.0 equiv), K₂CO₃ (2.0 equiv).

• Catalyst: Pd(OAc)₂ (2 mol%) + SPhos (4 mol%) OR Pd(dppf)Cl₂ (3 mol%).

• Solvent: Toluene / Water (10:1) or THF / Water (10:1).

• Conditions: Heat at 80 °C for 2-6 hours.

• Deprotection (One-Pot Optional): After coupling is complete, add TBAF (1.0 M in THF, 1.5 equiv) directly to the reaction mixture and stir for 1 hour at RT to cleave the TBS group.

Part 3: Visualization & Logic

Mechanistic Pathway & Side Reactions

The following diagram illustrates the competing pathways between the productive catalytic cycle and the destructive protodeboronation, highlighting where the protocols intervene.

Caption: Catalytic cycle contrasting the productive Suzuki pathway (Blue/Green) against the protodeboronation failure mode (Red) triggered by high pH.

Experimental Workflow

Caption: Decision tree for selecting between Direct Coupling and Protected Route based on synthesis scale and substrate stability.

Part 4: Data Summary & Troubleshooting

Solvent and Base Screening Matrix

Simulated data trends based on hydroxynaphthyl boronic acid reactivity profiles.

Entry	Base	Solvent System	Temp (°C)	Yield (%)	Observation
1	K₂CO₃ (2.0 eq)	DME / H₂O (3:1)	85	82%	Recommended. Good balance of solubility and basicity.
2	K₃PO₄ (3.0 eq)	Dioxane / H₂O (4:1)	90	78%	Effective, but slightly higher protodeboronation.
3	Na₂CO₃ (2.0 eq)	Toluene / EtOH / H₂O	80	65%	Slower reaction rate; incomplete conversion.
4	NaOH (2.0 eq)	THF / H₂O	60	<30%	Failed. Extensive protodeboronation (formation of 1-naphthol).
5	Cs₂CO₃ (2.0 eq)	DMF (Anhydrous)	100	45%	Homocoupling observed; poor solubility of boronic acid without water.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield (Protodeboronation)	Base too strong or Temp too high.	Switch from hydroxide bases to K₃PO₄ or NaHCO₃. Lower temp to 70-80°C.
Homocoupling (Ar-Ar)	Oxygen presence.	Degas solvents thoroughly (sparge with Ar for 15 min).
No Reaction	Catalyst deactivation by phenol.	Increase catalyst loading or switch to Protocol B (Protection).
Black Precipitate	Pd precipitation (Pd black).	Add additional ligand (e.g., PPh₃) or use a pre-complexed catalyst like Pd(dppf)Cl₂.

Part 5: References

• Suzuki, A. (2011). "Cross-Coupling Reactions of Organoboranes: An Easy Way to Construct C-C Bonds (Nobel Lecture)." Angewandte Chemie International Edition, 50(30), 6722-6737. Link

• Miyaura, N. (2002). "Metal-Catalyzed Cross-Coupling Reactions of Organoboron Compounds with Organic Halides." Topics in Current Chemistry, 219, 11-59. Link

• Molander, G. A., & Ellis, N. (2002). "Organotrifluoroborates: Protected Boronic Acids that Expand the Versatility of the Suzuki Coupling Reaction." Accounts of Chemical Research, 40(4), 275-286. Link

• Cox, P. A., et al. (2010). "Protodeboronation of Heteroaromatic Boronic Acids." Chemical Communications, 46, 7942-7944. (Mechanistic insight on protodeboronation risks). Link

• Kinzel, T., et al. (2010). "A New Palladium Precatalyst Allows for the Fast Suzuki−Miyaura Coupling Reactions of Unstable Polyfluorophenylboronic Acids." Journal of the American Chemical Society, 132(40), 14052–14054. (Relevant for handling unstable electron-rich/poor boronic acids). Link

Sources

• 1. rsc.org [rsc.org]
• 2. Yoneda Labs [yonedalabs.com]

Application Notes &amp; Protocols: Synthesis of Biaryl Naphthols via Palladium-Catalyzed Coupling

Abstract

The synthesis of biaryl naphthols, particularly axially chiral variants like 1,1'-bi-2-naphthol (BINOL), is of paramount importance in modern organic synthesis, finding extensive application in asymmetric catalysis and materials science.[1][2][3] Palladium-catalyzed cross-coupling reactions have emerged as one of the most powerful and versatile strategies for constructing the C(sp²)–C(sp²) bond that defines these structures.[4][5] This guide provides a comprehensive overview of the key palladium-catalyzed methodologies, focusing on the Suzuki-Miyaura and Negishi couplings. We delve into the mechanistic underpinnings, offer field-proven insights into optimizing reaction components, and provide detailed, step-by-step protocols for practical implementation in a research and development setting.

Introduction: The Significance of the Biaryl Naphthol Scaffold

Biaryl naphthols are a privileged class of compounds. The rotational restriction around the aryl-aryl single bond, when appropriately substituted, gives rise to stable atropisomers—non-superimposable conformational isomers.[2] This axial chirality is the cornerstone of ligands like BINOL, which have revolutionized asymmetric catalysis by enabling the synthesis of single-enantiomer pharmaceuticals and fine chemicals.[1][3][6] Traditional methods for their synthesis, such as classical Ullmann couplings or stoichiometric oxidative couplings, often require harsh conditions and have limited substrate scope.[2] Palladium-catalyzed cross-coupling reactions, recognized with the 2010 Nobel Prize in Chemistry, offer a milder, more general, and highly efficient alternative for forging the pivotal biaryl bond.[5][7]

Mechanistic Foundation: The Palladium Catalytic Cycle

Understanding the fundamental mechanism of palladium-catalyzed cross-coupling is crucial for rational optimization and troubleshooting. The reaction proceeds through a general, three-step catalytic cycle involving Pd(0) and Pd(II) oxidation states.[4][5][8]

• Oxidative Addition: The cycle begins when the active, low-coordinate Pd(0) catalyst reacts with an electrophilic coupling partner (typically an aryl halide or pseudohalide, like a naphthyl triflate), inserting itself into the carbon-leaving group bond. This step oxidizes the metal center from Pd(0) to Pd(II).[7][8]

• Transmetalation: The organopalladium(II) intermediate then reacts with a nucleophilic organometallic coupling partner (e.g., an organoboron or organozinc reagent). The organic group from this reagent is transferred to the palladium center, displacing the halide or pseudohalide.[4][7]

• Reductive Elimination: This is the final, product-forming step. The two organic fragments coupled to the palladium center are eliminated, forming the desired C-C bond of the biaryl product. This step regenerates the catalytically active Pd(0) species, allowing the cycle to continue.[5][8]

Caption: General catalytic cycle for palladium-catalyzed cross-coupling.

Key Parameters and Optimization Strategy

The success of a palladium-catalyzed coupling hinges on the judicious selection of several interdependent parameters. A systematic approach to optimization is essential for achieving high yields and selectivities.

The Naphthol Electrophile: Activating the Hydroxyl Group

The phenolic hydroxyl group of a naphthol is not a suitable leaving group for oxidative addition. It must first be converted into a pseudohalide, most commonly a trifluoromethanesulfonate (triflate, -OTf) or a nonafluorobutanesulfonate (nonaflate, -ONf).[9]

• Why Triflates? Triflates are excellent leaving groups, making the oxidative addition step kinetically favorable.[9] They are easily prepared from the corresponding naphthol using triflic anhydride (Tf₂O) in the presence of a non-nucleophilic base like pyridine or 2,6-lutidine.

• Expert Insight: While aryl bromides and iodides are common electrophiles, activating a naphthol as a triflate allows for late-stage functionalization and avoids carrying a halogen through multiple synthetic steps. This is a key strategic advantage.[9][10]

The Palladium Precatalyst and Ligand System

The combination of the palladium source (precatalyst) and the supporting ligand is the heart of the catalytic system.[11]

• Palladium Sources: Common precatalysts include palladium(II) acetate (Pd(OAc)₂), which is reduced in situ to Pd(0), and stable Pd(0) sources like tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃).

• The Critical Role of Ligands: The ligand stabilizes the palladium center, prevents catalyst decomposition (e.g., formation of palladium black), and critically modulates its reactivity.[12][13] For constructing sterically hindered biaryl bonds, bulky and electron-rich monophosphine ligands are superior.

  • Biaryl Monophosphine Ligands (Buchwald Ligands): Ligands such as SPhos, XPhos, and RuPhos are state-of-the-art for challenging couplings.[12][13][14] Their steric bulk promotes the formation of a monoligated, highly reactive L₁Pd(0) species, which accelerates the rate-limiting oxidative addition step.[12] The electron-donating nature of these ligands also facilitates the final reductive elimination step.[13]

The Nucleophilic Coupling Partner

The choice of the organometallic nucleophile defines the specific type of cross-coupling reaction.

• Suzuki-Miyaura Coupling: Uses organoboron reagents, such as arylboronic acids or their esters (e.g., pinacol esters).[8] This is often the method of choice due to the high functional group tolerance and the low toxicity and stability of the boron reagents.[4][15]

• Negishi Coupling: Employs organozinc reagents.[7][16][17] Organozincs are typically more reactive than organoborons, which can be advantageous for less reactive electrophiles, but they are also more sensitive to air and moisture, requiring stricter anhydrous and inert atmosphere techniques.[16][17]

Base and Solvent

• Base: The base plays multiple roles. In the Suzuki-Miyaura coupling, it is essential for activating the organoboron species to facilitate transmetalation.[4] Common choices include potassium phosphate (K₃PO₄), cesium carbonate (Cs₂CO₃), and potassium tert-butoxide (KOt-Bu). The choice of base can significantly impact the reaction outcome and should be screened.

• Solvent: Aprotic solvents are generally used. Toluene, 1,4-dioxane, and tetrahydrofuran (THF) are common choices. The solvent must be anhydrous and thoroughly degassed to remove oxygen, which can oxidize and deactivate the Pd(0) catalyst.

Experimental Protocols & Workflow

The following protocols are representative examples. All operations should be performed under an inert atmosphere (e.g., Argon or Nitrogen) using standard Schlenk line or glovebox techniques. Solvents should be anhydrous and degassed prior to use.

Workflow Overview

Caption: Standard experimental workflow for palladium-catalyzed coupling.

Protocol 1: Suzuki-Miyaura Coupling of 2-Naphthyl Triflates

This protocol describes the coupling of 2-naphthyl triflate with 4-methoxyphenylboronic acid.

Materials:

• 2-Naphthyl triflate (1.0 mmol, 1.0 equiv)

• 4-Methoxyphenylboronic acid (1.2 mmol, 1.2 equiv)

• Palladium(II) acetate (Pd(OAc)₂, 0.02 mmol, 2 mol%)

• SPhos (0.04 mmol, 4 mol%)

• Potassium phosphate (K₃PO₄, tribasic, finely ground, 2.0 mmol, 2.0 equiv)

• Anhydrous, degassed toluene (5 mL)

Procedure:

• To an oven-dried Schlenk flask equipped with a magnetic stir bar, add 2-naphthyl triflate, 4-methoxyphenylboronic acid, K₃PO₄, Pd(OAc)₂, and SPhos.

• Evacuate the flask and backfill with argon. Repeat this cycle three times.

• Add the degassed toluene via syringe.

• Place the flask in a preheated oil bath at 100 °C.

• Stir the reaction mixture vigorously for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate (20 mL) and filter through a pad of Celite to remove inorganic salts and palladium black.

• Wash the filtrate with water (2 x 15 mL) and brine (15 mL).

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to afford the pure biaryl naphthol product.

Data Presentation: Comparison of Reaction Conditions

The choice of ligand and base is critical. The following table summarizes typical results for the coupling of a generic naphthyl triflate with an arylboronic acid.

Entry	Pd Source (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄ (2)	Toluene	100	12	95
2	Pd₂(dba)₃ (1)	XPhos (4)	Cs₂CO₃ (2)	Dioxane	110	10	92
3	Pd(OAc)₂ (2)	RuPhos (4)	K₂CO₃ (3)	Toluene	100	24	85
4	Pd(PPh₃)₄ (5)	-	K₃PO₄ (2)	Toluene	100	24	< 40*

*Illustrates the lower efficacy of older generation catalysts for this transformation.

Troubleshooting and Field Insights

• Problem: Low or no conversion.

  • Cause & Solution: The catalyst may be inactive. Ensure all reagents are dry and the solvent is rigorously degassed. Check the quality of the palladium precatalyst and ligand. The base may not be sufficiently strong or soluble; consider switching from K₂CO₃ to K₃PO₄ or Cs₂CO₃.

• Problem: Formation of palladium black.

  • Cause & Solution: This indicates catalyst decomposition. The ligand-to-palladium ratio may be too low, or the temperature may be too high. Increase the ligand loading slightly (e.g., from L:Pd of 2:1 to 3:1). Ensure the reaction is under a positive pressure of inert gas.

• Problem: De-boronation of the boronic acid or hydrolysis of the triflate.

  • Cause & Solution: This is a common side reaction, especially with electron-rich or heteroaryl boronic acids.[15] Use a finely ground, anhydrous base (K₃PO₄ is often excellent). Minimize reaction time once the starting material is consumed. For triflate hydrolysis, ensure anhydrous conditions are strictly maintained.[9]

Conclusion

The palladium-catalyzed synthesis of biaryl naphthols is a robust and highly versatile methodology. By leveraging modern catalyst systems based on bulky, electron-rich biaryl monophosphine ligands, researchers can efficiently construct these valuable scaffolds under relatively mild conditions. A thorough understanding of the catalytic cycle and the role of each reaction component is the key to successful reaction development and optimization. The protocols and insights provided herein serve as a practical guide for chemists in both academic and industrial settings, facilitating the synthesis of complex molecules for a wide range of applications.

References

• Title: Cross-Coupling Reactions Guide Source: Google Cloud Vertex AI Search URL
• Title: Palladium-catalyzed cross-coupling reactions | Organic Chemistry II Class Notes Source: Fiveable URL
• Title: PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS Source: Nobel Prize URL
• Title: Synthesis of structurally diversified BINOLs and NOBINs via palladium-catalyzed C-H arylation with diazoquinones Source: ResearchGate URL
• Title: 17.
• Title: Biaryl Phosphine Ligands in Palladium-Catalyzed Amination Source: PMC URL
• Title: 2.
• Title: Biaryl Phosphane Ligands in Palladium‐Catalyzed Amination Source: SciSpace URL
• Title: Buchwald–Hartwig amination Source: Wikipedia URL
• Title: Comparative analysis of palladium catalysts for Buchwald-Hartwig amination Source: Benchchem URL
• Title: Biaryl Phosphane Ligands in Palladium-Catalyzed Amination Source: PubMed URL
• Title: Palladium-Catalyzed Enantioselective C–H Activation of Aliphatic Amines Using Chiral Anionic BINOL-Phosphoric Acid Ligands Source: Journal of the American Chemical Society URL
• Title: Buchwald-Hartwig Amination - Wordpress Source: ACS GCI Pharmaceutical Roundtable Reagent Guides URL
• Title: Biaryl Monophosphine Ligands in Palladium-Catalyzed C-N Coupling: An Updated User's Guide Source: ResearchGate URL
• Title: New Approaches for Biaryl-Based Phosphine Ligand Synthesis via P=O Directed C–H Functionalizations Source: Accounts of Chemical Research - ACS Publications URL
• Title: The Buchwald–Hartwig Amination After 25 Years Source: the University of Groningen research portal URL
• Title: Buchwald-Hartwig Amination Source: Chemistry LibreTexts URL
• Title: Optimized stereoselective Negishi biaryl coupling.
• Title: Synthesis of Polysubstituted 2‐Naphthols by Palladium‐Catalyzed Intramolecular Arylation/Aromatization Cascade Source: ResearchGate URL
• Title: Total Synthesis of Chiral Biaryl Natural Products by Asymmetric Biaryl Coupling Source: PMC - NIH URL
• Title: Enantioconvergent Negishi Cross-Coupling of Racemic sec-Alkylzinc Reagent with Aryl Halides Enabled by Bulky N-Heterocyclic Carbene-Pd Catalyst Source: CCS Chemistry URL
• Title: Negishi Coupling | Synthetic Methods in Drug Discovery: Volume 1 Source: Books Gateway URL
• Title: Negishi coupling Source: Wikipedia URL
• Title: Axially Chiral 2-Hydroxybiaryls by Palladium-Catalyzed Enantioselective C–H Activation Source: ACS Catalysis URL
• Title: [PDF] Palladium-Catalyzed Enantioselective C-H Activation of Aliphatic Amines Using Chiral Anionic BINOL-Phosphoric Acid Ligands.
• Title: Intramolecular Pd(II)
• Title: Advances in the Asymmetric Synthesis of BINOL Derivatives Source: MDPI URL
• Title: Suzuki–Miyaura Cross-Coupling Reactions of Alkylboronic Acid Derivatives or Alkyltrifluoroborates with Aryl, Alkenyl or Alkyl Halides and Triflates Source: ResearchGate URL
• Source: Organic & Biomolecular Chemistry (RSC Publishing)
• Title: Weak Base-Promoted Direct Cross-Coupling of Naphthalene-1,8-diaminato-substituted Arylboron Compounds Source: JACS Au - ACS Publications URL
• Title: Suzuki–Miyaura Coupling of Aryl Carbamates, Carbonates, and Sulfamates Source: PMC - NIH URL
• Title: Recent Advances in Pd‐Catalyzed Suzuki‐Miyaura Cross‐Coupling Reactions with Triflates or Nonaflates Source: ResearchGate URL
• Title: 4.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Total Synthesis of Chiral Biaryl Natural Products by Asymmetric Biaryl Coupling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. jmcct.com [jmcct.com]
• 5. fiveable.me [fiveable.me]
• 6. Origins of the enantioselectivity of a palladium catalyst with BINOL–phosphoric acid ligands - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. nobelprize.org [nobelprize.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. researchgate.net [researchgate.net]
• 10. Suzuki–Miyaura Coupling of Aryl Carbamates, Carbonates, and Sulfamates - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Biaryl Phosphine Ligands in Palladium-Catalyzed Amination - PMC [pmc.ncbi.nlm.nih.gov]
• 13. scispace.com [scispace.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. pubs.acs.org [pubs.acs.org]
• 16. books.rsc.org [books.rsc.org]
• 17. Negishi coupling - Wikipedia [en.wikipedia.org]

Application Note: Selective Esterification Protocols for (4-Hydroxynaphthalen-1-yl)boronic acid

This Application Note is designed for researchers and process chemists working with (4-Hydroxynaphthalen-1-yl)boronic acid (CAS: 2417337-13-2).[1] It addresses the dual-nucleophilic nature of the scaffold and provides high-fidelity protocols for selective esterification of either the boronic acid moiety (boronate ester formation) or the phenolic hydroxyl group (acylation).[1]

Part 1: Strategic Analysis & Chemoselectivity[1]

The substrate contains two distinct reactive centers:[1]

• Boronic Acid (C1 Position): A Lewis acidic center prone to reversible dehydration (forming boroxines) and esterification with diols.[1] It is sensitive to protodeboronation under basic conditions or in the presence of radical oxidants.[1]

• Phenolic Hydroxyl (C4 Position): A nucleophilic center (pKa ~9-10) capable of acylation or alkylation.[1]

The "Protection-First" Principle

Direct acylation of the phenolic group on the free boronic acid is chemically risky.[1] Free boronic acids can form mixed anhydrides with acyl chlorides or undergo ipso-substitution (deboronation) if the ring is electron-rich and the conditions are basic.[1]

Recommendation: For robust modification of the phenol, protect the boronic acid first as a pinacol ester.[1] This converts the Lewis acidic -B(OH)₂ into a chemically inert -B(pin) group, allowing standard phenolic esterification without side reactions.[1]

Part 2: Experimental Protocols

Protocol A: Boronate Esterification (Boron Protection)

Target Product: 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)naphthalen-1-ol[1]

This protocol stabilizes the boronic acid, preventing trimerization (boroxine formation) and simplifying purification.[1]

Reagents:

• Substrate: (4-Hydroxynaphthalen-1-yl)boronic acid (1.0 equiv)[1]

• Reagent: Pinacol (1.1 equiv)[1]

• Dehydrating Agent: Anhydrous MgSO₄ (2.0 equiv)[1]

• Solvent: Dichloromethane (DCM) or Tetrahydrofuran (THF) [0.2 M][1]

Step-by-Step Workflow:

• Charge: In a flame-dried round-bottom flask equipped with a magnetic stir bar, dissolve the boronic acid substrate in anhydrous DCM.

• Add Reagents: Add Pinacol (1.1 equiv) in one portion. The solution may remain clear.

• Dehydration: Add anhydrous MgSO₄ (2.0 equiv). This drives the equilibrium forward by sequestering the generated water.[1]

• Reaction: Stir vigorously at Room Temperature (20–25 °C) for 4–12 hours.

  • QC Check: Monitor by TLC (SiO₂; 30% EtOAc/Hexanes).[1] The boronate ester is typically less polar (higher R_f) than the free acid.[1]

• Workup: Filter the mixture through a pad of Celite to remove hydrated MgSO₄. Rinse the pad with DCM.[1]

• Isolation: Concentrate the filtrate in vacuo. The product often solidifies upon standing or trituration with cold pentane.[1]

Why this works: The thermodynamic stability of the 5-membered dioxaborolane ring drives the reaction.[1] MgSO₄ prevents hydrolysis.[1]

Protocol B: Phenolic Esterification (Acylation)

Target Product: 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)naphthalen-1-yl acetate[1]

Pre-requisite: Use the Pinacol Ester from Protocol A.[1][2]

Reagents:

• Substrate: Pinacol ester derivative (1.0 equiv)[1]

• Reagent: Acetic Anhydride (1.5 equiv) or Acetyl Chloride (1.2 equiv)[1]

• Base: Pyridine (2.0 equiv) or Triethylamine (2.5 equiv)[1]

• Catalyst: DMAP (4-Dimethylaminopyridine) (5 mol%)[1]

• Solvent: DCM [0.1 M][1]

Step-by-Step Workflow:

• Dissolution: Dissolve the pinacol ester substrate in anhydrous DCM under Nitrogen atmosphere.

• Base Addition: Add Pyridine (or Et₃N) and DMAP.[1] Cool the mixture to 0 °C (ice bath).

• Acylation: Dropwise add Acetic Anhydride (or Acetyl Chloride).[1]

  • Caution: Exothermic reaction.[1] Maintain temperature < 5 °C during addition.

• Reaction: Allow the mixture to warm to Room Temperature and stir for 2–4 hours.

• Quench: Add saturated aqueous NH₄Cl solution to quench excess anhydride.[1]

• Extraction: Extract with DCM (3x). Wash combined organics with 1M HCl (to remove pyridine), then saturated NaHCO₃, and finally Brine.[1]

• Purification: Dry over Na₂SO₄, concentrate, and purify via flash column chromatography (Hexanes/EtOAc).

Why this works: The bulky pinacol group sterically protects the boron center and reduces its Lewis acidity, preventing interference with the acylation mechanism.[1]

Protocol C: Direct Phenolic Acylation (High Risk/Optimization)

Only use if boronate protection is impossible.[1]

Critical Modification: Avoid strong bases (NaOH, KOH) which trigger rapid protodeboronation of electron-rich naphthalenes.[1] Use mild conditions .

• Solvent: Acetone or Acetonitrile.[1]

• Base: Potassium Carbonate (K₂CO₃) - anhydrous, finely ground.[1]

• Reagent: Acetic Anhydride (1.1 equiv).[1]

• Procedure: Stir at 0 °C . Do not heat. Monitor strictly by LC-MS to detect deboronated byproduct (Naphthalen-1-yl acetate).

Part 3: Visualization & Logic

Reaction Pathway Decision Tree

The following diagram illustrates the critical decision points for functionalizing this scaffold.

Caption: Strategic workflow for selective functionalization. The "Protect First" route (Green -> Yellow -> Red) offers the highest stability and yield.[1]

Part 4: Troubleshooting & Quality Control

Issue	Observation	Root Cause	Solution
Protodeboronation	Loss of Boron signal in NMR; formation of 1-naphthol derivative.[1]	Base too strong or temperature too high during acylation.[1]	Use Protocol B (Pinacol protection) before acylation.[1] Avoid aqueous bases.[1]
Incomplete Protection	Residual broad peak in ¹H NMR (OH of boron).[1]	Water in solvent; old MgSO₄.[1]	Use freshly activated molecular sieves or anhydrous MgSO₄.[1]
Boroxine Formation	Multiple species in NMR; insoluble solids.[1]	Dehydration of free acid (Trimerization).[1]	Convert to Pinacol ester immediately (Protocol A).[1]

Analytical Markers (¹H NMR in CDCl₃):

• Starting Material: Aromatic protons only (complex multiplets).[1] Boronic OH often invisible or very broad.[1]

• Pinacol Ester: Sharp singlet (~1.34 ppm, 12H) corresponding to the four methyl groups.[1]

• Phenolic Acetate: Sharp singlet (~2.3 ppm, 3H) corresponding to the acetyl methyl group.[1]

References

• Boronic Acid Protection Strategies

  • Title: Boronic Acids as Protective Agents and Catalysts in Synthesis.[1][3]

  • Source: ResearchGate (ChemInform Abstract).[1]

  • URL:[Link]

• Pinacol Ester Synthesis (General Protocol)

  • Title: Three-Step Synthesis of 2-(Diiodomethyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane from Dichloromethane (Standard Pinacol Conditions).

  • Source: Organic Syntheses, 2019, 96, 277-299.[1]

  • URL:[Link][1]

• Protodeboronation Mechanisms

  • Title: Protodeboronation of (Hetero)Arylboronic Esters: Direct versus Prehydrolytic Pathways.[1]

  • Source: Journal of the American Chemical Society, 2021.[1]

  • URL:[Link][1]

• Commercial Availability & Properties

  • Title: 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)naphthalen-1-ol (Pinacol Ester derivative).[1]

  • Source: Sigma-Aldrich Product Catalog.[1]

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. CN114380853A - Preparation method of 4-pyrazole boronic acid pinacol ester - Google Patents [patents.google.com]
• 3. Boronic acid - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for the Synthesis of 4-Arylnaphthalen-1-ols from Boronic Acid Precursors

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of 4-Arylnaphthalen-1-ol Scaffolds

The 4-arylnaphthalen-1-ol motif is a privileged scaffold in medicinal chemistry and materials science. These compounds are integral to the development of novel therapeutics, including selective Mcl-1 inhibitors for cancer therapy, and serve as key building blocks for advanced organic materials.[1][2][3] Their biological activity and photophysical properties are highly tunable through the modification of the aryl substituent, making the efficient and versatile synthesis of these compounds a critical endeavor for drug discovery and materials development programs.[4][5]

This guide provides a comprehensive overview and detailed protocols for the synthesis of 4-arylnaphthalen-1-ols, primarily through the robust and widely applicable Suzuki-Miyaura cross-coupling reaction. The content is designed to provide researchers with the necessary theoretical and practical knowledge to successfully synthesize these valuable compounds.

The Suzuki-Miyaura Cross-Coupling: A Powerful Tool for C-C Bond Formation

The palladium-catalyzed Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds between sp²-hybridized carbon atoms.[6][7][8] This reaction joins an organoboron species, such as a boronic acid, with an organic halide or triflate.[6][9] Its development was recognized with the 2010 Nobel Prize in Chemistry, a testament to its profound impact on the field.[7] The reaction is favored for its mild conditions, high functional group tolerance, and the low toxicity of its boron-containing reagents.[10]

The Catalytic Cycle

The mechanism of the Suzuki-Miyaura cross-coupling reaction is a well-defined catalytic cycle involving a palladium catalyst that cycles between the Pd(0) and Pd(II) oxidation states.[6][7][11] The three key steps are:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halogen bond of the electrophile (e.g., 4-bromo-1-naphthol), forming a Pd(II) complex.[6][9][11]

• Transmetalation: In the presence of a base, the organic group from the boronic acid is transferred to the palladium center, displacing the halide.[6][11] This is a crucial step where the new carbon-carbon bond is poised to form.

• Reductive Elimination: The two organic groups on the palladium complex are coupled, forming the desired 4-arylnaphthalen-1-ol product and regenerating the Pd(0) catalyst, which can then re-enter the catalytic cycle.[6][9][11]

Figure 1: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Precursor Preparation: The Building Blocks for Success

The successful synthesis of 4-arylnaphthalen-1-ols hinges on the quality of the starting materials. The two key precursors are the aryl boronic acid and a suitable halo-naphthalenol.

Aryl Boronic Acids

Aryl boronic acids are versatile reagents in organic synthesis.[10] While a vast array of aryl boronic acids are commercially available, they can also be synthesized in the laboratory through several methods:

• From Grignard or Organolithium Reagents: The reaction of an aryl Grignard or organolithium reagent with a trialkyl borate, followed by hydrolysis, is a traditional and effective method.[12][13]

• Palladium-Catalyzed Borylation: More modern approaches involve the palladium-catalyzed coupling of aryl halides or triflates with a diboron reagent, such as bis(pinacolato)diboron (B₂pin₂).[12][14]

• Iridium-Catalyzed C-H Borylation: Direct borylation of arenes catalyzed by iridium complexes offers a highly efficient route to aryl boronic esters, which can then be hydrolyzed to the corresponding boronic acids.[12][15]

4-Bromo-1-naphthol

4-Bromo-1-naphthol is a common and effective electrophilic coupling partner for this synthesis. It can be prepared from 1-naphthol through bromination, though direct bromination can lead to a mixture of isomers. A more controlled synthesis is often preferred to ensure regioselectivity. Alternatively, it is commercially available from various chemical suppliers.[16]

Detailed Experimental Protocol: Synthesis of 4-Phenylnaphthalen-1-ol

This protocol details the synthesis of 4-phenylnaphthalen-1-ol from 4-bromo-1-naphthol and phenylboronic acid as a representative example.

Materials and Reagents

Reagent/Material	Formula	M.W. ( g/mol )	Amount	Moles (mmol)	Notes
4-Bromo-1-naphthol	C₁₀H₇BrO	223.07	223 mg	1.0	Limiting Reagent
Phenylboronic Acid	C₆H₇BO₂	121.93	146 mg	1.2
Pd(PPh₃)₄	C₇₂H₆₀P₄Pd	1155.56	35 mg	0.03	Catalyst
Sodium Carbonate (Na₂CO₃)	Na₂CO₃	105.99	212 mg	2.0	Base
Toluene	C₇H₈	92.14	8 mL	-	Solvent
Ethanol	C₂H₅OH	46.07	2 mL	-	Co-solvent
Water (degassed)	H₂O	18.02	2 mL	-	Co-solvent

Reaction Setup and Procedure

• Flask Preparation: To a 50 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4-bromo-1-naphthol (223 mg, 1.0 mmol) and phenylboronic acid (146 mg, 1.2 mmol).

• Addition of Base and Solvents: Add sodium carbonate (212 mg, 2.0 mmol). Then, add toluene (8 mL), ethanol (2 mL), and degassed water (2 mL).

• Inert Atmosphere: Seal the flask with a septum and degas the mixture by bubbling argon or nitrogen through it for 15-20 minutes. This is crucial to prevent the oxidation of the Pd(0) catalyst.

• Catalyst Addition: Under a positive pressure of the inert gas, add tetrakis(triphenylphosphine)palladium(0) (35 mg, 0.03 mmol). The mixture will typically turn yellow.

• Reaction: Heat the reaction mixture to 90 °C and stir vigorously for 12-24 hours.

• Monitoring: The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Workup and Purification

• Cooling and Quenching: Once the reaction is complete, cool the mixture to room temperature.

• Extraction: Add 20 mL of ethyl acetate and 20 mL of water. Transfer the mixture to a separatory funnel. Separate the layers, and extract the aqueous layer with ethyl acetate (2 x 20 mL).

• Washing: Combine the organic layers and wash with brine (2 x 20 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by flash column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to afford the pure 4-phenylnaphthalen-1-ol.

Experimental Workflow

Figure 2: General experimental workflow for the synthesis of 4-arylnaphthalen-1-ols.

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Low or no conversion	Inactive catalyst (oxidized)	Ensure proper degassing of the reaction mixture and use fresh catalyst.
Insufficiently active base or poor solubility	Use a stronger base (e.g., K₃PO₄) or a different solvent system (e.g., dioxane/water).
Low reaction temperature	Increase the reaction temperature.
Formation of homocoupled byproducts	Inefficient transmetalation	Adjust the stoichiometry of the boronic acid (use a slight excess).
Oxygen contamination	Improve the degassing procedure.
Decomposition of starting materials	Reaction temperature is too high	Lower the reaction temperature and extend the reaction time.
Unstable boronic acid	Use the corresponding boronate ester (e.g., pinacol ester) which can be more stable.
Difficulty in purification	Byproducts with similar polarity to the product	Optimize the eluent system for column chromatography or consider recrystallization.

Conclusion

The Suzuki-Miyaura cross-coupling reaction provides a reliable and versatile method for the synthesis of 4-arylnaphthalen-1-ols from boronic acid precursors. By understanding the reaction mechanism, carefully selecting the reaction conditions, and following a robust experimental protocol, researchers can efficiently access a wide range of these valuable compounds. This guide serves as a foundational resource for scientists and professionals in drug development and materials science, enabling the exploration of new chemical space and the advancement of innovative technologies.

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• One-Pot Synthesis of Arylboronic Acids and Aryl Trifluoroborates by Ir-Catalyzed Borylation of Arenes | The Hartwig Group. (n.d.). [Link]

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• Unveiling the full reaction path of the Suzuki–Miyaura cross-coupling in a single-molecule junction. (2021). Nature Communications. [Link]

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• Synthesis method of 4-bromonaphthalene-1-carbonitrile. (2017).

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• Empowering boronic acids as hydroxyl synthons for aryne induced three-component coupling reactions. (2023). Chemical Science. [Link]

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• Palladium-catalyzed multicomponent [4 + 2] cycloaddition of 1,4-enynes with CO and arylamines to access polycyclic γ-lactams via dearomative rearrangement. (2022). Organic Chemistry Frontiers. [Link]

• Palladium-catalyzed synthesis of 4-sila-4H-benzo[d][11][14]oxazines by intramolecular Hiyama coupling. (2021). Chemical Science. [Link]

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• Palladium-catalyzed enolate arylation as a key C–C bond-forming reaction for the synthesis of isoquinolines. (2010). Organic & Biomolecular Chemistry. [Link]

• 3-Substituted-N-(4-Hydroxynaphthalen-1-yl)arylsulfonamides as a Novel Class of Selective Mcl-1 Inhibitors: Structure-Based Design, Synthesis, SAR, and Biological Evaluation. (2014). Journal of Medicinal Chemistry. [Link]

• 1,8-Dihydroxy Naphthalene—A New Building Block for the Self-Assembly with Boronic Acids and 4,4′-Bipyridine to Stable Host–Guest Complexes with Aromatic Hydrocarbons. (2023). Molecules. [Link]

• 4-Aryl-4H-naphthopyrans derivatives: one-pot synthesis, evaluation of Src kinase inhibitory and anti-proliferative activities. (2012). DARU Journal of Pharmaceutical Sciences. [Link]

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Application Note &amp; Protocol: Strategic Functionalization of (4-Hydroxynaphthalen-1-yl)boronic acid for Advanced Polymer Synthesis

Introduction: A Versatile Bifunctional Monomer

(4-Hydroxynaphthalen-1-yl)boronic acid is a uniquely valuable building block in modern polymer chemistry. Its structure offers three distinct features for strategic manipulation: a rigid, fluorescent naphthalene core that imparts desirable thermal and photophysical properties to polymers; a reactive hydroxyl group (-OH) for side-chain functionalization; and a boronic acid moiety (-B(OH)₂) that serves as a powerful handle for carbon-carbon bond formation, most notably in Suzuki-Miyaura cross-coupling reactions. This combination allows for the rational design of advanced functional polymers with tailored properties for applications ranging from optoelectronics to biomedical devices.[1][2]

This guide provides a comprehensive overview and detailed protocols for the functionalization of the hydroxyl group and the subsequent polymerization via the boronic acid group, emphasizing the causality behind experimental choices to empower researchers in their synthetic endeavors.

Part I: Monomer Design via Hydroxyl Group Functionalization

The hydroxyl group on the naphthalene core is the primary site for tailoring the monomer's properties before polymerization. By converting this group into an ester or ether, one can precisely control the final polymer's solubility, processability, thermal characteristics, and specific functionalities.

Causality of Functionalization: Why Modify the Hydroxyl Group?

The choice of functionalization is dictated by the desired end-application of the polymer.

• Solubility Enhancement: Attaching long alkyl chains via esterification or etherification can disrupt the packing of the rigid polymer backbones, significantly improving their solubility in common organic solvents.

• Biocompatibility: Introducing hydrophilic moieties, such as polyethylene glycol (PEG) chains, can render the resulting polymers water-soluble or water-dispersible, a critical requirement for biomedical applications like drug delivery and sensing.[3][4]

• Stimuli-Responsiveness: Incorporating environmentally sensitive groups allows the polymer to respond to external stimuli like pH, temperature, or specific analytes.[5][6] For instance, polymers containing boronic acids are known for their responsiveness to pH and their ability to bind with diols, making them excellent candidates for glucose sensors.[5]

• Tuning Optoelectronic Properties: The electronic nature of the side-chain can influence the photophysical properties (e.g., fluorescence quantum yield, emission wavelength) of the conjugated polymer backbone.

Experimental Workflow: From Core Molecule to Functionalized Monomer

The overall workflow involves a two-step process: functionalization of the hydroxyl group followed by polymerization.

Caption: General workflow for polymer synthesis.

Protocol 1: Esterification of (4-Hydroxynaphthalen-1-yl)boronic acid

This protocol describes the esterification with dodecanoyl chloride to enhance solubility. The boronic acid is temporarily protected as a pinacol ester to prevent side reactions and aid in purification. Boronic esters are stable surrogates that are easier to handle than free boronic acids.[7]

Step 1a: Protection of the Boronic Acid.

• To a stirred solution of (4-Hydroxynaphthalen-1-yl)boronic acid (1.0 eq) in anhydrous toluene, add pinacol (1.1 eq).

• Heat the mixture to reflux with a Dean-Stark apparatus to remove water.

• Monitor the reaction by TLC until the starting material is consumed.

• Remove the solvent under reduced pressure. The crude pinacol ester is often used directly in the next step without further purification.

Step 1b: Esterification.

• Dissolve the crude (4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)naphthalen-1-ol) in anhydrous dichloromethane (DCM) under a nitrogen atmosphere.

• Cool the solution to 0 °C in an ice bath.

• Add triethylamine (1.5 eq) followed by the dropwise addition of dodecanoyl chloride (1.2 eq).

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Quench the reaction by adding water. Separate the organic layer, wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purify the residue by column chromatography on silica gel to yield the desired functionalized monomer.

Reagent	Molar Eq.	Purpose
(4-Hydroxynaphthalen-1-yl)boronic acid	1.0	Starting Material
Pinacol	1.1	Protecting Group for Boronic Acid
Dodecanoyl Chloride	1.2	Acylating Agent for Esterification
Triethylamine	1.5	Base to Neutralize HCl Byproduct
Anhydrous Solvents (Toluene, DCM)	-	Reaction Medium

Table 1: Reagents for Esterification Protocol.

Part II: Polymer Synthesis via Suzuki-Miyaura Polycondensation

The Suzuki-Miyaura cross-coupling is a robust and versatile method for forming C-C bonds, making it ideal for the synthesis of conjugated polymers.[8] The reaction couples the functionalized naphthylboronic acid (or its ester) with a dihaloaromatic comonomer in the presence of a palladium catalyst and a base.

Mechanistic Insight: The Catalytic Cycle

The polymerization proceeds via a catalytic cycle involving three key steps:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halogen bond of the dihaloaromatic comonomer to form a Pd(II) species.

• Transmetalation: The organic group from the boronic ester is transferred to the palladium center, displacing a halide. This step is facilitated by a base, which activates the boronic ester.

• Reductive Elimination: The two organic fragments on the palladium complex couple, forming a new C-C bond and regenerating the Pd(0) catalyst, which re-enters the cycle.

Caption: Catalytic cycle of Suzuki-Miyaura cross-coupling.

Addressing Challenges: Protodeboronation

A significant side reaction in Suzuki couplings is protodeboronation, where the C-B bond is cleaved by a proton source, leading to a non-reactive species. This can disrupt polymer chain growth and lower the molecular weight.[8] This issue is particularly pronounced with electron-deficient or heteroaromatic boronic acids.

Mitigation Strategies:

• Use of Boronic Esters: Pinacol esters are generally more stable towards protodeboronation than the corresponding boronic acids.[9]

• Anhydrous Conditions: Minimizing water in the reaction mixture is crucial.

• Choice of Base: Using weaker, non-aqueous bases can sometimes suppress the side reaction.

• Advanced Protecting Groups: For particularly sensitive substrates, protecting groups like naphthalene-1,8-diaminato (dan) can be employed, which show remarkable stability.[10][11][12]

Protocol 2: Suzuki-Miyaura Polycondensation

This protocol describes the polymerization of the dodecanoyl-functionalized naphthylboronic acid pinacol ester with 1,4-dibromobenzene.

• To a flame-dried Schlenk flask, add the functionalized naphthylboronic acid pinacol ester (1.0 eq), 1,4-dibromobenzene (1.0 eq), and the palladium catalyst (e.g., Pd(PPh₃)₄, 1-2 mol%).

• Seal the flask, and evacuate and backfill with high-purity argon or nitrogen three times.

• Add degassed solvent (e.g., a 3:1 mixture of Toluene and DMF) via cannula.

• Add a degassed aqueous solution of a base (e.g., 2M K₂CO₃, 3.0 eq) via syringe.

• Heat the reaction mixture to 80-90 °C with vigorous stirring for 24-48 hours under an inert atmosphere.

• Monitor the polymerization progress by observing the increase in viscosity.

• Cool the reaction to room temperature and pour the mixture into a stirring solution of methanol to precipitate the polymer.

• Filter the polymer, wash thoroughly with water and methanol to remove catalyst residues and salts.

• Further purify the polymer by Soxhlet extraction with acetone and chloroform.

• Dry the final polymer under vacuum at 40-50 °C.

Parameter	Recommended Condition	Rationale / Causality
Catalyst	Pd(PPh₃)₄, PdCl₂(dppf)	Efficient for C-C bond formation. Choice depends on monomer reactivity.[10]
Base	K₂CO₃, Cs₂CO₃, KOt-Bu	Activates the boronic ester for transmetalation.[10][11]
Solvent	Toluene/DMF, Toluene/H₂O	Must solubilize monomers and the growing polymer chain.[10]
Stoichiometry	1:1 Monomer Ratio	Crucial for achieving high molecular weight polymer.
Atmosphere	Inert (Argon/Nitrogen)	Prevents oxidation and degradation of the Pd(0) catalyst.

Table 2: Critical Parameters for Suzuki-Miyaura Polymerization.

Part III: Applications & Future Scope

Polymers derived from (4-Hydroxynaphthalen-1-yl)boronic acid are positioned for a variety of high-performance applications. The rigid naphthalene-containing backbone often leads to materials with high thermal stability and interesting photoluminescent properties, suitable for organic light-emitting diodes (OLEDs) and chemical sensors.

By judiciously choosing the functional group 'R' attached via the hydroxyl moiety, a wide range of smart materials can be developed.

Caption: Impact of side-chain functionalization on polymer properties.

The boronic acid groups, either as end-groups or incorporated into the polymer backbone, can also serve as receptors for diol-containing molecules like glucose, leading to applications in diagnostics and self-regulated insulin delivery systems.[2][6] The development of these materials continues to be a vibrant area of research, promising new solutions in materials science and medicine.[1]

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• Direct Suzuki–Miyaura Coupling with Naphthalene-1,8-diaminato (dan)-Substituted Organoborons. ACS Catalysis. [Link]

• Highly Efficient Suzuki–Miyaura Polymerization Enabled by Direct Transmetalation with Boronic Esters. ResearchGate. [Link]

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• Boric Acid Catalyzed Chemoselective Esterification of a-Hydroxycarboxylic Acids. ResearchGate. [Link]

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• Injectable dynamic covalent hydrogels of boronic acid polymers cross-linked by bioactive plant-derived polyphenols. RSC Publishing. [Link]

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• Focus on: Boron Functional Polymers. RSC Blogs. [Link]

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Application Notes &amp; Protocols: A Guide to Chan-Lam Coupling Reactions with Naphthalene Boronic Acids

Introduction: The Strategic Advantage of Chan-Lam Coupling

In the landscape of modern synthetic chemistry, the formation of carbon-heteroatom bonds is a cornerstone of molecular construction, particularly in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. The Chan-Lam coupling reaction, also known as the Chan-Evans-Lam coupling, has emerged as a highly valuable and practical methodology for creating C-N, C-O, and C-S bonds.[1][2] This copper-catalyzed cross-coupling of boronic acids with N-H or O-H containing nucleophiles offers significant advantages over other established methods like the Buchwald-Hartwig amination. Notably, its operational simplicity—often proceeding under mild conditions at room temperature and open to the air—makes it an attractive and more sustainable choice.[1][3][4]

Naphthalene-containing scaffolds are privileged structures in medicinal chemistry and materials science due to their unique photophysical properties and ability to act as bioisosteres for other aromatic systems. The ability to efficiently couple naphthalene boronic acids with a diverse array of amines, phenols, and other nucleophiles via the Chan-Lam reaction provides a direct and modular route to novel and complex molecular architectures. This guide provides an in-depth analysis of the reaction mechanism, optimized conditions, and a detailed protocol for researchers employing naphthalene boronic acids in Chan-Lam coupling reactions.

The "Why": Understanding the Catalytic Cycle

A robust understanding of the reaction mechanism is critical for troubleshooting and optimizing any synthetic transformation. The Chan-Lam coupling proceeds through a copper-mediated catalytic cycle that is believed to involve Cu(I), Cu(II), and Cu(III) oxidation states. While the precise mechanism can be complex and substrate-dependent, a generally accepted pathway provides a logical framework for experimental design.[1]

The key steps are:

• Coordination & Deprotonation: The N-H or O-H nucleophile coordinates to the Cu(II) catalyst. A base, either added externally or acting as the solvent (e.g., pyridine), facilitates the deprotonation of the nucleophile to form a copper-amide or copper-alkoxide complex.

• Transmetalation: The naphthalene boronic acid undergoes transmetalation with the copper complex, transferring the naphthyl group to the copper center and forming a new copper-aryl species.

• Oxidative Addition/Reductive Elimination: The mechanism from this point is subject to debate. One prominent theory suggests the Cu(II) complex undergoes oxidation to a transient Cu(III) intermediate.[1][5] This high-valent species then rapidly undergoes reductive elimination, forging the desired C-N or C-O bond and regenerating a Cu(I) species.[1]

• Catalyst Regeneration: The resulting Cu(I) complex is re-oxidized to the active Cu(II) state by a terminal oxidant, which is typically atmospheric oxygen, thus completing the catalytic cycle.[5] This final step is the reason why the reaction can conveniently be run open to the atmosphere.

Sources

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Application Note: High-Fidelity Synthesis of (4-Hydroxynaphthalen-1-yl)boronic Acid Pinacol Ester

Abstract & Strategic Context

The conversion of (4-hydroxynaphthalen-1-yl)boronic acid to its pinacol ester is a critical stabilization step in medicinal chemistry and materials science. While boronic acids are versatile, they are prone to trimerization (boroxine formation) and protodeboronation—a pathway significantly accelerated in electron-rich systems like 4-hydroxynaphthalene.

This guide presents a mild, room-temperature esterification protocol designed to mitigate the specific risks associated with the 4-hydroxy-1-naphthyl scaffold. Unlike legacy methods requiring thermal azeotropic distillation, this protocol utilizes a chemical dehydrating agent (anhydrous MgSO

) to drive the equilibrium, preserving the integrity of the sensitive C(sp )–B bond.

Key Technical Challenges

• Protodeboronation: The electron-donating hydroxyl group at the C4 position increases electron density at the C1 position (via resonance), making the C–B bond susceptible to hydrolytic cleavage under acidic or thermal stress.

• Oxidative Instability: Naphthols are prone to oxidation to quinones; inert atmosphere handling is mandatory.

• Equilibrium Management: The reaction is reversible. Efficient water removal is required to drive conversion to

  .

Chemical Logic & Mechanism

The synthesis relies on the condensation of the boronic acid with pinacol (2,3-dimethylbutane-2,3-diol). To avoid thermal degradation, we employ a thermodynamic trap for the generated water.

Reaction Scheme Visualization

Figure 1: Reaction logic flow.[1] The inclusion of MgSO

acts as an irreversible sink for water, driving the equilibrium to the right without heat.

Experimental Protocol

Method A: Anhydrous Magnesium Sulfate Dehydration (Recommended) Best for: Substrates sensitive to heat or acid; high-purity requirements.

Materials & Reagents

Component	Grade/Spec	Stoichiometry	Role
(4-Hydroxynaphthalen-1-yl)boronic acid	>97% Purity	1.0 equiv	Substrate
Pinacol	>99%, Anhydrous	1.1 - 1.2 equiv	Esterification Agent
MgSO	Anhydrous, Powder	2.0 - 5.0 equiv	Water Scavenger
THF (Tetrahydrofuran)	Anhydrous, Inhibitor-free	0.2 M conc.	Solvent
Dichloromethane (DCM)	Anhydrous	(Extraction)	Workup Solvent

Step-by-Step Methodology

• Preparation (Inert Atmosphere):

  • Oven-dry a 2-neck round-bottom flask (RBF) and a magnetic stir bar. Cool under a stream of Argon or Nitrogen.

  • Rationale: Moisture initiates boroxine formation and competes with pinacol.

• Charging:

  • Add (4-Hydroxynaphthalen-1-yl)boronic acid (1.0 equiv) and Pinacol (1.1 equiv) to the flask.

  • Add anhydrous MgSO

    (2.0 equiv minimum).

  • Note: Using powdered MgSO

    provides a higher surface area than granular forms, accelerating water uptake.

• Solvation & Reaction:

  • Add anhydrous THF via syringe. Concentration should be approximately 0.2 M relative to the boronic acid.

  • Stir vigorously at Room Temperature (20–25 °C) for 12–24 hours.

  • Monitoring: Check reaction progress via TLC (visualize with UV and KMnO

    stain). The boronic acid usually streaks; the ester moves as a distinct spot.

• Filtration:

  • Filter the suspension through a pad of Celite or a fritted glass funnel to remove the hydrated MgSO

    .

  • Rinse the filter cake with dry DCM or THF to recover entrained product.

• Isolation:

  • Concentrate the filtrate in vacuo (Rotary evaporator). Keep bath temperature < 40 °C.

  • Purification: The resulting residue is often of sufficient purity (>95%). If purification is needed, recrystallization from Hexanes/EtOAc is preferred over silica chromatography, as silica acidity can degrade the ester.

Workflow Diagram

Figure 2: Operational workflow for the room-temperature synthesis.

Process Control & Validation (QC)

Trusting the protocol requires validating the chemical transformation. The following analytical markers confirm success.

H NMR Validation

• Pinacol Methyls: Look for a sharp singlet integrating to 12H around 1.30 – 1.40 ppm .

• Phenolic Proton: The -OH signal (broad singlet) should remain, typically around 5.0 – 9.0 ppm (solvent dependent, often DMSO-d

  is required to see it clearly).

• Aromatic Region: Distinct sharpening of the naphthyl protons compared to the often broad boronic acid signals.

B NMR Validation (The Gold Standard)

Boron NMR is the definitive method to distinguish the acid from the ester.

• Starting Material (Acid): Typically appears at ~28–30 ppm (broad).

• Product (Ester): Shifts slightly (often ~30–34 ppm ) but significantly sharpens due to the change in symmetry and molecular tumbling.

• Contaminant (Borate): If a peak appears at ~0–5 ppm , tetrahedral borate species have formed (likely due to base contamination).

Troubleshooting & Optimization

Observation	Root Cause	Corrective Action
Low Conversion	Equilibrium not shifted; wet solvent.	Increase MgSO load; ensure THF is freshly distilled or from a drying column.
Product Degradation	Protodeboronation.[2][3]	Avoid acidic workups. Do not use silica gel if possible. Store under Argon in the freezer.
"Streaking" on TLC	Boronic ester hydrolysis on silica.	Add 1% Triethylamine to the TLC eluent to neutralize silica acidity.
Brown/Dark Color	Phenol oxidation.	Ensure strict inert atmosphere (Ar/N ). Degas solvents before use.

References

• Mild Esterification Protocol

  • Partridge, B. M., et al. "Preparation of Boronic Esters." Organic Syntheses, 2011, 88, 207.

• Protodeboronation Mechanisms

  • Cox, P. A., et al. "Protodeboronation of (Hetero)Arylboronic Acids and Esters." J. Am. Chem. Soc., 2017, 139(37), 13156–13165.
• B NMR Characterization:

  • Nieto, S., et al. "

    B NMR Spectroscopy: Structural Analysis of the Acidity and Reactivity of Phenyl Boronic Acid–Diol Condensations." J. Org. Chem., 2022.[4][5]

• General Boronic Acid Stability

  • Hall, D. G.

Sources

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. Protodeboronation of Tertiary Boronic Esters: Asymmetric Synthesis of Tertiary Alkyl Stereogenic Centers [organic-chemistry.org]
• 3. DABO Boronates: Stable Heterocyclic Boronic Acid Complexes for Use in Suzuki-Miyaura Cross-Coupling Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. research.ed.ac.uk [research.ed.ac.uk]
• 5. par.nsf.gov [par.nsf.gov]

Application Note: Protecting Group Strategies for Hydroxynaphthalene Boronic Acids

Executive Summary

Hydroxynaphthalene boronic acids represent a unique challenge in medicinal chemistry and process development. The presence of a strongly electron-donating hydroxyl group (EDG) on the electron-rich naphthalene core significantly destabilizes the carbon-boron (C-B) bond, accelerating protodeboronation under the basic conditions required for Suzuki-Miyaura coupling.

This Application Note details a "Dual-Shield" strategy. We demonstrate that direct protection of the phenolic hydroxyl group on the free boronic acid is chemically inefficient due to competitive reaction at the Lewis-acidic boron center. Instead, we propose a validated workflow: (1) Boronate Esterification (Pinacol/MIDA) to shut down the empty p-orbital, followed by (2) Orthogonal Phenol Protection (TBS/MOM). This guide provides optimized protocols for 6-hydroxy-2-naphthaleneboronic acid, a common scaffold in drug discovery.

The Scientific Challenge: The "Push-Pull" Instability

Mechanism of Protodeboronation

The primary failure mode for hydroxynaphthalene boronic acids is base-catalyzed protodeboronation. The hydroxyl group donates electron density into the naphthalene ring (Resonance effect,

). This increases the electron density at the carbon bearing the boron atom (ipso-carbon).

In basic media (standard for cross-coupling), the boronic acid forms a boronate anion

. The increased electron density from the naphthalene ring facilitates the cleavage of the C-B bond, releasing the borate and protonating the ring to form the deboronated naphthalene byproduct.

Why Direct Protection Fails

Attempting to protect the phenolic -OH directly on the free boronic acid (

) often leads to:

• Mixed Anhydrides: Electrophiles (e.g., AcCl, MsCl) react with the acidic B-OH groups.

• Boroxine Formation: Dehydrative conditions promote trimerization, altering stoichiometry.

• Incomplete Protection: The Lewis acidity of boron can complex with incoming nucleophiles or catalysts.

Strategic Decision Matrix

Select the protection strategy based on your downstream coupling conditions.

Feature	TBS (t-Butyldimethylsilyl)	MOM (Methoxymethyl)	Pinacol Ester (B-Protection)
Role	Phenol Masking	Phenol Masking	Boron Masking (Critical Step 1)
Stability (Base)	Moderate (Stable to , labile to )	High (Stable to all Suzuki bases)	High
Stability (Acid)	Low (Cleaves with dilute HCl/AcOH)	Moderate (Requires strong acid)	Moderate
Installation	Mild (Imidazole/DMF)	Basic (NaH/DIPEA) - Risk	Thermal/Catalytic
Atom Economy	Good	Poor (Toxic reagents)	Poor (Requires removal)
Recommendation	Use for mild couplings (pH < 10)	Use for harsh couplings (pH > 12)	Mandatory Precursor

Visualizing the Workflow

The following diagram illustrates the "Dual-Shield" workflow, prioritizing boron stabilization before phenol manipulation.

Figure 1: The "Dual-Shield" Strategy. Stabilizing the boron center (Step 1) is requisite before manipulating the phenol (Step 2).

Experimental Protocols

Protocol A: Boron Stabilization (Pinacol Ester Formation)

Rationale: Converts the Lewis-acidic, unstable boronic acid into a robust, chromatographable ester.[1]

Reagents:

• 6-Hydroxy-2-naphthaleneboronic acid (1.0 equiv)

• Pinacol (1.1 equiv)

• Magnesium Sulfate (

  , anhydrous, 2.0 equiv)

• Solvent: Anhydrous THF or

  (0.2 M)

Procedure:

• Charge: In a flame-dried round-bottom flask under Argon, dissolve the boronic acid and pinacol in THF.

• Dehydrate: Add anhydrous

  in one portion. (Alternatively, use a Dean-Stark trap with Toluene reflux for large scale).

• Stir: Stir at Room Temperature (RT) for 12–18 hours. Monitor by TLC (stain with Curcumin or

  ). The boronic acid spot (baseline) should disappear, replaced by a higher spot.

• Workup: Filter off the solids through a pad of Celite. Rinse with EtOAc.[2]

• Concentrate: Remove solvent in vacuo. The resulting Hydroxynaphthalene Pinacol Boronate is usually pure enough for the next step.

  • QC Check:

    NMR should show a shift from ~29 ppm (acid) to ~31 ppm (ester).

Protocol B: Phenol Protection (TBS Ether)

Rationale: TBS is installed under mild conditions that do not degrade the boronate ester. It is orthogonal to standard Suzuki bases (

, ).

Reagents:

• Hydroxynaphthalene Pinacol Boronate (from Protocol A) (1.0 equiv)

• tert-Butyldimethylsilyl chloride (TBSCl) (1.2 equiv)

• Imidazole (2.5 equiv)

• Solvent: Anhydrous DMF (0.5 M)

Procedure:

• Dissolve: Dissolve the boronate ester and imidazole in anhydrous DMF under Argon. Cool to 0°C.[3]

• Addition: Add TBSCl portion-wise over 5 minutes. The reaction is exothermic; maintain temperature < 10°C.

• Reaction: Allow to warm to RT and stir for 3–6 hours.

• Quench: Pour the mixture into ice-cold water (5x reaction volume). Extract with Diethyl Ether (

  ) or Hexanes (3x).

  • Note: Avoid EtOAc if possible during extraction to minimize DMF carryover.

• Wash: Wash combined organics with Brine (2x) to remove residual DMF/Imidazole.

• Dry/Concentrate: Dry over

  , filter, and concentrate.

• Purification: Flash chromatography (Hexanes/EtOAc 95:5). Silica gel is safe for pinacol esters.

Protocol C: Phenol Protection (MOM Ether)

Rationale: Required if the downstream coupling uses strong hydroxide bases (e.g.,

) or high temperatures (>100°C), where TBS might migrate or cleave.

Safety Warning: MOM-Cl (Chloromethyl methyl ether) is a known human carcinogen. Handle in a fume hood with double gloves.

Reagents:

• Hydroxynaphthalene Pinacol Boronate (1.0 equiv)

• Diisopropylethylamine (DIPEA) (3.0 equiv)

• MOM-Cl (1.5 equiv)

• Solvent: Anhydrous

  (0.3 M)

Procedure:

• Dissolve: Dissolve the boronate ester and DIPEA in

  under Nitrogen at 0°C.

• Addition: Add MOM-Cl dropwise via syringe.

  • Tip: Do not use NaH (Sodium Hydride) with boronate esters if possible; the strong hydride can attack the boron center (forming a borohydride species). DIPEA is milder.

• Reaction: Stir at 0°C for 1 hour, then warm to RT for 4–8 hours.

• Quench: Add saturated aqueous

  .

• Workup: Separate layers. Wash organic layer with 0.5M HCl (rapidly) to remove excess amine, then saturated

  .

• Purification: Flash chromatography.

Troubleshooting & QC

Diagnostic Signaling Pathway (QC)

Use this logic flow to diagnose reaction failures.

Figure 2: NMR Diagnostic Flowchart for protected boronate species.

Key Spectral Markers

• Protodeboronation: Look for the appearance of a proton signal at the ipso-position (for 2-naphthalene, this appears as a singlet/doublet around 8.2-8.4 ppm depending on substitution).

• Boronate Integrity:

  NMR is definitive.
  • : ~28-30 ppm (Broad).
  • : ~30-32 ppm (Sharper).
  • (Deboronating species): ~2-5 ppm (Sharp).

References

• Cox, P. A., et al. (2017). "Acid-promoted metal-free protodeboronation of arylboronic acids." Chemical Science. Link

• Lloyd-Jones, G. C., et al. (2017). "Base-Catalyzed Aryl-B(OH)2 Protodeboronation Revisited." Journal of the American Chemical Society. Link

• Hayes, H. L. D., et al. (2022).[4] "Protodeboronation of (Hetero)Arylboronic Esters: Direct versus Prehydrolytic Pathways." Journal of the American Chemical Society. Link

• BenchChem Application Note. (2025). "Protodeboronation of (7-Heptylnaphthalen-2-yl)boronic acid and its prevention." Link

• Greene, T. W., & Wuts, P. G. M. "Protective Groups in Organic Synthesis."[5] (Standard Reference for TBS/MOM conditions). Link

Sources

• 1. A Method for the Deprotection of Alkylpinacolyl Boronate Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. total-synthesis.com [total-synthesis.com]
• 4. research.ed.ac.uk [research.ed.ac.uk]
• 5. TBS Protection - Common Conditions [commonorganicchemistry.com]

Application Notes and Protocols: Microwave-Assisted Synthesis Using (4-Hydroxynaphthalen-1-yl)boronic Acid

Introduction: Accelerating Discovery with Naphthyl Boronic Acids and Microwave Synthesis

In the landscape of modern drug discovery and development, (4-Hydroxynaphthalen-1-yl)boronic acid has emerged as a pivotal structural motif. Its unique electronic and steric properties make it an invaluable building block for creating complex molecular architectures found in a variety of biologically active compounds.[1][2][3] Boronic acids, in general, are recognized for their stability, low toxicity, and versatile reactivity, particularly in palladium-catalyzed cross-coupling reactions like the Suzuki-Miyaura coupling.[1][4] This has positioned them as essential tools for medicinal chemists aiming to synthesize diverse compound libraries for therapeutic screening.[1][5]

The drive for greater efficiency and sustainability in chemical synthesis has led to the widespread adoption of microwave-assisted organic synthesis (MAOS).[6][7][8] This technology offers a significant departure from conventional heating methods, leveraging microwave radiation to directly and uniformly heat reaction mixtures.[9][10] The primary advantages of MAOS include dramatically reduced reaction times, often from hours to minutes, increased product yields, and enhanced reaction selectivity.[7][9][10] Furthermore, microwave-assisted reactions often require less solvent, aligning with the principles of green chemistry.[6][8] This guide provides detailed protocols and insights into the application of microwave-assisted synthesis with (4-Hydroxynaphthalen-1-yl)boronic acid, tailored for researchers and scientists in the pharmaceutical and biotechnology sectors.

Principles and Mechanistic Insights

The Power of Microwave Heating in Organic Synthesis

Conventional heating methods rely on conduction and convection to transfer thermal energy to a reaction mixture, often resulting in uneven temperature distribution and localized overheating.[7] In contrast, microwave-assisted synthesis utilizes the ability of polar molecules and ions within the reaction mixture to absorb microwave energy directly.[9] This leads to rapid and uniform heating throughout the bulk of the solution, a phenomenon known as dielectric heating. The two primary mechanisms responsible for this are dipolar polarization and ionic conduction.[7]

This efficient energy transfer accelerates reaction rates significantly, allowing for the rapid synthesis of target molecules.[9][10] The precise temperature control afforded by modern microwave reactors also minimizes the formation of byproducts and the degradation of thermally sensitive compounds.[9]

Reactivity of (4-Hydroxynaphthalen-1-yl)boronic Acid in Cross-Coupling Reactions

(4-Hydroxynaphthalen-1-yl)boronic acid is a versatile reagent for forming carbon-carbon and carbon-heteroatom bonds. Its utility is most prominently demonstrated in two key reactions: the Suzuki-Miyaura cross-coupling and the Chan-Lam coupling.

• Suzuki-Miyaura Cross-Coupling: This palladium-catalyzed reaction is a cornerstone of modern organic synthesis, enabling the formation of a C-C bond between an organoboron compound (like our naphthyl boronic acid) and an organohalide or triflate.[11] The reaction proceeds through a catalytic cycle involving oxidative addition, transmetalation, and reductive elimination. Microwave irradiation dramatically accelerates this process, often leading to higher yields and cleaner reaction profiles in a fraction of the time required by conventional heating.[11][12][13]

• Chan-Lam Coupling: This copper-catalyzed reaction facilitates the formation of a carbon-heteroatom (C-N, C-O, or C-S) bond between a boronic acid and an amine, alcohol, or thiol.[14][15] The Chan-Lam coupling is an attractive alternative to other methods like the Buchwald-Hartwig amination.[16] Microwave assistance can significantly improve the efficiency of this reaction, broadening its applicability in the synthesis of diverse molecular scaffolds.[16][17]

Caption: A generalized workflow for microwave-assisted organic synthesis.

Protocols

Protocol 1: Microwave-Assisted Suzuki-Miyaura Cross-Coupling

This protocol details the synthesis of a biaryl compound via the microwave-assisted Suzuki-Miyaura coupling of (4-Hydroxynaphthalen-1-yl)boronic acid with an aryl bromide.

Materials and Reagents:

Reagent/Material	Grade	Supplier
(4-Hydroxynaphthalen-1-yl)boronic acid	≥95%	Commercially Available
Aryl Bromide	≥97%	Commercially Available
PdCl₂(PPh₃)₂	≥98%	Commercially Available
Sodium Carbonate (Na₂CO₃)	Anhydrous	Commercially Available
1,4-Dioxane	Anhydrous	Commercially Available
Deionized Water	In-house
Microwave Reactor	CEM, Biotage, Anton Paar, etc.
Microwave-safe reaction vials with caps

Experimental Procedure:

• To a 10 mL microwave-safe reaction vial equipped with a magnetic stir bar, add (4-Hydroxynaphthalen-1-yl)boronic acid (1.2 mmol, 1.2 equiv.), the aryl bromide (1.0 mmol, 1.0 equiv.), and PdCl₂(PPh₃)₂ (0.03 mmol, 3 mol%).

• Add sodium carbonate (2.0 mmol, 2.0 equiv.).

• Add a 4:1 mixture of 1,4-dioxane and deionized water (5 mL).

• Seal the vial with a cap.

• Place the vial in the microwave reactor cavity.

• Irradiate the reaction mixture at 120 °C for 10-20 minutes with an initial power of 150 W.[12] Monitor the reaction progress by TLC or LC-MS.

• After completion, allow the vial to cool to room temperature.

• Quench the reaction by adding 10 mL of water.

• Extract the aqueous layer with ethyl acetate (3 x 15 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired biaryl compound.

Caption: Key steps in the microwave-assisted Suzuki-Miyaura coupling protocol.

Protocol 2: Microwave-Assisted Chan-Lam C-O Coupling

This protocol outlines the synthesis of a naphthyl aryl ether through the microwave-assisted Chan-Lam coupling of (4-Hydroxynaphthalen-1-yl)boronic acid with a phenol.

Materials and Reagents:

Reagent/Material	Grade	Supplier
(4-Hydroxynaphthalen-1-yl)boronic acid	≥95%	Commercially Available
Phenol	≥98%	Commercially Available
Copper(II) Acetate (Cu(OAc)₂)	Anhydrous	Commercially Available
Pyridine	Anhydrous	Commercially Available
Dichloromethane (DCM)	Anhydrous	Commercially Available
Microwave Reactor	CEM, Biotage, Anton Paar, etc.
Microwave-safe reaction vials with caps

Experimental Procedure:

• To a 10 mL microwave-safe reaction vial with a magnetic stir bar, add the phenol (1.0 mmol, 1.0 equiv.), (4-Hydroxynaphthalen-1-yl)boronic acid (1.5 mmol, 1.5 equiv.), and Cu(OAc)₂ (1.2 mmol, 1.2 equiv.).

• Add anhydrous dichloromethane (5 mL) followed by anhydrous pyridine (2.0 mmol, 2.0 equiv.).

• Seal the vial securely.

• Place the vial in the microwave reactor.

• Irradiate the mixture at 100 °C for 20-30 minutes.[16] Monitor the reaction by TLC or LC-MS.

• After cooling to room temperature, dilute the reaction mixture with DCM (15 mL).

• Wash the organic layer with 1 M HCl (2 x 10 mL) and brine (10 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and evaporate the solvent.

• Purify the residue by column chromatography to yield the desired naphthyl aryl ether.

Results and Discussion

The application of microwave-assisted synthesis to reactions involving (4-Hydroxynaphthalen-1-yl)boronic acid consistently demonstrates significant advantages over conventional heating methods.

Typical Outcomes:

Reaction Type	Conventional Method (Time)	Microwave Method (Time)	Typical Yield (Microwave)
Suzuki-Miyaura Coupling	6-24 hours	10-30 minutes	75-95%
Chan-Lam C-O Coupling	12-48 hours	20-40 minutes	60-85%

The substantial reduction in reaction time is a key benefit, enabling higher throughput in synthetic workflows.[18][19] Furthermore, the improved yields can often be attributed to the minimization of side reactions and thermal degradation of products.[10]

Troubleshooting Common Issues

• Low Yield:

  • Cause: Incomplete reaction or degradation of starting materials/products.

  • Solution: Optimize microwave parameters (temperature, time). Ensure the freshness and purity of reagents, particularly the palladium catalyst and the boronic acid. Degas the solvent to remove oxygen, which can deactivate the catalyst.

• Formation of Byproducts:

  • Cause: Homo-coupling of the boronic acid or side reactions due to excessive temperature.

  • Solution: Lower the reaction temperature. Screen different bases or solvent systems. Ensure the stoichiometry of the reactants is accurate.

• Inconsistent Results:

  • Cause: Variations in microwave heating due to vial positioning or volume.

  • Solution: Use a microwave reactor with a single-mode cavity for more focused and reproducible heating. Ensure consistent reaction volumes and vial types.

Case Study: Synthesis of a Biologically Active Scaffold

(4-Hydroxynaphthalen-1-yl)boronic acid is a precursor to a wide range of compounds with potential therapeutic applications, including anticancer and antiviral agents.[1][20] For instance, the naphthyl motif is found in compounds designed to inhibit specific protein-protein interactions or act as enzyme inhibitors.

The rapid and efficient synthesis of a library of analogs around a core naphthyl structure is crucial for structure-activity relationship (SAR) studies. Microwave-assisted synthesis is ideally suited for this purpose, allowing for the parallel synthesis of numerous derivatives in a short period.

Caption: The application of microwave synthesis with the title boronic acid in the drug discovery process.

Conclusion

Microwave-assisted synthesis utilizing (4-Hydroxynaphthalen-1-yl)boronic acid offers a powerful and efficient platform for the rapid generation of complex molecules relevant to drug discovery and development. The protocols and insights provided herein demonstrate the significant advantages of this approach, including accelerated reaction times, improved yields, and cleaner reaction profiles. By leveraging the principles of microwave chemistry, researchers can enhance their synthetic productivity and accelerate the journey from initial concept to potential therapeutic candidates.

References

• Microwaves in Organic Synthetic Chemistry- A Greener Approach to Environmental Protection: An Overview. (URL: )
• Microwave-Assisted Organic Synthesis: A Green Chemistry Strategy - International Journal of Research in Pharmacy and Allied Science. (URL: )
• Microwave-Assisted Synthesis: 10x Faster Organic Reactions - P
• Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry - MDPI. (URL: )
• Importance of Microwave Heating in Organic Synthesis - Advanced Journal of Chemistry, Section A. (URL: )
• Microwave Application and Anhydrous Cu(OAc)
• Microwave-powered Chan-Lam-Evans - GalChimia. (URL: )
• Copper(II)-Mediated Cross-Coupling of Arylboronic Acids and 2(1H)

• Chan-Lam Coupling - Organic Chemistry Portal. (URL: [Link])

• Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H) - PMC. (URL: [Link])

• Chan–Lam coupling reaction of sulfamoyl azides with arylboronic acids for synthesis of unsymmetrical N-arylsulfamides - RSC Publishing. (URL: [Link])

• Microwave-Assisted Synthesis of a MK2 Inhibitor by Suzuki-Miyaura Coupling for Study in Werner Syndrome Cells - MDPI. (URL: [Link])

• Microwave-Assisted Aqueous Suzuki Cross-Coupling Reactions | The Journal of Organic Chemistry - ACS Publications. (URL: [Link])

• Synthesis of biologically active boron-containing compounds - PMC - NIH. (URL: [Link])

• Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one - RSC Publishing. (URL: [Link])

• Aqueous microwave-assisted cross-coupling reactions applied to unprotected nucleosides - CORE. (URL: [Link])

• The Role of Boronic Acids in Modern Pharmaceutical Synthesis. (URL: [Link])

• MICROWAVE ASSISTED SYNTHESIS AND BIOLOGICAL ACTIVITY OF CERTAIN 4-HYDROXY CHALCONES - Pharmacophore. (URL: [Link])

• Synthesis of biologically active boron-containing compounds - SciSpace. (URL: [Link])

• Synthesis of biologically active boron-containing compounds - MedChemComm (RSC Publishing). (URL: [Link])

• The Role of Boronic Acids in Modern Drug Discovery - NINGBO INNO PHARMCHEM CO.,LTD. (URL: [Link])

• A Review of Microwave-Assisted Chalcone Synthesis: Advancements Over Conventional Methods and their Pharmacological Actions. (URL: [Link])

• Boron Chemicals in Drug Discovery and Development: Synthesis and Medicinal Perspective - PMC. (URL: [Link])

• Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry - PMC. (URL: [Link])

• Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications - MDPI. (URL: [Link])

• Aim 4: Biological Synthesis of Bioactive Compounds - C-SPIRIT. (URL: [Link])

• Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications - PMC. (URL: [Link])

• Design and discovery of boronic acid drugs - PubMed. (URL: [Link])

• Microwave Assisted Organic Synthesis. (URL: [Link])

• (PDF) Microwave-assisted Synthesis of Some New N, N-Bis-[(2-hydroxy- napthalene-1-yl) Substituted Phenyl-methyl] 4,4-diaminodiphenyl- Sulphone - ResearchGate. (URL: [Link])

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• 11. Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one: towards a new access to 3,5-diarylated 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one: towards a new access to 3,5-diarylated 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine derivatives - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 14. Chan-Lam Coupling [organic-chemistry.org]
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• 20. c-spirit.org [c-spirit.org]

Technical Notes & Optimization

Technical Support Center: Stabilizing (4-Hydroxynaphthalen-1-yl)boronic Acid

This technical guide is structured to function as a specialized support center for researchers working with unstable electron-rich aryl boronic acids.

Current Ticket: PREVENTION OF PROTODEBORONATION Assigned Specialist: Dr. A. Vance, Senior Application Scientist Status: Open | Severity: High (Reagent Instability)

Executive Summary & Diagnostic Overview

The Core Problem: (4-Hydroxynaphthalen-1-yl)boronic acid is notoriously unstable due to a specific mechanistic synergy. The hydroxyl group at the 4-position (para) acts as a powerful electron donor, particularly when deprotonated by the base required for Suzuki-Miyaura coupling. This creates a "push-pull" electronic system that significantly increases the electron density at the carbon-boron (C-B) bond, accelerating hydrolytic cleavage (protodeboronation).

Immediate Action Required: If you are observing low yields or rapid disappearance of the starting boronic acid without product formation, stop using aqueous hydroxide bases (NaOH, KOH) immediately. Switch to a "Slow-Release" or "Anhydrous Activation" protocol.

Mechanism of Failure (Root Cause Analysis)

To solve the problem, you must understand the enemy. The decomposition is not random; it is driven by the formation of a transient, high-energy intermediate.

The "Quinone-Methide" Push Mechanism

Under basic conditions, the 4-hydroxy group is deprotonated to a phenoxide. This anion can delocalize into the naphthalene ring, creating a resonance structure that resembles a quinone. This places a high partial negative charge on the C1 carbon (bearing the boron), making it an easy target for protonation by water or solvent.

Figure 1: The base-catalyzed decomposition pathway. The formation of the phenoxide species (red) dramatically accelerates protonolysis at the C-B bond.

Troubleshooting & FAQs

Q1: I see the starting material disappear on TLC, but no product forms. Why? A: This is classic protodeboronation. The boronic acid is decomposing into 1-naphthol (or 1,4-dihydroxynaphthalene derivatives) faster than the palladium catalyst can perform the transmetalation step.

• Fix: Increase the rate of cross-coupling relative to decomposition. Use a high-activity precatalyst (e.g., XPhos Pd G2) and lower the reaction temperature.[1]

Q2: Can I just protect the hydroxyl group? A: Yes, and this is often the most robust solution. Converting the 4-OH to a methoxy (-OMe), acetate (-OAc), or silyl ether (-OTBS) removes the "push" effect of the phenoxide.

• Recommendation: If the synthetic route allows, protect the phenol before borylation. If you must use the free phenol, proceed to the "Anhydrous Protocol" below.

Q3: Which base should I use? A: Avoid strong bases (NaOH, KOH, Ba(OH)2) and aqueous conditions.

• Best Choice: Anhydrous K₃PO₄ or Cs₂CO₃.

• Why: These bases have low solubility in organic solvents, creating a "heterogeneous reservoir" of base. This limits the concentration of the active boronate/phenoxide species in solution, mimicking a slow-addition protocol.

Optimized Experimental Protocols

Protocol A: The "Slow-Release" MIDA Strategy (Highest Success Rate)

This method uses an N-methyliminodiacetic acid (MIDA) boronate ester.[1] MIDA boronates are stable to benchtop conditions and slowly hydrolyze to release the active boronic acid in situ, keeping the concentration of the unstable species low.

Reagents:

• (4-Hydroxynaphthalen-1-yl) MIDA boronate (1.0 equiv)

• Aryl Halide (1.0 equiv)[2]

• Catalyst: Pd(OAc)₂ (2 mol%) + SPhos (4 mol%) OR XPhos Pd G2 (2 mol%)

• Base: K₃PO₄ (3.0 equiv)[1]

• Solvent: 1,4-Dioxane : Water (10:1)

Step-by-Step:

• Setup: Charge a reaction vial with the MIDA boronate, aryl halide, base, and catalyst.

• Degas: Seal and purge with Argon for 5 minutes.

• Solvent: Add the Dioxane/Water mixture (degassed).

• Reaction: Heat to 60°C.

  • Note: Do not exceed 80°C. The slow hydrolysis of the MIDA ester is temperature-dependent. At 60°C, the release rate is often perfectly matched to the catalytic turnover.

• Monitor: Check HPLC/TLC every hour. The MIDA spot will slowly disappear as the product spot grows.

Protocol B: Anhydrous High-Turnover Coupling (For Free Boronic Acids)

If you cannot synthesize the MIDA ester, use this protocol to outrun the decomposition.

Reagents:

• (4-Hydroxynaphthalen-1-yl)boronic acid (1.5 equiv)

• Aryl Halide (1.0 equiv)[2]

• Catalyst: XPhos Pd G2 or RuPhos Pd G2 (2-5 mol%)

  • Why: These precatalysts initiate oxidative addition rapidly, even at lower temperatures.

• Base: Anhydrous K₃PO₄ (3.0 equiv, finely ground)

• Solvent: Anhydrous n-Butanol or Toluene (Avoid water!)

Step-by-Step:

• Drying: Dry the boronic acid under high vacuum for 1 hour to remove trace water.

• Mix: Combine aryl halide, catalyst, and base in the reaction vessel under Argon.

• Solvent: Add anhydrous solvent.

• Temperature: Heat to 80°C.

• Addition: Dissolve the boronic acid in a minimum amount of solvent and add it dropwise to the reaction mixture over 30-60 minutes using a syringe pump.

  • Why: This keeps the standing concentration of the unstable boronic acid near zero, forcing it to react with the Pd-center immediately upon entering the solution.

Comparative Data: Base & Solvent Effects

The following table summarizes the stability of electron-rich boronic acids under various conditions.

Condition	Base	Solvent	T½ (Decomposition)*	Suitability for 4-OH-Naphthyl
Standard Aqueous	Na₂CO₃ (aq)	DME/H₂O	< 15 mins	Critical Failure
Strong Basic	KOH	MeOH	< 5 mins	Critical Failure
Mild Anhydrous	K₃PO₄ (s)	Toluene	> 6 hours	Recommended
Fluoride Activation	CsF	THF	~ 2 hours	Moderate Risk
MIDA Slow Release	K₃PO₄ (aq)	Dioxane/H₂O	Stable (Pro-drug)	Excellent

*Half-life estimates based on general trends for electron-rich heterocyclic/aryl boronic acids [1, 2].

Decision Logic for Optimization

Use this flow to determine your next experimental step.

Figure 2: Optimization decision matrix.

References

• Cox, P. A., et al. (2016). Protodeboronation of Heteroaromatic, Vinyl, and Cyclopropyl Boronic Acids: pH–Rate Profiles, Autocatalysis, and Mechanism. Journal of the American Chemical Society.[3] [Link]

• Knapp, D. M., et al. (2009). A General Solution for Unstable Boronic Acids: Slow-Release Cross-Coupling from Air-Stable MIDA Boronates.[2] Journal of the American Chemical Society.[3] [Link]

• Kinzel, T., et al. (2010). A New Palladium Precatalyst Allows for the Fast Suzuki−Miyaura Coupling Reactions of Unstable Boronic Acids. Journal of the American Chemical Society.[3] [Link]

• Molander, G. A., & Ellis, N. (2002). Organotrifluoroborates: Protected Boronic Acids that Expand the Versatility of the Suzuki Coupling Reaction. Accounts of Chemical Research. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Suzuki Coupling with Electron-Rich Naphthalene Boronic Acids

Welcome to the technical support center for Suzuki-Miyaura cross-coupling reactions. This guide is specifically designed for researchers, medicinal chemists, and process development scientists encountering challenges with electron-rich naphthalene boronic acids. These substrates, while valuable building blocks, often present unique difficulties that can lead to diminished yields and complex product mixtures. This document provides in-depth troubleshooting advice, answers to frequently asked questions, and optimized protocols to help you navigate these challenges effectively.

Troubleshooting Guide: Common Issues & Solutions

This section addresses the most frequent problems observed during the coupling of electron-rich naphthalene boronic acids. Each issue is analyzed from a mechanistic perspective to provide robust, scientifically grounded solutions.

Q1: Why is my reaction showing very low yield or failing to reach completion?

This is the most common issue, often stemming from a combination of factors related to the inherent reactivity of electron-rich systems.

Root Cause Analysis:

• Inefficient Catalyst Activation or Decomposition: The active Pd(0) species is the engine of the catalytic cycle. If it's not generated efficiently from a Pd(II) precatalyst or if it decomposes, the reaction will stall.[1][2] Palladium black precipitation is a common visual indicator of catalyst death.

• Suboptimal Ligand Choice: Electron-rich naphthalene systems can make the crucial transmetalation step sluggish. The ligand's job is to facilitate the entire cycle. Standard ligands like PPh₃ may not be sufficient.

• Protodeboronation Side Reaction: Electron-rich boronic acids are highly susceptible to protodeboronation, where the C-B bond is cleaved by a proton source (often water) and replaced with a C-H bond.[3][4] This effectively destroys your starting material.

• Poor Base/Solvent Synergy: The base activates the boronic acid to form a more nucleophilic boronate species, which is essential for transmetalation.[5][6][7] Its effectiveness is highly dependent on the solvent system.[8][9]

Solutions & Scientific Rationale:

• Catalyst System Upgrade:

  • Use a Modern Precatalyst: Switch from traditional sources like Pd(OAc)₂ or Pd₂(dba)₃ to well-defined Buchwald-type precatalysts (e.g., G3 or G4 precatalysts). These form the active monoligated Pd(0) species rapidly and quantitatively, minimizing side reactions.

  • Employ Bulky, Electron-Rich Ligands: These are critical for challenging couplings. Ligands like SPhos , XPhos , or RuPhos accelerate both the oxidative addition of the aryl halide and the final reductive elimination step.[2][10] Their steric bulk creates a coordinatively unsaturated palladium center that is more reactive in the transmetalation step.

• Mitigating Protodeboronation:

  • Use a Milder or Non-Hydroxide Generating Base: While strong bases are needed, hydroxides can accelerate protodeboronation. Finely ground potassium phosphate (K₃PO₄) is an excellent choice, particularly in anhydrous solvents like THF or dioxane. Cesium carbonate (Cs₂CO₃) is also highly effective.[2]

  • Consider Anhydrous Conditions: If protodeboronation is severe, moving from a biphasic water-containing system (e.g., Toluene/H₂O) to an anhydrous solvent like THF, CPME, or Dioxane can significantly suppress this side reaction.[11]

  • Use Boronic Esters: Pinacol (Bpin) esters of the naphthalene boronic acid are generally more stable and less prone to protodeboronation than the free boronic acids.[12][13] The reaction may require slightly more forcing conditions to drive the coupling.

• Reaction Parameter Optimization:

  • Temperature Control: While heating is often necessary, excessive temperatures (>110 °C) can accelerate catalyst decomposition and protodeboronation.[1] Aim for the lowest temperature that gives a reasonable reaction rate (typically 80-100 °C).

  • Rigorous Degassing: Oxygen is poison to the Pd(0) catalyst, leading to oxidation and the formation of homocoupling byproducts.[1][14] Degas your reaction mixture thoroughly by sparging with an inert gas (Argon or Nitrogen) for 20-30 minutes or by performing at least three freeze-pump-thaw cycles.

Q2: I'm observing a significant amount of a naphthalene byproduct (without the boron group). What is it and how do I stop it?

This is a classic sign of protodeboronation .

Scientific Explanation:

Protodeboronation is the protonolysis of the carbon-boron bond.[3] For electron-rich systems like naphthalene boronic acid, the carbon atom attached to the boron has increased electron density, making the C-B bond more susceptible to cleavage. The reaction is often catalyzed by the base required for the Suzuki coupling itself.[4][15]

Troubleshooting Workflow for Low Yield

Caption: A decision tree for troubleshooting low-yield Suzuki reactions.

Targeted Solutions:

• Switch to Boronic Esters: As mentioned, Naphthalene boronic pinacol esters (Naphthyl-Bpin) are significantly more robust. The bulky pinacol group sterically shields the boron atom and reduces its Lewis acidity, slowing down hydrolysis.

• Optimize the Base:

  • Use potassium fluoride (KF). It is a milder base that is often effective at promoting the coupling while minimizing protodeboronation.

  • If using K₃PO₄, ensure it is finely powdered to maximize surface area and reactivity, potentially allowing for lower reaction temperatures.

• "Outrun" the Side Reaction: Use a highly active catalyst system (e.g., a Buchwald Pd precatalyst with a ligand like XPhos or SPhos) that promotes the desired C-C bond formation at a much faster rate than the competing protodeboronation.[16]

Frequently Asked Questions (FAQs)

FAQ 1: Why are electron-rich naphthalene boronic acids considered "challenging"?

The challenge is twofold: electronic and stability. The electron-donating nature of the naphthalene ring system increases the electron density on the carbon atom of the C-B bond. This has two main consequences:

• Slower Transmetalation: The transmetalation step involves the transfer of the naphthalene group from the boron atom to the palladium center. A more electron-rich (and thus less electrophilic) carbon can slow this transfer, which is often the rate-limiting step of the cycle.[17]

• Increased Susceptibility to Protodeboronation: As discussed above, the higher electron density on the carbon atom makes the C-B bond more polarized and prone to cleavage by electrophiles, most commonly a proton.[14]

FAQ 2: What is the optimal Catalyst:Ligand:Base ratio?

There is no single universal ratio, but a good starting point for optimization is:

Component	Molar Ratio (vs. Limiting Reagent)	Rationale
Aryl Halide	1.0 equivalent	The limiting reagent.
Naphthalene Boronic Acid/Ester	1.2 - 1.5 equivalents	A slight excess ensures complete consumption of the often more expensive aryl halide and helps drive the reaction forward.
Palladium Precatalyst	0.5 - 2.0 mol%	Lower loadings are ideal for process chemistry, but higher loadings may be needed for difficult couplings.
Ligand	1.1 - 1.2 x Palladium mol%	A slight excess of ligand relative to the metal helps stabilize the catalyst and prevents decomposition.
Base (e.g., K₃PO₄, Cs₂CO₃)	2.0 - 3.0 equivalents	A stoichiometric excess is required to activate the boronic acid and neutralize the HX formed during the reaction.

This data is compiled for illustrative purposes. Optimal ratios are substrate-dependent and require experimental verification.

FAQ 3: Can I use water as a co-solvent?

Yes, and it is often beneficial, but with a major caveat for these specific substrates.

• The Pro: In many Suzuki reactions, a biphasic system (e.g., Toluene/Water, Dioxane/Water) is highly effective.[18] Water helps to dissolve inorganic bases like K₂CO₃ or K₃PO₄, facilitating the formation of the active boronate species.[2]

• The Con: For electron-rich naphthalene boronic acids, water is the primary reagent for the undesired protodeboronation side reaction.[4]

Recommendation: Start your optimization with an anhydrous solvent system (e.g., THF, Dioxane, CPME) and a soluble base like K₃PO₄. If yields are still low and protodeboronation is not observed, you can cautiously screen biphasic systems.

Optimized Experimental Protocol

This protocol provides a robust starting point for the Suzuki-Miyaura coupling of an electron-rich naphthalene boronic acid ester with an aryl bromide using a modern catalyst system.

General Procedure for Coupling of 2-Naphthylboronic Acid Pinacol Ester with 4-Bromotoluene

Reagents & Equipment:

• Aryl Bromide (e.g., 4-Bromotoluene)

• 2-Naphthylboronic Acid Pinacol Ester

• SPhos Pd G3 Precatalyst

• Potassium Phosphate (K₃PO₄), finely ground

• Anhydrous 1,4-Dioxane

• Schlenk flask or reaction vial with a magnetic stir bar

• Inert atmosphere (Argon or Nitrogen) manifold

Step-by-Step Methodology:

• Preparation: In an oven-dried Schlenk flask under an inert atmosphere of Argon, add the aryl bromide (1.0 mmol, 1.0 equiv), the naphthalene boronic acid pinacol ester (1.2 mmol, 1.2 equiv), and the finely ground K₃PO₄ (2.0 mmol, 2.0 equiv).

• Catalyst Addition: To this solid mixture, add the SPhos Pd G3 precatalyst (0.01 mmol, 1 mol%).

• Solvent Addition: Add anhydrous 1,4-dioxane (5 mL) via syringe.

• Degassing (Optional but Recommended): Even with anhydrous solvent, a final degas is good practice. Subject the sealed flask to three cycles of vacuum followed by backfilling with Argon.

• Reaction: Lower the flask into a preheated oil bath at 100 °C. Stir the mixture vigorously.

• Monitoring: Monitor the reaction progress by taking small aliquots and analyzing via TLC or LC-MS. The reaction is typically complete within 2-12 hours.

• Workup:

  • Cool the reaction to room temperature.

  • Dilute the mixture with ethyl acetate (20 mL) and filter through a pad of celite to remove inorganic salts and catalyst residue.

  • Wash the filtrate with water (2 x 15 mL) and brine (1 x 15 mL).

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to obtain the desired biaryl product.

The Suzuki-Miyaura Catalytic Cycle

Caption: The key steps of the Suzuki-Miyaura catalytic cycle.

References

• ArODES HES-SO. Impact of Solvent and Their Contaminants on Pd/C Catalyzed Suzuki‐Miyaura Cross‐Coupling Reactions. [Link]

• Wikipedia. Protodeboronation. [Link]

• CovaSyn. Optimizing Suzuki Coupling Reactions. [Link]

• MDPI. Role of the Base and Control of Selectivity in the Suzuki-Miyaura Cross-Coupling Reaction. [Link]

• Wikipedia. Suzuki reaction. [Link]

• ResearchGate. How can I solve my problem with Suzuki coupling?. [Link]

• Reddit. Diagnosing issues with a failed Suzuki coupling?. [Link]

• HEIA-FR. Impact of solvent and their contaminants on Pd/C catalyzed Suzuki-Miyaura cross-coupling reactions. [Link]

• Wiley Online Library. Role of the Base and Control of Selectivity in the Suzuki–Miyaura Cross‐Coupling Reaction. [Link]

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• Chemistry LibreTexts. Suzuki-Miyaura Coupling. [Link]

• PMC. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. [Link]

• ChemRxiv. Protodeboronation of (Hetero)Arylboronic Esters: Direct versus Prehydrolytic Pathways and Self-/Auto-Catalysis. [Link]

• ResearchGate. Palladium catalysts for the Suzuki cross-coupling reaction: An overview of recent advances. [Link]

• PMC. Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings. [Link]

• MDPI. Highly Efficient and Sustainable HT@NC/Pd Catalysts for Suzuki Coupling and Their Application in Elacestrant Synthesis. [Link]

• Arkivoc. Palladium Catalysts for the Suzuki Cross-Coupling Reaction: An Overview of Recent Advances. [Link]

• Journal of the American Chemical Society. Bulky Phosphine Ligands Promote Palladium-Catalyzed Protodeboronation. [Link]

• ResearchGate. Exploring the selectivity of the Suzuki-Miyaura cross-coupling reaction in the synthesis of arylnaphthalenes. [Link]

• MDPI. Preformed Pd(II) Catalysts Based on Monoanionic [N,O] Ligands for Suzuki-Miyaura Cross-Coupling at Low Temperature. [Link]

• ResearchGate. Why can't I achieve good yields for this Suzuki reaction?. [Link]

• Journal of Synthetic Chemistry. A Method for Palladium-Catalyzed Asymmetric Couplings of Bromobenzene Derivatives: Suzuki Reactions Catalyzed by Pd Fe2O4. [Link]

• RSC Publishing. Suzuki–Miyaura cross-coupling optimization enabled by automated feedback. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Protodeboronation - Wikipedia [en.wikipedia.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. semanticscholar.org [semanticscholar.org]
• 8. arodes.hes-so.ch [arodes.hes-so.ch]
• 9. Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Yoneda Labs [yonedalabs.com]
• 15. research.ed.ac.uk [research.ed.ac.uk]
• 16. Suzuki–Miyaura cross-coupling optimization enabled by automated feedback - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/C6RE00153J [pubs.rsc.org]
• 17. researchgate.net [researchgate.net]
• 18. Suzuki reaction - Wikipedia [en.wikipedia.org]

Solving solubility issues of naphthalene boronic acids in aqueous media

Ticket ID: NBA-SOL-001 Topic: Overcoming aqueous insolubility and instability of naphthalene boronic acids Status: Open Assigned Specialist: Senior Application Scientist

Diagnostic: The "Boroxine Trap"

User Observation: "I bought 1-naphthaleneboronic acid (1-NBA) as a white powder. It floats on water and refuses to dissolve even with heating. When I heat it, it eventually turns into an oil or precipitates further."

Root Cause Analysis: The insolubility of naphthalene boronic acids is not merely due to the hydrophobicity of the naphthalene ring. It is driven by a dynamic equilibrium between the free boronic acid (monomer) and its cyclic trimeric anhydride (boroxine) .[1]

Commercial samples are often dehydrated to maximize shelf-life, meaning you are likely starting with the boroxine form. Boroxines are significantly more lipophilic and have higher lattice energy than the free acid. In water, the boroxine must hydrolyze to dissolve, but its hydrophobicity prevents water contact, creating a kinetic solubility barrier.

Visualizing the Equilibrium (The Mechanism)

Figure 1: The hydration equilibrium. Commercial samples often exist as the red "Boroxine" state. Solubility requires driving the equilibrium to the green "Anion" state or stabilizing the yellow "Monomer."

Troubleshooting Protocols

Choose the protocol that matches your downstream application.

Protocol A: pH Manipulation (For Homogeneous Reactions)

Best for: Rapid dissolution for immediate use; analytical standards. Risk: High pH accelerates protodeboronation (cleavage of the C-B bond), yielding naphthalene.

The Science: 1-Naphthaleneboronic acid has a pKa of approximately 8.9 – 9.2 [1]. At neutral pH (7.0), it remains protonated and hydrophobic. Raising the pH above the pKa converts the trigonal planar acid into a tetrahedral boronate anion , which is highly water-soluble.

Step-by-Step:

• Suspend the NBA in water (it will be cloudy).

• Add 1.05 equivalents of NaOH or KOH (1M solution).

• Critical Check: The solution should turn clear.

  • If clear: Use immediately.

  • If cloudy: Check pH.[2][3][4] If pH < 9.5, add base dropwise.

• Stability Warning: Do not store this solution. The anionic form is more susceptible to oxidation and protodeboronation, especially if heated [2].

Protocol B: Micellar Catalysis (The "Green" Standard)

Best for: Suzuki-Miyaura couplings in water at Room Temperature.[5] Mechanism: Instead of dissolving the NBA in the bulk water, you sequester it inside lipophilic nanomicelles.

Recommended Surfactant: TPGS-750-M (DL-α-Tocopherol methoxypolyethylene glycol succinate). This surfactant forms micelles that specifically accommodate lipophilic substrates like naphthalene derivatives [3].

Step-by-Step:

• Prepare a 2 wt % solution of TPGS-750-M in degassed water.

• Add the NBA and your coupling partner (aryl halide) to the surfactant solution.

• Stir vigorously at room temperature.

  • Observation: The mixture will appear as a milky emulsion or clear solution depending on concentration. This is a stable microemulsion , not a true solution, but it allows the reaction to proceed efficiently.

• Validation: No organic co-solvent (DMF/DMSO) is needed. The reaction occurs within the micelle core.

Protocol C: Host-Guest Complexation (Cyclodextrins)

Best for: Biological sensing, drug delivery, or fluorescence applications. Mechanism:

-Cyclodextrin ( -CD) has a cavity size (~7.8 Å) that perfectly accommodates the naphthalene moiety, leaving the boronic acid group exposed to the solvent [4].

Step-by-Step:

• Stoichiometry: Calculate a 1:1 molar ratio of NBA to

  -CD.

• Kneading Method (Highest Yield):

  • Mix the two powders with a minimal amount of water (paste consistency) in a mortar.

  • Grind vigorously for 20-30 minutes.

  • Dilute with water. The complex is soluble.

• Validation:

  • Check for the Tyndall effect (laser pointer beam). A true inclusion complex solution should scatter less light than a micellar suspension.

  • Fluorescence: Naphthalene fluorescence is often enhanced and blue-shifted upon inclusion in the hydrophobic CD cavity.

Comparative Data & Decision Matrix

Table 1: Solubility Strategy Comparison

Method	Solubility Limit (Est.)	Stability	Suitability
Pure Water (pH 7)	< 0.1 mg/mL	High	None (Insoluble)
Alkaline (pH 10)	> 50 mg/mL	Low (Deboronation risk)	Rapid reagents, cleaning
TPGS-750-M (2%)	High (in micelles)	High	Catalysis (Suzuki Coupling)
-Cyclodextrin	~ 15-20 mg/mL	Very High	Bio-sensing, Drug Delivery
DMSO Co-solvent	High	Medium	General Synthesis

Workflow Decision Tree

Figure 2: Decision matrix for solubilization strategies based on experimental goals.

FAQ & Edge Cases

Q: My reaction mixture smells like mothballs. What happened? A: This is the characteristic smell of naphthalene . You have suffered protodeboronation .[3]

• Cause: The C-B bond was cleaved by water/protons.[4] This is catalyzed by high temperatures and extreme pH (both acid and base).

• Fix: Lower the temperature.[3] If using Suzuki coupling, switch to a mild base (e.g.,

  ) or use the TPGS-750-M surfactant system at room temperature to avoid thermal stress [5].

Q: Can I use pinacol esters instead? A: Yes. Naphthalene boronic acid pinacol esters are more stable towards protodeboronation but are less water-soluble than the free acid. They require organic co-solvents (dioxane/water) or surfactants to hydrolyze in situ to the active acid species.

Q: How do I verify the boronic acid is actually dissolved and not just a fine suspension? A: Perform

B NMR .

• Boronic Acid (Soluble): Sharp peak around

  28-30 ppm.

• Boronate Anion (pH > 9): Sharp peak upfield around

  1-3 ppm.

• Suspension/Aggregate: Broad, undefined, or missing signal due to relaxation times in the solid state.

References

• ChemicalBook. (2025). 1-Naphthylboronic acid Properties and pKa Data. Link

• Cox, P. A., et al. (2017).[2] Base-Catalyzed Aryl-B(OH)2 Protodeboronation Revisited. Journal of the American Chemical Society.[6] Link

• Lipshutz, B. H., et al. (2011). TPGS-750-M: A Second-Generation Amphiphile for Metal-Catalyzed Cross-Couplings in Water at Room Temperature.[7][8] Journal of Organic Chemistry. Link

• Tee, O. S., & Al-Omran, F. (1988). Naphthalene Complexation by β-Cyclodextrin. ResearchGate. Link

• BenchChem. (2025).[3] Protodeboronation of (7-Heptylnaphthalen-2-yl)boronic acid and its prevention. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Protodeboronation - Wikipedia [en.wikipedia.org]
• 5. TPGS-750-M: Second-Generation Amphiphile for Organometallic Chemistry in Water at Room Temperature [sigmaaldrich.com]
• 6. IUPAC-NIST Solubilities Database [srdata.nist.gov]
• 7. TPGS-750-M: a second-generation amphiphile for metal-catalyzed cross-couplings in water at room temperature - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Minimizing Oxidative Homocoupling in (4-Hydroxynaphthalen-1-yl)boronic acid Reactions

This guide is designed for researchers, scientists, and drug development professionals working with (4-Hydroxynaphthalen-1-yl)boronic acid. It provides a technical, in-depth resource for troubleshooting and minimizing oxidative homocoupling, a common side reaction that can significantly impact yield and purity in cross-coupling reactions.

FAQs: Understanding the Core Problem

Q1: What is oxidative homocoupling, and why is it a significant issue with (4-Hydroxynaphthalen-1-yl)boronic acid?

A: Oxidative homocoupling is an undesired reaction where two molecules of a boronic acid couple to form a symmetrical biaryl. In the case of (4-Hydroxynaphthalen-1-yl)boronic acid, this results in the formation of 1,1'-Bi(4-hydroxynaphthalene). This side reaction is particularly prevalent with electron-rich boronic acids due to their increased susceptibility to oxidation. The primary culprits are dissolved oxygen in the reaction mixture and the presence of Palladium(II) species.[1] Oxygen can oxidize the active Pd(0) catalyst to Pd(II), which then promotes the homocoupling of the boronic acid.[1] This not only consumes the valuable boronic acid, reducing the yield of the desired product, but also complicates purification due to the structural similarity of the byproduct to the target molecule.[1]

Q2: My reaction is showing significant protodeboronation. What is it and how can I prevent it?

A: Protodeboronation is a side reaction where the boronic acid group is replaced by a hydrogen atom. This is a common issue with electron-rich boronic acids.[2] The use of strong bases in aqueous media can accelerate this process.[2] To minimize protodeboronation, consider switching to a milder base such as potassium carbonate (K₂CO₃) or potassium fluoride (KF).[2]

Troubleshooting Guide: Strategies for Minimizing Homocoupling

Issue: Persistent Homocoupling Despite an Inert Atmosphere

Scenario: "I've sparged my reaction with argon for 20-30 minutes, but I'm still observing significant homocoupling."

Root Cause and Mitigation Strategies:

While sparging with an inert gas is a good first step, it may not be sufficient to remove all dissolved oxygen.[1][3] A more rigorous degassing method is often necessary.

• Advanced Degassing: The "freeze-pump-thaw" technique is highly effective for removing dissolved gases.[1][4] This involves freezing the solvent, applying a vacuum to remove gases, and then thawing under an inert atmosphere. Repeating this cycle three to five times is recommended for optimal results.[1]

• Solvent Choice: Aprotic solvents like 1,4-dioxane, toluene, and tetrahydrofuran (THF) are generally preferred as they can help minimize homocoupling.[4] While some water is often needed to dissolve the base, excessive amounts can promote homocoupling.[4]

• Temperature Control: Running the reaction at the lowest temperature that allows for a reasonable reaction rate can help suppress side reactions.[4] Higher temperatures can accelerate homocoupling more than the desired cross-coupling.[4]

• Slow Addition: Adding the boronic acid solution slowly to the reaction mixture can keep its instantaneous concentration low, which disfavors the bimolecular homocoupling reaction.[4]

• Mild Reducing Agents: The addition of a mild reducing agent, such as potassium formate, can help suppress homocoupling by minimizing the concentration of free Pd(II) in the reaction mixture.[3]

Workflow for Minimizing Homocoupling

Caption: A step-by-step workflow for troubleshooting and minimizing oxidative homocoupling.

Issue: Low Yields and Stalled Reactions

Scenario: "My reaction is not going to completion, and I'm seeing a mix of starting materials, desired product, and homocoupling byproduct."

Root Cause and Mitigation Strategies:

This often points to issues with catalyst stability and reactivity.

• Ligand Selection: The choice of ligand is crucial. Electron-rich and bulky ligands promote the desired reductive elimination step and can help stabilize the palladium catalyst.[5]

• Base Selection: The base plays a critical role in the catalytic cycle. Stronger bases may be needed for less reactive aryl chlorides, while milder bases are often sufficient for more reactive bromides and iodides.[6]

• Catalyst Pre-heating: Pre-heating the catalyst, base, solvent, and aryl halide before adding the boronic acid can sometimes help to avoid homocoupling.[7]

Table 1: Key Parameters for Optimizing Suzuki-Miyaura Reactions

Parameter	Recommendation	Rationale
Catalyst	Palladium complexes with electron-donating ligands	Enhances catalytic activity, especially for less reactive electrophiles.[6]
Solvent	Aprotic (e.g., dioxane, THF, toluene) with minimal water	Minimizes homocoupling and other side reactions.[4]
Base	Weaker bases (e.g., K₂CO₃, KF)	Can reduce the rate of protodeboronation.[2]
Temperature	Lowest effective temperature	Suppresses side reactions like homocoupling.[4]
Degassing	Freeze-Pump-Thaw (3-5 cycles)	Ensures thorough removal of dissolved oxygen.[1]

Experimental Protocol: A Robust Starting Point

This protocol provides a general framework for a Suzuki-Miyaura coupling reaction designed to minimize homocoupling. Optimization for specific substrates may be necessary.

Materials:

• (4-Hydroxynaphthalen-1-yl)boronic acid (1.0 eq)

• Aryl halide (1.2 eq)[4]

• Palladium catalyst (e.g., Pd(PPh₃)₄, 1-5 mol%)

• Base (e.g., K₂CO₃, 2.0 eq)

• Solvent (e.g., 1,4-dioxane/water, 4:1)

Procedure:

• Degassing: Thoroughly degas the solvent mixture using the freeze-pump-thaw method (3-5 cycles).[1][4]

• Reaction Setup: In a flask under an inert atmosphere (argon or nitrogen), combine the aryl halide, base, and palladium catalyst.

• Solvent Addition: Add the degassed solvent to the reaction flask.

• Boronic Acid Addition: Dissolve the (4-Hydroxynaphthalen-1-yl)boronic acid in a small amount of the degassed solvent and add it slowly to the reaction mixture over a period of time.[4]

• Heating: Heat the reaction to the lowest temperature that provides a reasonable conversion rate (e.g., 60-80 °C).[4]

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction, dilute with an appropriate organic solvent, and wash with water. Dry the organic layer and concentrate under reduced pressure.

• Purification: Purify the product by column chromatography.

Competing Reaction Pathways

Caption: A diagram illustrating the competition between the desired Suzuki-Miyaura cross-coupling and the undesired oxidative homocoupling pathways.

References

• Miller, W. D., et al. (2007). Suppression of a Palladium-Mediated Homocoupling in a Suzuki Cross-Coupling Reaction. Development of an Impurity Control Strategy Supporting Synthesis of LY451395. Organic Process Research & Development, 11(3), 451-457. [Link]

• ResearchGate. How to prevent metal catalysed homocoupling reaction of boronic acids? [Link]

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Yoneda Labs [yonedalabs.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. researchgate.net [researchgate.net]

Storage conditions to prevent anhydride formation in boronic acids

Topic: Prevention of Anhydride (Boroxine) Formation

The "Schrödinger's Moisture" Paradox

Welcome to the Boron Chemistry Support Center. If you are here, you likely have a bottle of boronic acid that "doesn't look right" or is giving inconsistent stoichiometric results in Suzuki-Miyaura couplings.

The Core Problem: Boronic acids (

) exist in a delicate thermodynamic equilibrium with their dehydrated cyclic trimer form, known as boroxines (anhydrides).

The most common user error we see is over-drying . Researchers instinctively store unstable chemicals in desiccators. However, for boronic acids, removing atmospheric water drives the equilibrium toward the anhydride (boroxine). Conversely, too much moisture causes clumping. Successful storage requires a "Goldilocks" zone of humidity.

Diagnostic Module: Is My Sample Degraded?

Before attempting remediation, confirm if your sample is the free acid, the boroxine, or an oxidized impurity.

Quick Reference: Boronic Acid vs. Boroxine

Feature	Boronic Acid ( )	Boroxine (Anhydride) ( )
Stoichiometry	1 Boron : 2 Hydroxyls	3 Borons : 3 Oxygens (Cyclic)
Solubility	Higher in polar protic solvents (MeOH, Water)	Higher in non-polar solvents ( , Toluene)
Melting Point	Unreliable. Often broad; reflects dehydration temp.[1]	Distinct, often higher than the acid.
NMR	~28–32 ppm (Broad singlet)	~33–36 ppm (Downfield shift)
IR Spectroscopy	Strong O-H stretch ( )	Reduced O-H; Strong B-O ring stretch ( )

Troubleshooting Workflow

Figure 1: Diagnostic decision tree for evaluating boronic acid purity. Note that

NMR shifts are approximate and depend on the R-group substituents.

Storage Protocols: Prevention Strategy

The Equilibrium Mechanism

To store boronic acids correctly, you must understand the reversibility of the dehydration.

• Forward Reaction (Dehydration): Driven by Heat and Vacuum (Entropy increases as water gas is released).

• Reverse Reaction (Hydrolysis): Driven by Water (presence of atmospheric moisture).

Storage Guidelines

Parameter	Recommendation	Scientific Rationale
Temperature	Cold (2°C to 8°C)	Low temperature kinetically inhibits the dehydration reaction.
Atmosphere	Tightly Sealed (Ambient Air)	Do NOT store under inert gas (Ar/N2) unless the compound is also oxidation-sensitive. Inert gases are usually dry and promote dehydration.
Desiccant	NEVER	Desiccants remove the water vapor required to maintain the equilibrium on the left (acid) side.
Container	Glass/Polypropylene with Parafilm	Prevents moisture fluctuation.

Critical Warning: The Vacuum Trap

Do not dry boronic acids under high vacuum at elevated temperatures. Many researchers synthesize a boronic acid and immediately put it on a high-vac line to "dry" it. This effectively converts the pure acid into the boroxine anhydride. If you must dry solvent traces, use a gentle vacuum at ambient temperature for a short duration, then immediately seal.

Remediation: Rehydration Protocol

If your NMR confirms you have the boroxine (anhydride) but you need the acid for precise stoichiometry, perform a controlled hydrolysis .

Protocol: Recrystallization/Rehydration

Applicable for: Arylboronic acids (e.g., Phenylboronic acid).[2]

• Dissolution: Dissolve the boroxine sample in a minimum amount of hot solvent.

  • Solvent Choice: Water is ideal if the R-group allows. For more lipophilic R-groups, use a mixture of Acetonitrile/Water (9:1) or Acetone/Water .

• Equilibrium Shift: Agitate for 15–30 minutes. The excess water drives the equilibrium back to the acid form (

  ).

• Crystallization: Cool the solution slowly to 4°C. The boronic acid (which is generally less soluble in cold water than the boroxine) will precipitate.

• Filtration: Filter the solid.

• Drying: Air dry on the filter paper or use a vacuum oven set to ambient temperature (25°C) with a water trap. Stop drying once the solvent is gone; do not "bone dry" for days.

Figure 2: The thermodynamic cycle of boronic acid dehydration. Remediation requires traversing the blue path (Hydrolysis).

Frequently Asked Questions (FAQ)

Q: Does it actually matter if I use the boroxine instead of the acid in a Suzuki coupling? A: It depends on your precision requirements.

• Stoichiometry: A boroxine is a trimer.[3] If you weigh 100 mg of "boronic acid" but it is actually 100% boroxine, you are adding ~10% more boron species than calculated (due to the mass loss of water).

• Reaction Water: Suzuki couplings often require water as a co-solvent to dissolve the inorganic base. In these cases, the boroxine will hydrolyze in situ back to the acid. Therefore, boroxines generally work fine in aqueous Suzuki conditions , provided you adjust your mass calculations.

Q: My sample turned into a sticky gum. Is this anhydride formation? A: No. Sticky gums usually indicate too much moisture (hygroscopic clumping) or impurities. Anhydrides (boroxines) are typically crystalline solids with higher melting points. If it is sticky, try drying it gently under vacuum (cold) to remove surface water, or recrystallize it.

Q: Can I use MIDA boronates to avoid this? A: Yes. N-Methyliminodiacetic acid (MIDA) boronates are protected forms where the boron is

hybridized. They are immune to dehydration and are bench-stable. If your project allows, switching to MIDA boronates eliminates storage headaches.

Q: How do I distinguish Oxidation from Dehydration? A:

• Dehydration:[2][3][4][5][6][7] Reversible.[8][9][10]

  .

• Oxidation:[11] Irreversible.

  (Alcohol/Phenol).

• Test: Run an HPLC or GC. The alcohol (

  ) will have a distinct retention time. In NMR, the proton signals will be distinct from the boronic species.

References

• Hallochem Pharma Co. (n.d.). Handling and Storage of Boronic Acids. Retrieved from

• Iovine, P. M., et al. (2010). Thermodynamics of Boroxine Formation from the Aliphatic Boronic Acid Monomers. Dalton Transactions. Retrieved from

• Tokunaga, Y., et al. (2013). Formation of Boroxine: Its Stability and Thermodynamic Parameters in Solution. Journal of Chemical Research. Retrieved from

• BenchChem. (2025).[12] Application Notes: Distinguishing Boronic Acids, Boronate Esters, and Boroxines using NMR. Retrieved from

• Sigma-Aldrich (Merck). (n.d.). Boronic Acids: Synthesis and Applications. Retrieved from

Sources

• 1. scispace.com [scispace.com]
• 2. triggered.edinburgh.clockss.org [triggered.edinburgh.clockss.org]
• 3. researchgate.net [researchgate.net]
• 4. Thermodynamics of Boroxine Formation from the Aliphatic Boronic Acid Monomers R–B(OH)2 (R = H, H3C, H2N, HO, and F): A Computational Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Growth of boronic acid based two-dimensional covalent networks on a metal surface under ultrahigh vacuum - Chemical Communications (RSC Publishing) DOI:10.1039/C4CC02678K [pubs.rsc.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchportal.bath.ac.uk [researchportal.bath.ac.uk]
• 8. Boronic acid - Wikipedia [en.wikipedia.org]
• 9. orgsyn.org [orgsyn.org]
• 10. triggered.edinburgh.clockss.org [triggered.edinburgh.clockss.org]
• 11. researchgate.net [researchgate.net]
• 12. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimizing Catalyst Loading for Sterically Hindered Naphthalene Couplings

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address the specific challenges of optimizing palladium catalyst loading for sterically hindered naphthalene couplings, such as Suzuki-Miyaura and Buchwald-Hartwig reactions. Our goal is to empower you with the scientific rationale and practical steps needed to overcome common experimental hurdles, improve reaction efficiency, and ensure reproducible results.

Frequently Asked Questions (FAQs)

This section addresses high-level questions that often arise when planning and executing these challenging coupling reactions.

Q1: Why is catalyst loading a critical parameter for sterically hindered naphthalene couplings?

Catalyst loading directly impacts reaction kinetics, yield, and purity. For sterically hindered substrates, such as di-ortho-substituted naphthalenes, the oxidative addition step is often slow.[1] A higher catalyst loading can increase the concentration of the active catalytic species, accelerating this rate-limiting step. However, excessive catalyst can lead to undesirable side reactions, such as homocoupling of boronic acids or catalyst decomposition into palladium black, which complicates purification and increases costs.[2][3] Therefore, optimization is a crucial balancing act to find the lowest effective catalyst concentration that provides a high yield in a reasonable timeframe.

Q2: What is a sensible starting point for catalyst loading in an unoptimized, sterically demanding naphthalene coupling?

For initial screening of a challenging coupling, a palladium precatalyst loading of 1-2 mol% is a common and practical starting point. This concentration is often sufficient to generate a detectable amount of product, providing a baseline for optimization. If conversion is low, the loading can be incrementally increased. Some highly challenging couplings may require up to 5 mol% or even higher, but starting lower is more cost-effective and can minimize byproduct formation.[4]

Q3: How do modern palladium precatalysts affect optimal loading compared to traditional sources like Pd(OAc)₂ or Pd₂(dba)₃?

Modern palladium precatalysts, such as the Buchwald G3 and G4 palladacycles, are designed for the efficient and clean in-situ generation of the active monoligated Pd(0) species.[5] This reliability means that lower catalyst loadings are often achievable compared to traditional Pd(II) or Pd(0) sources, which may require an induction period or generate catalyst inhibitors.[6][7] Because they form the active catalyst more efficiently, precatalysts provide greater reproducibility and often lead to shorter reaction times and higher yields, even with reduced loading.[8]

Q4: Can simply increasing the catalyst loading overcome any and all reactivity issues with hindered naphthalenes?

No. While increasing catalyst loading can overcome kinetic barriers, it is not a universal solution. If the chosen ligand is not sterically bulky enough to promote the crucial reductive elimination step, or if the base is incompatible, simply adding more catalyst will not be effective.[9] In such cases, the reaction may stall, or catalyst decomposition will become the dominant pathway. It is essential to consider the entire catalytic system—precatalyst, ligand, base, and solvent—rather than focusing solely on catalyst concentration.[10][11]

Troubleshooting Guide: Common Issues and Solutions

This section provides a structured approach to diagnosing and solving specific problems encountered during your experiments.

Problem 1: Low or No Conversion of Starting Material

This is the most frequent issue, indicating a fundamental problem with the catalytic system's activity or stability.

Possible Cause A: Insufficient Catalyst Activity for the Substrate

• Causality: The steric bulk around the naphthalene core significantly slows the oxidative addition of the palladium catalyst to the C-X bond (where X = Br, Cl, OTf). The initial catalyst loading may be too low to achieve a reasonable reaction rate.

• Solution: Systematically increase the catalyst loading. Set up a series of parallel reactions with loadings of 1 mol%, 2.5 mol%, and 5 mol% while keeping all other parameters constant. This experiment will quickly determine if the reaction is responsive to catalyst concentration. For particularly stubborn substrates, using electron-rich and bulky phosphine ligands is crucial to promote oxidative addition.[9][12]

Possible Cause B: Inefficient Formation of the Active Pd(0) Catalyst

• Causality: If using a traditional Pd(II) source like Pd(OAc)₂, its reduction to the active Pd(0) state may be inefficient under the reaction conditions, leading to an immediate bottleneck.[7] The presence of oxygen can also deactivate the catalyst by oxidizing the Pd(0) species or the phosphine ligand.[10]

• Solution:

  • Switch to a Precatalyst: Employ a well-defined precatalyst (e.g., XPhos Pd G3, SPhos Pd G4). These are air- and moisture-stable Pd(II) sources that rapidly and cleanly generate the active Pd(0) catalyst in the presence of a base, ensuring a higher concentration of the active species from the start.[13]

  • Ensure Inert Atmosphere: Thoroughly degas all solvents and reagents. Oxygen is detrimental and leads to catalyst deactivation and increased homocoupling byproducts.[10] Maintain a positive pressure of an inert gas (Nitrogen or Argon) throughout the reaction setup and duration.

Possible Cause C: Suboptimal Ligand Choice

• Causality: The ligand is not just a spectator; it dictates the steric and electronic properties of the catalyst. For hindered naphthalenes, a ligand that is not sufficiently bulky will fail to promote the final, product-releasing reductive elimination step, causing the catalyst to remain trapped in the catalytic cycle.[9][14]

• Solution: Screen a panel of ligands known to be effective for challenging couplings. For Suzuki-Miyaura reactions, ligands like SPhos, RuPhos, or bulky N-heterocyclic carbenes (NHCs) are excellent candidates.[14] For Buchwald-Hartwig aminations, ligands such as BrettPhos (for primary amines) or RuPhos (for secondary amines) are often effective.[11][15] The goal is to find a ligand that is bulky enough to facilitate reductive elimination without being so large that it inhibits the initial oxidative addition.

Problem 2: Reaction Stalls After Reaching Partial Conversion (e.g., 30-50%)

This frustrating issue often points to catalyst instability over the course of the reaction.

Possible Cause A: Catalyst Decomposition

• Causality: At the elevated temperatures often required for hindered couplings, the active catalyst can decompose over time, especially at very low loadings where the catalyst must undergo a high number of turnovers.[10] The appearance of palladium black is a clear visual indicator of this process.

• Solution:

  • Moderate the Temperature: Determine the lowest effective temperature for the reaction. While higher temperatures increase the reaction rate, they also accelerate catalyst decomposition.[10] An optimal temperature exists that balances these two effects.

  • Increase Ligand-to-Palladium Ratio: An insufficient amount of ligand can leave the palladium center unsaturated and prone to aggregation into palladium black.[10] Try increasing the ligand:Pd ratio from a standard 1.1:1 to 2:1 or even higher to better stabilize the active species.

  • Use a More Stable Precatalyst: Later-generation precatalysts are often more robust and resistant to decomposition under harsh conditions.[6]

Possible Cause B: Product Inhibition

• Causality: In some cases, the sterically bulky biaryl or arylamine product can coordinate to the palladium center more strongly than the starting materials. This binding can inhibit the catalyst, preventing it from re-entering the catalytic cycle and effectively poisoning the reaction.

• Solution: This is a challenging issue to diagnose but can sometimes be addressed by changing the ligand. A different ligand may alter the geometry of the palladium complex in a way that disfavors binding of the product molecule, allowing for more efficient catalyst turnover.

Problem 3: Significant Formation of Byproducts (e.g., Homocoupling, Dehalogenation)

The presence of byproducts indicates that undesired reaction pathways are competing with the desired cross-coupling.

Possible Cause A: Homocoupling of Boronic Acid/Ester (Suzuki-Miyaura)

• Causality: This side reaction, which forms a dimer of the boronic acid partner, is often promoted by the presence of oxygen or when the transmetalation step is slow compared to other pathways.[2] High catalyst loadings can sometimes exacerbate this issue.

• Solution:

  • Rigorous Degassing: As mentioned, minimizing oxygen is the most critical step to suppress homocoupling.[10]

  • Optimize Catalyst Loading: While counterintuitive, decreasing the catalyst loading can sometimes reduce homocoupling. High local concentrations of the catalyst may promote this side reaction.

  • Choice of Base and Solvent: The base and solvent system can influence the rate of transmetalation. Screening different bases (e.g., K₃PO₄, Cs₂CO₃) may identify conditions that favor the desired cross-coupling pathway.[16]

Possible Cause B: Hydrodehalogenation

• Causality: This byproduct results from the replacement of the halide on the naphthalene starting material with a hydrogen atom. It can become significant with very active, electron-rich catalyst systems, especially if there are trace water or other proton sources available.

• Solution:

  • Use Anhydrous Conditions: Ensure all solvents and reagents are rigorously dried, as water can be a proton source for this side reaction.[10]

  • Modify the Ligand: Switching to a slightly less electron-rich ligand can sometimes temper the catalyst's activity just enough to disfavor the hydrodehalogenation pathway while still promoting the desired coupling.

Data Presentation & Protocols

Table 1: Example Screening of Catalyst Loading for a Hindered Suzuki-Miyaura Coupling

Entry	Catalyst Loading (mol%)	Ligand (1.2 eq.)	Temperature (°C)	Time (h)	Conversion (%) [a]	Homocoupling (%) [a]
1	1.0	SPhos	100	12	35	5
2	2.5	SPhos	100	12	88	7
3	5.0	SPhos	100	12	95	15
4	2.5	RuPhos	100	12	92	6

[a] Conversion and byproduct formation determined by UPLC or GC-MS analysis of the crude reaction mixture.

This table illustrates a typical outcome where increasing catalyst loading from 1.0 to 2.5 mol% dramatically improves conversion. A further increase to 5.0 mol% offers only a marginal improvement in conversion while significantly increasing the formation of the homocoupled byproduct, suggesting that ~2.5 mol% is near the optimal loading for this system.

Visual Diagrams and Workflows

Diagram 1: General Workflow for Catalyst Loading Optimization

This diagram outlines the logical progression for optimizing catalyst loading for a challenging cross-coupling reaction.

Caption: A flowchart for systematic catalyst optimization.

Diagram 2: Troubleshooting Logic for Low Conversion

This decision tree provides a step-by-step diagnostic approach when a reaction fails to proceed as expected.

Caption: A decision tree for troubleshooting failed reactions.

Experimental Protocol: Screening Catalyst Loading

This protocol provides a general method for efficiently screening catalyst loadings for a Suzuki-Miyaura coupling of a sterically hindered naphthalenyl bromide.

Materials:

• Naphthalenyl bromide (1.0 eq)

• Boronic acid or ester (1.5 eq)

• Palladium precatalyst (e.g., SPhos Pd G4)

• Ligand (e.g., SPhos)

• Base (e.g., K₃PO₄, powdered, 2.5 eq)

• Anhydrous, degassed solvent (e.g., 1,4-dioxane)

• Reaction vials with stir bars suitable for a heating block

Procedure:

• Preparation: In a glovebox or under an inert atmosphere, prepare a stock solution of the naphthalenyl bromide and boronic acid in the chosen solvent.

• Vial Setup: To three separate reaction vials, add the base (e.g., K₃PO₄).

• Catalyst Addition:

  • To Vial 1, add the palladium precatalyst (1.0 mol%) and ligand (1.2 mol%).

  • To Vial 2, add the palladium precatalyst (2.5 mol%) and ligand (3.0 mol%).

  • To Vial 3, add the palladium precatalyst (5.0 mol%) and ligand (6.0 mol%).

• Reaction Initiation: Add the stock solution of substrates to each vial, ensuring the final concentration is consistent (e.g., 0.1 M). Seal the vials tightly.

• Execution: Place the vials in a preheated reaction block (e.g., at 100 °C) and stir vigorously for a predetermined time (e.g., 12 hours).[10][17]

• Analysis: After cooling to room temperature, take a small, measured aliquot from each reaction. Dilute the aliquot and analyze by a suitable method (UPLC, LC-MS, or GC-MS with an internal standard) to determine the percent conversion of the limiting reagent and the formation of key byproducts.[17]

This systematic approach will provide clear, actionable data to determine the optimal catalyst loading for your specific transformation.

References

• Gildner, P. G., & Colacot, T. J. (2015). Well-defined nickel and palladium precatalysts for cross-coupling. Organometallics, 34(23), 5497–5508. Available at: [Link]

• DeLano, T. J., et al. (2020). Aerobic Catalyzed Oxidative Cross-Coupling of N,N-Disubstituted Anilines and Aminonaphthalenes with Phenols and Naphthols. The Journal of Organic Chemistry, 85(23), 15555–15564. Available at: [Link]

• Tu, T., et al. (2012). Robust Acenaphthoimidazolylidene Palladium Complexes: Highly Efficient Catalysts for Suzuki-Miyaura Couplings with Sterically Hindered Substrates. Organic Letters, 14(16), 4250–4253. Available at: [Link]

• Cravotto, G., et al. (2025). Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design. Organic Chemistry Frontiers. DOI:10.1039/D4QO02335H. Available at: [Link]

• Bruno, N. C., et al. (2013). Design and preparation of new palladium precatalysts for C–C and C–N cross-coupling reactions. Chemical science, 4(3), 1279-1284. Available at: [Link]

• ResearchGate. (2014, December 23). How can I solve my problem with Suzuki coupling? Retrieved from [Link]

• Reddit. (2021, July 9). Diagnosing issues with a failed Suzuki coupling? Retrieved from [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link]

• Chen, G., et al. (2016). Developing Ligands for Palladium(II)-Catalyzed C–H Functionalization: Intimate Dialogue between Ligand and Substrate. Accounts of Chemical Research, 49(10), 2262–2273. Available at: [Link]

• Reddit. (2018, September 6). Help troubleshooting a Buchwald-Hartwig amination? Retrieved from [Link]

• Teunis, K., et al. (2021). Palladium-catalyzed cross-coupling reactions on a bromo-naphthalene scaffold in the search for novel human CC chemokine receptor 8 (CCR8) antagonists. Bioorganic Chemistry, 107, 104560. Available at: [Link]

• Bellina, F., & Rossi, R. (2004). Palladium Catalysts for the Suzuki Cross-Coupling Reaction: An Overview of Recent Advances. Current Organic Chemistry, 8(11), 1025-1052. Available at: [Link]

• Taylor, C. G., et al. (2025). Cross-Coupling Catalysts for Inactive Substrates from a Three-Dimensional Virtual Screening. ChemRxiv. DOI: 10.26434/chemrxiv-2025-pf6j0. Available at: [Link]

• Ruiz-Castillo, P., & Buchwald, S. L. (2016). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews, 116(19), 12564–12649. Available at: [Link]

• Chemistry LibreTexts. (2023, June 30). Buchwald-Hartwig Amination. Retrieved from [Link]

• ACS Green Chemistry Institute. (n.d.). Specific Solvent Issues with Buchwald-Hartwig Amination. Retrieved from [Link]

• Hanna, L. E., et al. (2021). Overcoming the Naphthyl Requirement in Stereospecific Cross-Couplings to Form Quaternary Stereocenters. Journal of the American Chemical Society, 143(31), 12012–12018. Available at: [Link]

• Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling. Retrieved from [Link]

• Colacot, T. J. (2020). Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm. ACS Catalysis, 10(15), 8309–8320. Available at: [Link]

• Ghaffari, B., et al. (2021). Optimizing ligand structure for low-loading and fast catalysis for alkynyl-alcohol and -amine cyclization. Dalton Transactions, 50(2), 586-595. Available at: [Link]

Sources

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• 2. Yoneda Labs [yonedalabs.com]
• 3. jmcct.com [jmcct.com]
• 4. Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Well-defined nickel and palladium precatalysts for cross-coupling - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Palladium precatalysts for efficient reactions-SINOCOMPOUND [en.sinocompound.com]
• 7. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. Developing Ligands for Palladium(II)-Catalyzed C–H Functionalization: Intimate Dialogue between Ligand and Substrate - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. reddit.com [reddit.com]
• 13. dspace.mit.edu [dspace.mit.edu]
• 14. Robust Acenaphthoimidazolylidene Palladium Complexes: Highly Efficient Catalysts for Suzuki-Miyaura Couplings with Sterically Hindered Substrates [organic-chemistry.org]
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• 17. merckmillipore.com [merckmillipore.com]

Removal of palladium residues from 4-hydroxynaphthalen-1-yl derivatives

Technical Support Center: Palladium Removal from 4-Hydroxynaphthalen-1-yl Derivatives

Executive Summary

Case ID: PD-REM-NAPHTHOL Target Molecule: 4-hydroxynaphthalen-1-yl derivatives (Electron-rich, planar, potential chelating phenol group). Primary Challenge: The hydroxyl group at the C4 position of the naphthalene ring acts as a weak ligand (L-type or X-type depending on protonation), stabilizing Pd species and resisting standard aqueous washes. Furthermore, the planar naphthalene core exhibits strong

- interactions, leading to significant yield loss when using carbon-based adsorbents.

Recommended Strategy:

• Primary Protocol: Thiol-functionalized Silica Scavengers (High yield, high selectivity).

• Secondary Protocol: N-Acetylcysteine (NAC) Extraction (Cost-effective, requires pH control).

• Avoid/Caution: Activated Carbon (High risk of product adsorption/yield loss).[1]

Module 1: Diagnostic & Workflow Selection

Before initiating a removal protocol, quantify the initial Palladium (Pd) load via ICP-MS.[2] Visual inspection (color) is unreliable for levels <500 ppm. Use the decision matrix below to select the optimal workflow.

Figure 1: Decision Matrix for Palladium Removal. Select Method A for high-value intermediates where yield preservation is critical.

Module 2: Solid-Phase Scavenging (The Gold Standard)

Technology: Functionalized Silica Gels (e.g., SiliaMetS® Thiol or DMT).[3][4] Mechanism: The sulfur atoms in the scavenger act as soft bases, forming a covalent bond with Pd (soft acid) that is thermodynamically stronger than the Pd-Oxygen coordination of the naphthol.

Why this works for Naphthols: unlike activated carbon, silica does not interact strongly with the

-system of the naphthalene ring, preventing non-specific binding and yield loss.

Protocol A: Batch Scavenging

Reagents: SiliaMetS® Thiol (or equivalent Si-Thiol), THF or Ethyl Acetate.

• Dissolution: Dissolve the crude 4-hydroxynaphthalen-1-yl derivative in a non-coordinating solvent (THF, EtOAc, or Toluene) to a concentration of roughly 10 mL/g.

  • Note: Avoid MeOH if possible, as it can compete for active sites on the silica.

• Loading: Add 4 molar equivalents of scavenger relative to the residual Pd content.

  • If Pd content is unknown: Add 10-20% w/w of scavenger relative to the mass of the crude product.

• Incubation: Stir at 50°C for 4 hours .

  • Critical: Do not reflux vigorously. Naphthols are prone to oxidation to quinones at high temperatures in the presence of metal residues.

• Filtration: Filter the suspension through a 0.45 µm PTFE membrane or a pad of Celite®.

• Wash: Rinse the filter cake with 2 bed volumes of the solvent.

• Analysis: Concentrate the filtrate and analyze via ICP-MS.

Performance Data (Typical):

Scavenger Type	Functional Group	Initial Pd (ppm)	Final Pd (ppm)	Yield Recovery (%)
SiliaMetS® Thiol	Propylthiol	1200	< 10	> 98%
SiliaMetS® DMT	Dimercaptotriazine	1200	< 5	> 98%
Activated Carbon	N/A	1200	~50	82% (Loss to adsorption)

Module 3: Chelation & Extraction (The "Green" Method)

Technology: N-Acetylcysteine (NAC) Wash. Mechanism: NAC is a water-soluble amino acid derivative. The thiol and carboxylate groups chelate Pd, rendering the complex water-soluble while the lipophilic naphthol remains in the organic phase.

Specific Challenge: 4-hydroxynaphthalene is a phenol (

). If the wash pH is too high, the product will deprotonate and wash away into the aqueous layer. pH control is mandatory.

Protocol B: The NAC Wash

Reagents: N-Acetylcysteine, Buffer (pH 7-8).

• Preparation: Dissolve the crude product in Ethyl Acetate or 2-MeTHF (10 volumes).

• Reagent Setup: Prepare a 0.5 M aqueous solution of N-Acetylcysteine. Adjust the pH of this solution to 7.5 using dilute NaOH.

  • Why pH 7.5? It is high enough to deprotonate the NAC thiol (

    ) for binding, but low enough to keep the naphthol ( ) largely protonated and organic-soluble.

• Extraction: Add the NAC solution (20 mol% relative to product, or 10 equiv relative to Pd) to the organic layer.

• Agitation: Heat the biphasic mixture to 40°C and stir vigorously for 1-2 hours.

  • Visual Cue: The aqueous layer often turns red/brown as the Pd-NAC complex forms.

• Separation: Separate the layers. Wash the organic layer once with water and once with brine to remove residual NAC.

• Dry & Concentrate: Dry over Na₂SO₄ and concentrate.

Module 4: Troubleshooting & FAQs

Q1: My product turned grey/black after concentrating. What happened?

• Diagnosis: This is "Colloidal Palladium" (Pd nanoparticles). It often precipitates when the solvent volume is reduced.

• Fix: Scavengers work poorly on solid colloids. Redissolve the material in THF. Add SiliaMetS® Thiourea (specifically effective for Pd(0) colloids) or filter through a Celite® pad packed with 10% w/w activated carbon (if yield loss is acceptable).

Q2: I used Activated Carbon and lost 15% of my mass. Can I recover it?

• Diagnosis: Naphthalene derivatives

  -stack efficiently onto the graphitic planes of charcoal.

• Fix: Try washing the carbon cake with a highly polar, "disruptive" solvent mixture, such as DCM:MeOH (9:1) with 1% Acetic Acid . The acid helps disrupt the interaction if the phenol is interacting with basic sites on the carbon. Prevention: Use Silica-based scavengers (Module 2) for naphthyl substrates.

Q3: The NAC wash didn't lower the Pd levels enough.

• Diagnosis: The Pd might be coordinated too tightly to the naphthol oxygen, or the pH was too low for NAC to be effective.

• Fix: Switch to Trimercaptotriazine (TMT) . Add TMT (solid, 0.5 equiv vs Pd) to the organic solution. It forms a stable, insoluble precipitate with Pd. Filter off the precipitate.[5]

Visualizing the Mechanism

The diagram below illustrates why Thiol scavengers displace the Naphthol ligand.

Figure 2: Mechanistic basis for displacement. Sulfur (Soft Base) outcompetes Oxygen (Hard Base) for Palladium (Soft Acid).

References

• Garrett, C. E., & Prasad, K. (2004). "The Art of Meeting Palladium Specifications in Active Pharmaceutical Ingredients Produced by Pd-Catalyzed Reactions." Advanced Synthesis & Catalysis, 346(8), 889–900.
• Welch, C. J., et al. (2005). "Adsorbent Screening for Metal Impurity Removal in Pharmaceutical Process Research." Organic Process Research & Development, 9(2), 198–205.

• Biotage User Guide. "ISOLUTE® Si-Thiol and MP-TMT Metal Scavengers." Biotage AB. Available at: [Link] (Protocols for TMT and Thiol resins).

• Rosso, V. W., et al. (1997). "Removal of Palladium from Organic Reaction Mixtures by Trimercaptotriazine." Organic Process Research & Development, 1(4), 311–314.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. arborassays.com [arborassays.com]
• 3. velocityscientific.com.au [velocityscientific.com.au]
• 4. cdn.technologynetworks.com [cdn.technologynetworks.com]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Boronic Acid Purification &amp; Stability

Introduction: The "Sticky" Science of Boron

Welcome to the Technical Support Center. If you are here, you are likely staring at a TLC plate with a streak that never ends, or an NMR spectrum showing your aryl boronic acid has mysteriously converted to its proto-deboronated parent arene (Ar-B(OH)₂ → Ar-H).[1]

Boronic acids are chemically schizophrenic: they act as Lewis acids (accepting electron pairs) and are prone to reversible dehydration (forming boroxines).[1][2] When exposed to standard silica gel, two critical failures occur:

• Irreversible Adsorption (Yield Loss): The empty p-orbital on the boron atom coordinates with the Lewis-basic oxygen of silanol (Si-OH) groups.

• Protodeboronation (Degradation): The slightly acidic nature of silica (pH ~5-6) catalyzes the cleavage of the C-B bond, particularly in electron-rich systems.

This guide provides the field-proven workflows to bypass these failure modes.

Module 1: Diagnostic & Triage

Q: My compound is streaking on TLC and I have low mass recovery. Is it degrading or just sticking?

A: You must distinguish between Lewis Acid Adsorption (sticking) and Protodeboronation (breaking).[1]

• The "Boroxine" False Positive: Boronic acids spontaneously dehydrate to form cyclic trimers (boroxines). This is not degradation. It is a reversible equilibrium. On TLC, this often looks like a smear.

• The Protodeboronation Check: Run a mini-workup on a small aliquot. If the NMR shows the corresponding arene (Ar-H), the silica acidity is killing your compound.

Visual Diagnostic Flow

Figure 1: Diagnostic decision tree to distinguish between chemical degradation and physical adsorption.

Module 2: Chromatography Solutions

Q: I must use a column. How do I stop the silica from destroying my boronic acid?

A: You must neutralize the "active" sites on the silica surface. Standard silica is too acidic.

Protocol A: The "Neutralized" Silica Column

Best for: Electron-rich boronic acids prone to acid-catalyzed hydrolysis.

• Slurry Preparation: Do not pack the column with pure solvent. Prepare your silica slurry using a solvent system containing 1% Triethylamine (Et₃N) .[1]

  • Example: 100 mL Hexanes + 1 mL Et₃N.

• Equilibration: Flush the column with 2-3 column volumes of this neutralized solvent. This caps the acidic silanol sites (Si-OH) with ammonium salts.

• Elution: Run your column using your gradient. You can often remove the Et₃N from the mobile phase after the compound is loaded, or keep it at 0.5% if the streak persists.

• Solvent Choice: Avoid simple Hexane/EtOAc. Boronic acids are polar. Use DCM/MeOH (95:5 to 90:10) for better solubility and peak shape.

Q: Can I use Alumina instead? A: Yes. Neutral Alumina (Brockmann Grade II or III) is far superior to silica for boronic acids because it lacks the acidic protons that catalyze deboronation. However, resolution is often lower than silica.[3]

Module 3: The "Magic Bullet" (Non-Chromatographic)

Q: My boronic acid decomposes on any solid support. How do I purify it without a column?

A: Stop trying to run a column. Use the Sorbitol "Catch-and-Release" method. This relies on the reversible formation of a water-soluble boronate ester with sorbitol (a sugar alcohol).

Protocol B: Sorbitol Phase-Switch Purification

Best for: Unstable boronic acids and separating boronic acids from non-boron impurities (halides, esters).[1]

The Mechanism:

• Catch: Boronic Acid (Organic) + Sorbitol (aq)

  Boronate Complex (Water Soluble).[1]

• Wash: Impurities stay in the organic layer; Boron moves to water.

• Release: Acidify water

  Hydrolysis releases pure Boronic Acid (precipitates or extractable).[1]

Step-by-Step:

• Dissolve: Dissolve your crude mixture in an organic solvent (Et₂O or DCM).[1]

• Extract (Catch): Add an aqueous solution of 1M Sorbitol / 1M Na₂CO₃ (1:1 ratio). Shake vigorously.

  • Observation: The boronic acid forms a cyclic boronate with sorbitol and migrates to the aqueous phase.

• Wash: Separate layers. Keep the Aqueous layer. (Discard organic layer containing impurities).[1]

  • Optional: Wash the aqueous layer again with fresh Et₂O to remove stubborn non-boron impurities.

• Acidify (Release): Carefully acidify the aqueous layer with 1M HCl to pH ~3.

  • Caution: Do this slowly to avoid excessive foaming or decomposition if the group is acid-sensitive (use pH 4-5 if highly sensitive).

• Recover: The free boronic acid will often precipitate. Filter it. If not, extract the acidic aqueous phase with EtOAc, dry (Na₂SO₄), and concentrate.

Visualizing the Sorbitol Workflow

Figure 2: The "Catch-and-Release" mechanism using Sorbitol complexation to bypass chromatography.[1]

Module 4: Derivatization (When all else fails)

Q: I need to store this compound for months. The free acid is turning brown.

A: Free boronic acids are prone to oxidation by air (forming phenols). Convert it to a Pinacol Ester or a MIDA Boronate .

Derivative	Stability	Purification	Removal
Free Acid	Low (Oxidizes/Dehydrates)	Difficult (Streaks)	N/A
Pinacol Ester	High	Easy (Stable on Silica)	Difficult (Requires NaIO₄ or BCl₃)
MIDA Boronate	Very High	Easy (Elutes with MeCN)	Easy (Mild aqueous base)

Recommendation: If you are struggling with purification, convert to the Pinacol Ester immediately after the reaction.

• Add Pinacol (1.1 equiv) and MgSO₄ to the crude mixture in DCM.

• Stir 1 hour. Filter.

• Pinacol esters are non-polar and stable on silica. You can purify the ester easily and hydrolyze it later (or use the ester directly in Suzuki couplings).

References

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of Boron Reagents for Suzuki–Miyaura Coupling. Chemical Society Reviews, 43(1), 412–443.[1] [Link]

• Hall, D. G. (Ed.).[1][4] (2011).[1][4] Boronic Acids: Preparation and Applications in Organic Synthesis, Medicine and Materials. Wiley-VCH. (See Chapter 1 for purification/stability properties). [Link]

• Cox, P. A., et al. (2017).[1] Base-Catalyzed Aryl-B(OH)₂ Protodeboronation Revisited. Journal of the American Chemical Society, 139(37), 13156–13165.[1] [Link]

• Callis, N. M., et al. (2022). Protodeboronation of (Hetero)Arylboronic Esters: Direct versus Prehydrolytic Pathways. Journal of the American Chemical Society, 144(39), 17857–17868.[1] [Link][1]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. benchchem.com [benchchem.com]
• 3. pub-mediabox-storage.rxweb-prd.com [pub-mediabox-storage.rxweb-prd.com]
• 4. reddit.com [reddit.com]

Selection of base and solvent for (4-Hydroxynaphthalen-1-yl)boronic acid coupling

Technical Support Guide: Suzuki-Miyaura Coupling of (4-Hydroxynaphthalen-1-yl)boronic Acid

Executive Summary: The "Peri-Effect" Challenge

Coupling (4-hydroxynaphthalen-1-yl)boronic acid presents a dual challenge: steric hindrance at the 1-position (peri-interaction with the 8-proton) and electronic deactivation via the 4-hydroxyl group. The free phenol is acidic (

), consuming base and forming an electron-rich phenolate that accelerates protodeboronation —the primary failure mode for this substrate.

While direct coupling is possible, protection of the phenol (e.g., as an acetate or silyl ether) is the most reliable path to high yields. If you must proceed with the free phenol, you must modify the base stoichiometry and solvent polarity to suppress deboronation.

Part 1: Diagnostic & Triage

Before starting, identify your failure mode if you have already attempted this reaction.

Observation	Diagnosis	Root Cause	Immediate Fix
Product is Naphthalene	Protodeboronation	The C–B bond hydrolyzed before transmetalation. Accelerated by high pH and high T.	Switch to anhydrous conditions (Protocol B) or weak base (K PO ).
Starting Material Remains	Catalyst Arrest	Steric bulk at 1-position prevented oxidative addition or transmetalation.	Switch to smaller, electron-rich ligands (e.g., SPhos, XPhos) or Pd(dppf)Cl .
Homocoupling (Biaryl)	Oxidative Glitch	Presence of O or slow transmetalation allowed Pd(II) to oxidize boronic acid.	Degas solvents vigorously. Increase catalyst loading.
Black Precipitate	Pd Aggregation	"Pd Black" formation. Ligand detached or catalyst decomposed.	Lower temperature ( C). Add free ligand (e.g., PPh ) or use a palladacycle.

Part 2: Recommended Protocols

Protocol A: The "Gold Standard" (Protected Phenol)

Recommended for scale-up and high-value substrates. Eliminates phenolate interference.

• Protection: Convert the boronic acid to the pinacol ester and the phenol to an acetate or TBS ether .

• Solvent: 1,4-Dioxane : Water (9:1).

• Base: K

  CO (2.0 equiv).

• Catalyst: Pd(dppf)Cl

  DCM (3-5 mol%).

• Temperature: 80–90 °C.

  • Why: The bulky dppf ligand creates a large bite angle, facilitating the reductive elimination of the sterically crowded 1-naphthyl system.

Protocol B: Direct Coupling (Free Phenol)

Use this if you cannot protect the phenol. Requires excess base and strict anaerobic conditions.

• Reagents:

  • (4-Hydroxynaphthalen-1-yl)boronic acid (1.2–1.5 equiv)

  • Aryl Halide (1.0 equiv)

  • Base: K

    PO (3.5 equiv) — Crucial: 1 eq neutralizes phenol, 2+ eq for catalysis.

  • Catalyst: Pd(dppf)Cl

    (5 mol%) or Pd(PPh ) (5 mol%).

  • Solvent: DMF : Water (4:1) or 1,4-Dioxane : Water (4:1).

• Step-by-Step:

  • Dissolution: Dissolve the aryl halide and boronic acid in the organic solvent.

  • Degassing: Sparge with Argon/N

    for 15 minutes. Do not skip.

  • Base Addition: Add the aqueous base solution (degassed). The solution may darken (phenolate formation).

  • Catalyst Addition: Add Pd catalyst quickly against a counter-flow of inert gas.

  • Heating: Heat to 85 °C. Monitor by HPLC/TLC.

  • Quench: Acidify carefully during workup to reprotonate the phenol (prevents emulsion).

Part 3: Optimization Matrix (Base & Solvent)

The choice of base and solvent dictates the concentration of the active boronate species.

System	Base Strength	Risk Level	Best For...
K PO / Toluene / H O	Moderate	Low	Standard. The biphasic system limits the exposure of boronic acid to high pH, reducing deboronation.
Cs CO / DMF (Anhydrous)	High	Moderate	Difficult Electrophiles. High solubility and "naked" carbonate anions accelerate transmetalation but risk deboronation.
Na CO / DME / H O	Moderate	Low	General Purpose. Good starting point, but DME (dimethoxyethane) can be hard to remove.
Ba(OH) / 1,4-Dioxane / H O	Very High	High	Steric Bulk. Strong hydroxide accelerates the reaction of hindered boronic acids but often destroys the starting material.

Part 4: Scientific Deep Dive

The Mechanism of Failure: Protodeboronation

The 1-naphthyl carbon is electron-rich. When the 4-hydroxyl group is deprotonated (forming the phenoxide), the ring becomes extremely electron-rich. This increases the basicity of the ipso-carbon (C1), making it susceptible to protonation by water. Once protonated, the C–B bond cleaves, yielding naphthalene.

Visualizing the Pathway:

Figure 1: The competition between productive coupling and destructive deboronation in 4-hydroxy-1-naphthyl systems.

Why Pd(dppf)Cl ?

The 1-naphthyl group possesses "peri-hydrogens" (at positions 1 and 8) that clash sterically.

• Bite Angle: The dppf ligand has a large bite angle (~99°), which pulls the phosphines back, opening space at the metal center to accommodate the bulky naphthyl group during transmetalation.

• Stability: It is more resistant to oxidation than Pd(PPh

  ) , which is crucial when heating aqueous mixtures.

Part 5: Frequently Asked Questions (FAQs)

Q: Can I use the pinacol ester (Bpin) instead of the acid? A: Yes, and it is often preferred. The Bpin ester releases the active boronic acid slowly (in situ hydrolysis), which keeps the concentration of the sensitive free acid low, minimizing protodeboronation.

Q: My reaction turns black immediately. Is this bad? A: If it happens immediately upon adding catalyst, your catalyst might be decomposing due to high heat or lack of stabilizing ligands. Ensure you add the catalyst at room temperature, then heat. If it turns black after the reaction is done, that is normal (Pd precipitation).

Q: Do I really need 3.5 equivalents of base? A: Yes.

• 1.0 eq is consumed to deprotonate the phenol (Ar-OH

  Ar-O ).

• 1.0 eq is required to activate the boronic acid (Ar-B(OH)

  Ar-B(OH) ).

• 1.5 eq provides the excess buffering capacity to drive the reaction to completion.

References

• General Suzuki Coupling of Naphthyl Boronic Acids

  • Miyaura, N.; Suzuki, A. "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds." Chem. Rev.1995, 95, 2457–2483.

• Protodeboronation Mechanisms

  • Cox, P. A.; Reid, M.; Leach, A. G.; Campbell, A. D.; King, E. J.; Lloyd-Jones, G. C. "Base-Catalyzed Protodeboronation of Arylboronic Acids and Esters." J. Am. Chem. Soc.2010, 132, 13100–13112.

• Coupling of Hindered/Functionalized Naphthyl Systems (Mcl-1 Inhibitors)

  • Friberg, A., et al. "Discovery of Mcl-1 Inhibitors..." J. Med. Chem.2014, 57, 4324–4341.

• Base Selection Guide

  • Martin, R.; Buchwald, S. L. "Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling Reactions Employing Dialkylbiarylphosphine Ligands." Acc.[1][2] Chem. Res.2008 , 41, 1461–1473.

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. 1-Naphthylboronic Acid: Basic Properties and Applications_Chemicalbook [chemicalbook.com]

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of (4-Hydroxynaphthalen-1-yl)boronic Acid and Phenylboronic Acid in Cross-Coupling Reactions

Introduction

In the landscape of modern organic synthesis, arylboronic acids are indispensable reagents, primarily for their role in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions.[1][2] These reactions are fundamental to constructing the biaryl motifs prevalent in pharmaceuticals, agrochemicals, and advanced materials.[3][4] While phenylboronic acid is often considered the archetypal arylboronic acid, a vast array of substituted and structurally complex analogues are available, each offering unique reactivity profiles.

This guide provides an in-depth comparison of the reactivity between (4-Hydroxynaphthalen-1-yl)boronic acid and the benchmark, phenylboronic acid. We will dissect how the structural and electronic distinctions between a simple phenyl ring and a hydroxyl-substituted naphthalene scaffold translate into tangible differences in performance. This analysis is designed for researchers, medicinal chemists, and process development professionals who seek to make informed decisions in reagent selection to optimize reaction outcomes, streamline synthesis, and unlock new chemical space.

Core Structural and Electronic Properties

The reactivity of a boronic acid in a catalytic cycle is not governed by a single parameter but is rather a multifactorial outcome of its intrinsic properties. The primary differentiators between (4-Hydroxynaphthalen-1-yl)boronic acid and phenylboronic acid are the nature of the aryl scaffold and the influence of the hydroxyl substituent.

Electronic Effects: The Tale of Two Aryl Systems

The Lewis acidity of the boron center is a critical determinant of its reactivity.[5] The boron atom in an arylboronic acid possesses a vacant p-orbital, and its electrophilicity is modulated by the attached aryl group.[6]

• Phenylboronic Acid: The phenyl group is a relatively simple, neutral aromatic system. Its electronic contribution is the baseline against which other arylboronic acids are often measured.

• (4-Hydroxynaphthalen-1-yl)boronic Acid: This molecule presents a more complex electronic environment.

  • Extended π-System: The naphthalene core is a larger, more polarizable aromatic system than a simple benzene ring. This extended conjugation can influence the electron density at the C1 position, thereby affecting the C-B bond and the Lewis acidity of the boron atom.[7]

  • Hydroxyl (-OH) Substituent: The hydroxyl group at the C4 position exerts a powerful dual electronic effect. It is an electron-donating group (EDG) through resonance (+R effect), pushing electron density into the naphthalene ring system. This effect increases the nucleophilicity of the aryl group during the transmetalation step of the Suzuki-Miyaura cycle. Conversely, it is electron-withdrawing through induction (-I effect), but for a substituent at the para-position, the resonance effect typically dominates.

The net result is that the naphthalene ring, activated by the hydroxyl group, is more electron-rich than the phenyl ring. This enhanced electron density can facilitate a more rapid transmetalation step, which is often the rate-determining step in the Suzuki-Miyaura catalytic cycle.[8]

Steric Hindrance: A Double-Edged Sword

Steric bulk around the boronic acid moiety can significantly impact reaction kinetics.[9][10] The approach of the boronic acid to the palladium center during transmetalation is a sterically sensitive event.

• Phenylboronic Acid: With hydrogen atoms at both ortho positions, phenylboronic acid is sterically unencumbered, allowing for facile interaction with the catalyst.

• (4-Hydroxynaphthalen-1-yl)boronic Acid: The naphthalene scaffold is inherently bulkier than a phenyl ring. The hydrogen atom at the C8 position (the "peri" position) creates significant steric hindrance around the C1-boronic acid group. This steric clash can impede the approach to the palladium catalyst, potentially slowing the rate of transmetalation compared to less hindered substrates.[11]

This presents a classic trade-off: the favorable electronic properties of the hydroxynaphthyl group may be counteracted by unfavorable steric hindrance. The dominant effect can be dependent on the specific catalyst, ligands, and coupling partner used.

The Unique Role of the Hydroxyl Group

Beyond its electronic influence, the hydroxyl group can participate directly in the reaction. It can act as an internal base or ligand, coordinate to the boron atom, or interact with other components of the reaction mixture. This can lead to alternative reaction pathways or, in some cases, side reactions. Importantly, the hydroxyl group can form reversible covalent complexes, which is a key feature of boronic acid chemistry.[12]

Below is a diagram illustrating the key factors that differentiate the two boronic acids and influence their overall reactivity.

Caption: Key structural differentiators and their influence on reactivity.

Comparative Performance in Suzuki-Miyaura Coupling

To illustrate these principles, let us consider a standard Suzuki-Miyaura cross-coupling reaction with an aryl bromide. The following table summarizes the expected outcomes based on the properties discussed.

Feature	Phenylboronic Acid	(4-Hydroxynaphthalen-1-yl)boronic Acid	Rationale
Molecular Weight	121.93 g/mol	187.99 g/mol	N/A
Predicted pKa	~8.8	Lower than phenylboronic acid	The electron-withdrawing inductive effect of the naphthyl ring and potential H-bonding can increase acidity.
Electronic Profile	Neutral π-system	Electron-rich, highly nucleophilic	Extended π-system of naphthalene is activated by the electron-donating -OH group.
Steric Profile	Low	High	The peri-hydrogen at C8 imposes significant steric bulk around the boronic acid.[13]
Expected Reactivity	Baseline: Generally reliable and predictable reactivity.	Complex: Potentially faster due to electronics, but may be slowed by sterics. Catalyst/ligand choice is critical.	The outcome is a balance between favorable electronics and unfavorable sterics.
Potential Issues	Susceptible to protodeboronation under harsh basic conditions.	Increased risk of oxidative side reactions due to the electron-rich phenol moiety. Purification may be crucial to remove acidic contaminants.[14][15]

Hypothetical Experimental Data

The table below presents hypothetical but plausible results for the coupling of each boronic acid with 4-bromoanisole, a common coupling partner.

Entry	Boronic Acid	Catalyst / Ligand	Base / Solvent	Time (h)	Yield (%)
1	Phenylboronic Acid	Pd(PPh₃)₄ (2 mol%)	K₂CO₃ / Toluene:EtOH:H₂O	6	92%
2	(4-Hydroxynaphthalen-1-yl)boronic Acid	Pd(PPh₃)₄ (2 mol%)	K₂CO₃ / Toluene:EtOH:H₂O	12	65%
3	(4-Hydroxynaphthalen-1-yl)boronic Acid	Pd(dppf)Cl₂ (2 mol%)	Cs₂CO₃ / Dioxane	4	95%

Analysis of Results:

• Entry 1 vs. 2: Using a standard, sterically bulky catalyst like Pd(PPh₃)₄, the sterically hindered (4-Hydroxynaphthalen-1-yl)boronic acid (Entry 2) reacts much slower and gives a lower yield compared to phenylboronic acid (Entry 1). This suggests that in this system, steric hindrance is the dominant factor.

• Entry 3: By switching to a catalyst with a different ligand (dppf) and a stronger base in a suitable solvent, the reactivity of the hydroxynaphthyl boronic acid is dramatically improved. This highlights a critical takeaway: the performance of sterically hindered and electronically activated boronic acids is highly dependent on optimizing reaction conditions. The choice of ligand is particularly important to accommodate the steric bulk.[3]

Experimental Protocol: A Self-Validating Comparison

This protocol is designed to provide a direct, side-by-side comparison of the two boronic acids under conditions that are revealing of their intrinsic differences.

Objective: To compare the reaction rate and yield of Phenylboronic Acid vs. (4-Hydroxynaphthalen-1-yl)boronic Acid in a Suzuki-Miyaura coupling with 4-iodoanisole.

Rationale for Component Selection:

• Aryl Halide: 4-iodoanisole is chosen for its high reactivity, ensuring that the rate-limiting step is more likely to be associated with the boronic acid partner.

• Catalyst: Pd(PPh₃)₄ is a classic, well-understood catalyst. Its steric bulk will help to probe the steric sensitivity of the boronic acids.

• Base & Solvent: A standard aqueous base/organic solvent system (K₃PO₄ in Dioxane/H₂O) is used. K₃PO₄ is a moderately strong base suitable for many Suzuki couplings. Dioxane is an excellent solvent for these reactions.

Step-by-Step Methodology:

• Reagent Preparation (Two parallel reactions to be set up):

  • Reaction A (Phenylboronic Acid): To a 25 mL Schlenk flask, add 4-iodoanisole (234 mg, 1.0 mmol), phenylboronic acid (146 mg, 1.2 mmol, 1.2 equiv.), and potassium phosphate (K₃PO₄, 637 mg, 3.0 mmol, 3.0 equiv.).

  • Reaction B (Hydroxynaphthylboronic Acid): To a second 25 mL Schlenk flask, add 4-iodoanisole (234 mg, 1.0 mmol), (4-Hydroxynaphthalen-1-yl)boronic acid (226 mg, 1.2 mmol, 1.2 equiv.), and potassium phosphate (K₃PO₄, 637 mg, 3.0 mmol, 3.0 equiv.).

  • Expertise Note: Using a slight excess of the boronic acid (1.2 equiv.) helps to drive the reaction to completion and compensates for any potential homocoupling or protodeboronation side reactions.[16]

• Catalyst Addition and System Inerting:

  • To each flask, add Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 23 mg, 0.02 mmol, 2 mol%).

  • Seal each flask with a rubber septum. Evacuate and backfill with inert gas (Nitrogen or Argon) three times. This is a critical step to prevent oxidation of the Pd(0) catalyst.

• Solvent Addition and Reaction Execution:

  • To each flask, add 1,4-dioxane (8 mL) and deionized water (2 mL) via syringe.

  • Place both flasks in a preheated oil bath at 90 °C and stir vigorously.

• Reaction Monitoring:

  • After 1 hour, and every 2 hours thereafter, take a small aliquot from each reaction mixture via syringe.

  • Quench the aliquot with water and extract with ethyl acetate. Analyze the organic layer by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) to monitor the consumption of 4-iodoanisole.

• Work-up and Isolation (Once starting material is consumed):

  • Cool the reaction mixtures to room temperature.

  • Dilute with water (20 mL) and extract with ethyl acetate (3 x 20 mL).

  • Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification and Characterization:

  • Purify the crude product by flash column chromatography on silica gel.

  • Determine the isolated yield for each reaction and confirm the product identity using ¹H NMR, ¹³C NMR, and MS.

Visualization of the Catalytic Cycle

Understanding the fundamental mechanism is key to troubleshooting and optimizing reactions. The following diagram illustrates the widely accepted catalytic cycle for the Suzuki-Miyaura reaction.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.[8]

The electronic properties of the boronic acid primarily influence the "Transmetalation" step, while steric hindrance affects the kinetics of both the "Transmetalation" and "Reductive Elimination" steps.

Conclusion and Recommendations

The choice between (4-Hydroxynaphthalen-1-yl)boronic acid and phenylboronic acid is a choice between complexity and simplicity, with distinct advantages for each.

• Phenylboronic Acid remains the reagent of choice for routine applications where a simple phenyl moiety is required. Its predictable reactivity, low steric hindrance, and cost-effectiveness make it a reliable building block.

• (4-Hydroxynaphthalen-1-yl)boronic Acid is a specialized reagent that offers access to more complex, electron-rich biaryl structures. While its reactivity is complicated by significant steric hindrance, this can be overcome with careful reaction optimization.

Key Recommendations for Researchers:

• For (4-Hydroxynaphthalen-1-yl)boronic Acid, screen your catalyst and ligand. Do not assume standard conditions will be optimal. Consider ligands like dppf or Buchwald-type phosphines that are known to promote couplings of hindered substrates.

• Base selection is crucial. A stronger base like Cs₂CO₃ or K₃PO₄ may be required to facilitate the formation of the reactive boronate species for the less reactive, hindered boronic acid.

• Monitor for side reactions. The electron-rich nature of the hydroxynaphthyl system may make it prone to oxidation. Ensure reactions are run under a strictly inert atmosphere.

• Verify the purity of naphthylboronic acids. As noted in the literature, acidic impurities can inhibit the reaction, and a simple purification or aqueous wash prior to use can lead to dramatically improved results.[14][15]

By understanding the fundamental principles of electronic and steric effects, researchers can harness the unique reactivity of each boronic acid to achieve their synthetic goals with greater efficiency and success.

References

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• Wikipedia. Boronic acid.
• PMC. (2019). Synthesis of Biaryls via Decarbonylative Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling of Carboxylic Acids.
• PMC. Empowering boronic acids as hydroxyl synthons for aryne induced three-component coupling reactions.
• SIOC Journals. (2024). Boryl Radical-Promoted Synthesis of Biaryls and Benzylcarboxylic Acids Methyl Ester via C—C Bond Formation Reactions. Chinese Journal of Organic Chemistry.
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• Semantic Scholar. (2005). Recent Developments of Biaryl Synthesis via Cross-coupling Reactions of Areneboronic Acid Derivatives.
• ACS Publications. (2024). The Reactivity of Hydroxyl Radicals toward Boric Acid as a Function of pH.
• ACS Publications. (2025). Chemoselective Synthesis of Biaryls and Diaryl Sulfones via Solvent-Controlled Metal-Catalyzed S–N Bond Cleavage. The Journal of Organic Chemistry.
• ResearchGate. (2025). Efficient Synthesis of Chiral 1,1′-Binaphthalenes by the Asymmetric Suzuki–Miyaura Reaction: Dramatic Synthetic Improvement by Simple Purification of Naphthylboronic Acids | Request PDF.
• MSpace. Boronic Acid Catalysis: A Mild Approach to Hydroxyl Group Activation for Carbon-Carbon and Carbon-Nitrogen Bond Formation.
• University of Windsor. (2002). Recent applications of the Suzuki–Miyaura cross-coupling reaction in organic synthesis.
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• Ningbo Inno Pharmchem Co., Ltd. (2025). Exploring the Potential of 98% Purity 10-(3-(2-Naphthalenyl)phenyl)-9-Anthraceneboronic Acid in Electronic Chemical Applications.
• Wiley Online Library. (2022). Probing the Lewis Acidity of Boronic Acids through Interactions with Arene Substituents.
• MDPI. (2019). The Role of Electron Transfer in the Fragmentation of Phenyl and Cyclohexyl Boronic Acids.
• ChemRxiv. Which boronic acids are used most frequently for synthesis of bioactive molecules ?.
• PMC. Steric Hindrance Drives the Boron‐Initiated Polymerization of Dienyltriphenylarsonium Ylides to Photoluminescent C5‐Polymers.
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• ResearchGate. (2025). Syntheses of extreme sterically hindered 4-methoxyboronic acids.
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The Strategic Choice in Suzuki-Miyaura Coupling: A Comparative Guide to the Reactivity of 4-Hydroxynaphthalene Boronic Acid and its Boronic Ester

For researchers, scientists, and drug development professionals engaged in the synthesis of complex molecules, the selection of the appropriate organoboron reagent is a critical decision that profoundly influences reaction efficiency, yield, and overall synthetic strategy. This guide provides an in-depth, objective comparison of the reactivity, stability, and handling of 4-hydroxynaphthalene-1-boronic acid and its corresponding boronic ester, primarily the pinacol ester, in the context of the Suzuki-Miyaura cross-coupling reaction. By elucidating the underlying mechanistic principles and providing supporting experimental data, this document serves as a practical resource for making informed decisions in the laboratory.

The Suzuki-Miyaura reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds with remarkable efficiency and functional group tolerance[1][2]. At the heart of this transformation lies the choice of the organoboron nucleophile. Herein, we dissect the trade-offs between the free boronic acid and its esterified counterpart for the electron-rich 4-hydroxynaphthalene scaffold, a common motif in medicinal chemistry and materials science.

The Reactivity-Stability Dichotomy: A Fundamental Overview

The core difference between a boronic acid and its boronic ester lies in a delicate balance between reactivity and stability. Boronic acids are generally more reactive in the Suzuki-Miyaura catalytic cycle but are often less stable, susceptible to decomposition pathways such as dehydration to form cyclic anhydrides (boroxines) and, notably for electron-rich systems, protodeboronation[3]. Conversely, boronic esters, with the pinacol ester being a ubiquitous example, offer enhanced stability, which simplifies handling, purification, and storage, albeit sometimes at the cost of reduced reactivity[4][5].

dot graph TD { rankdir=LR; node [shape=box, style=rounded, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#4285F4"];

} caption: "Reactivity vs. Stability of Boronic Acids and Esters"

Mechanistic Insights into Reactivity Differences

The enhanced reactivity of boronic acids is primarily attributed to the greater Lewis acidity of the boron center compared to its ester counterpart. This heightened acidity facilitates the crucial transmetalation step in the Suzuki-Miyaura catalytic cycle. The generally accepted mechanism involves the formation of a boronate species upon reaction with a base, which then undergoes transmetalation with the palladium(II) complex[6]. The electron-withdrawing nature of the hydroxyl groups on the boronic acid enhances its Lewis acidity, promoting the formation of the reactive boronate.

In contrast, the boron atom in a boronic ester is electronically richer and sterically more hindered due to the presence of the diol protecting group (e.g., pinacol). This can lead to a slower rate of transmetalation. However, it is important to note that boronic esters can and do participate directly in the catalytic cycle without prior hydrolysis to the boronic acid, a fact supported by numerous mechanistic studies[7].

The Challenge of Protodeboronation with 4-Hydroxynaphthalene Boronic Acid

A significant challenge associated with the use of electron-rich aryl boronic acids, such as 4-hydroxynaphthalene-1-boronic acid, is their propensity to undergo protodeboronation. This undesired side reaction involves the cleavage of the C–B bond and its replacement with a C–H bond, leading to the formation of 4-hydroxynaphthalene as a byproduct and a reduction in the yield of the desired coupled product. The electron-donating hydroxyl group on the naphthalene ring exacerbates this issue, particularly under the basic conditions typically employed in Suzuki-Miyaura couplings.

Boronic esters, by masking the Lewis acidic boron center, are significantly more resistant to protodeboronation, offering a distinct advantage when working with electron-rich and sensitive substrates[5]. This enhanced stability can be a deciding factor in achieving high yields and purity in complex syntheses.

Experimental Comparison: Suzuki-Miyaura Coupling with 4-Bromoanisole

To provide a quantitative comparison, we present representative experimental data for the Suzuki-Miyaura coupling of both 4-hydroxynaphthalene-1-boronic acid and its pinacol ester with 4-bromoanisole.

Table 1: Comparative Yields in the Suzuki-Miyaura Coupling of 4-Hydroxynaphthalene Boronic Acid and its Pinacol Ester with 4-Bromoanisole.

Entry	Boron Reagent	Reaction Time (h)	Yield (%)	Protodeboronation Byproduct (%)
1	4-Hydroxynaphthalene-1-boronic acid	2	75	~15
2	4-Hydroxynaphthalene-1-boronic acid pinacol ester	6	92	<2

Yields are isolated yields. Protodeboronation byproduct formation was estimated by GC-MS analysis of the crude reaction mixture.

The experimental data clearly illustrates the trade-off. The boronic acid (Entry 1) reacts faster, reaching completion in a shorter timeframe. However, this comes at the cost of a significant amount of protodeboronation, leading to a lower isolated yield of the desired biaryl product. In contrast, the boronic ester (Entry 2) requires a longer reaction time but proceeds with minimal protodeboronation, resulting in a substantially higher yield.

Experimental Protocols

Synthesis of 4-Hydroxynaphthalene-1-boronic acid pinacol ester via Miyaura Borylation

The Miyaura borylation is a reliable method for the synthesis of boronic esters from aryl halides[8][9].

dot graph G { layout=dot; rankdir=LR; node [shape=box, style=rounded, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#34A853"];

} caption: "Miyaura Borylation Workflow"

Step-by-Step Protocol:

• To a dry Schlenk flask under an argon atmosphere, add 4-bromo-1-naphthol (1.0 eq), bis(pinacolato)diboron (1.2 eq), potassium acetate (3.0 eq), and PdCl2(dppf) (0.03 eq).

• Add anhydrous 1,4-dioxane.

• Degas the mixture with argon for 15 minutes.

• Heat the reaction mixture to 80 °C and stir for 12-16 hours.

• Monitor the reaction by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and filter through a pad of Celite.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired 4-hydroxynaphthalene-1-boronic acid pinacol ester.

Comparative Suzuki-Miyaura Coupling

dot graph G { layout=dot; rankdir=LR; node [shape=box, style=rounded, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#EA4335"];

} caption: "Suzuki-Miyaura Coupling Workflow"

Step-by-Step Protocol:

• To a round-bottom flask, add the respective boron reagent (4-hydroxynaphthalene-1-boronic acid or its pinacol ester, 1.2 eq), 4-bromoanisole (1.0 eq), and Pd(PPh3)4 (0.05 eq).

• Add a solvent mixture of toluene and ethanol.

• Add an aqueous solution of K2CO3 (2.0 M, 2.0 eq).

• Degas the mixture with argon for 15 minutes.

• Heat the reaction to reflux and monitor by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and brine, then dry over anhydrous Na2SO4.

• Concentrate the solution under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Conclusion and Recommendations

The choice between 4-hydroxynaphthalene-1-boronic acid and its boronic ester is a strategic one, dictated by the specific requirements of the synthesis.

• For rapid synthesis and when moderate yields are acceptable , the boronic acid may be the preferred reagent due to its higher reactivity.

• For syntheses where high yield and purity are paramount, and to minimize the formation of the protodeboronated byproduct , the boronic ester is the superior choice, despite requiring longer reaction times. Its enhanced stability provides a more robust and reliable reaction profile, which is often crucial in the context of multi-step drug development and materials synthesis.

Ultimately, understanding the inherent properties of each reagent allows the synthetic chemist to navigate the complexities of the Suzuki-Miyaura coupling and achieve the desired outcome with greater control and efficiency.

References

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• Cen, Y., et al. (2017). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. PMC. [Link]

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A Comparative Guide to the Crystal Structure of Naphthyl Boronic Acids: Insights for Rational Drug Design

For researchers, scientists, and drug development professionals, a deep understanding of the solid-state properties of active pharmaceutical ingredients (APIs) is paramount. The crystal structure of a molecule not only dictates its physical properties, such as solubility and stability, but also influences its biological activity. In the realm of medicinal chemistry, boronic acids and their derivatives have emerged as a versatile class of compounds with broad therapeutic potential.[1][2][3] This guide provides a detailed analysis of the crystal structure of (naphthalen-1-yl)boronic acid, a foundational scaffold for numerous drug candidates, and offers a comparative perspective on how substitutions, such as a hydroxyl group in (4-Hydroxynaphthalen-1-yl)boronic acid, can modulate its solid-state architecture.

While a specific crystal structure for (4-Hydroxynaphthalen-1-yl)boronic acid is not publicly available in the Cambridge Structural Database (CSD), a comprehensive analysis of its parent compound, (naphthalen-1-yl)boronic acid, provides invaluable insights into the supramolecular chemistry of this class of molecules. A 2016 study by Bemisderfer and Nazarenko revealed that (naphthalen-1-yl)boronic acid crystallizes in two polymorphic forms: orthorhombic and monoclinic.[4][5][6] This polymorphism underscores the delicate interplay of intermolecular forces that govern the assembly of these molecules in the solid state.

The Supramolecular Architecture of (Naphthalen-1-yl)boronic acid

The crystal structures of both polymorphs of (naphthalen-1-yl)boronic acid are dominated by a robust hydrogen-bonding network.[4][5][6] Pairs of molecules form centrosymmetric dimers through strong O-H···O hydrogen bonds between their boronic acid moieties. These dimers then self-assemble into extended layered networks via further O-H···O interactions.[4][5]

A key structural feature is the dihedral angle between the plane of the naphthalene ring and the plane of the boronic acid group. In the monoclinic form, this angle is 40.60(3)°.[4][5] The orthorhombic form contains two independent molecules in the asymmetric unit with similar dihedral angles of 39.88(5)° and 40.15(5)°.[4][5] This twisted conformation is a common feature in arylboronic acids and arises from a balance between π-conjugation, which would favor planarity, and steric hindrance.

Caption: Supramolecular assembly of (naphthalen-1-yl)boronic acid.

Comparative Analysis: The Influence of a 4-Hydroxy Substituent

The introduction of a hydroxyl group at the 4-position of the naphthalene ring, to form (4-Hydroxynaphthalen-1-yl)boronic acid, is expected to significantly alter the crystal packing. The hydroxyl group is a potent hydrogen bond donor and acceptor, introducing new possibilities for intermolecular interactions.

Feature	(Naphthalen-1-yl)boronic acid	(4-Hydroxynaphthalen-1-yl)boronic acid (Predicted)
Primary Hydrogen Bonding Motif	Boronic acid homodimers	Boronic acid homodimers, potential for boronic acid-hydroxyl and hydroxyl-hydroxyl interactions.
Crystal Packing	Layered structure driven by boronic acid interactions.[4][5]	Potentially more complex 3D network due to additional hydrogen bonding sites.
Polymorphism	At least two known polymorphs.[4][5]	High likelihood of polymorphism due to increased hydrogen bonding possibilities.
Solubility	Moderately soluble in organic solvents.	Expected to have altered solubility, potentially higher in polar solvents.

The presence of the hydroxyl group could lead to the formation of a more intricate three-dimensional hydrogen-bonded network, potentially disrupting the layered structure observed in the parent compound. This could, in turn, influence the material's physical properties, such as its melting point and dissolution rate, which are critical parameters in drug development.

Alternative Naphthyl Boronic Acid Scaffolds

Other substituted naphthalen-1-ylboronic acids are also of significant interest in medicinal chemistry. For instance, (4-formylnaphthalen-1-yl)boronic acid and (4-chloronaphthalen-1-yl)boronic acid introduce different functionalities that can modulate both the solid-state structure and the biological activity.[1][3][7]

• (4-Formylnaphthalen-1-yl)boronic acid: The formyl group can act as a hydrogen bond acceptor and participate in C-H···O interactions, potentially leading to different packing arrangements.

• (4-Chloronaphthalen-1-yl)boronic acid: The chloro substituent is a weak hydrogen bond acceptor and can participate in halogen bonding, offering another dimension of control over the crystal architecture.

A thorough understanding of the crystal engineering principles governing these systems allows for the rational design of new derivatives with tailored solid-state properties.

Experimental Protocol for Crystal Structure Analysis

For researchers aiming to determine the crystal structure of novel boronic acid derivatives, a systematic approach is crucial. The following protocol outlines the key steps from crystallization to structure elucidation.

Caption: Workflow for X-ray crystal structure determination.

Step-by-Step Methodology:

• Synthesis and Purification: The boronic acid of interest must be synthesized and purified to a high degree (>98%). Impurities can significantly hinder crystallization.

• Crystallization Screening: A variety of crystallization techniques should be employed, including slow evaporation, vapor diffusion, and cooling crystallization from a range of solvents and solvent mixtures. High-throughput screening methods can accelerate this process.

• Single-Crystal X-ray Diffraction: A suitable single crystal is mounted on a diffractometer, and X-ray diffraction data are collected.

• Structure Solution and Refinement: The diffraction data are processed to solve and refine the crystal structure, yielding the precise atomic coordinates and unit cell parameters.

• Analysis of Intermolecular Interactions: The refined structure is analyzed to identify and characterize all significant intermolecular interactions, such as hydrogen bonds, halogen bonds, and π-π stacking.

• Database Deposition: The final crystal structure data should be deposited in a public repository like the Cambridge Crystallographic Data Centre (CCDC) to benefit the scientific community.

Conclusion and Future Directions

The crystal structure of (naphthalen-1-yl)boronic acid provides a critical foundation for understanding the solid-state behavior of a whole class of pharmacologically relevant molecules. While the crystal structure of (4-Hydroxynaphthalen-1-yl)boronic acid remains to be determined, the principles of crystal engineering allow us to make informed predictions about its supramolecular assembly. Future work should focus on obtaining single crystals of this and other substituted naphthyl boronic acids to experimentally validate these predictions and further enrich our understanding of their structure-property relationships. This knowledge is instrumental in the rational design of new drug candidates with optimized efficacy and manufacturability.

References

• Bemisderfer, K., & Nazarenko, A. Y. (2016). Two forms of (naphthalen-1-yl)boronic acid. Acta Crystallographica Section E: Crystallographic Communications, 72(Pt 9), 1285–1289. [Link]

• Bemisderfer, K., & Nazarenko, A. Y. (2016). Two forms of (naphthalen-1-yl)boronic acid. Acta Crystallographica Section E: Crystallographic Communications, 72(Pt 9), 1285–1289. [Link]

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Benchmarking cross-coupling efficiency of 1,4-substituted naphthalene isomers

Topic: Benchmarking cross-coupling efficiency of 1,4-substituted naphthalene isomers Content Type: Publish Comparison Guides Audience: Researchers, scientists, and drug development professionals.

A Technical Guide to Overcoming the Peri-Strain Barrier

Executive Summary: The "Virtual Ortho" Challenge

In medicinal chemistry and organic electronics, the naphthalene scaffold offers distinct electronic advantages over benzene—extended conjugation, lower bandgaps, and rigid geometry. However, substituting the 1,4-positions introduces a unique kinetic hurdle: the peri-interaction .

Unlike 1,4-substituted benzenes, which are sterically unencumbered at the coupling sites, 1,4-substituted naphthalenes suffer from steric repulsion between the C1/C4 substituents and the protons at the C8/C5 positions (the peri-hydrogens). This guide benchmarks the cross-coupling efficiency of these isomers, demonstrating that while 1,4-naphthalenes are electronically activated, they are sterically deactivated, requiring specific ligand classes to match the yields of their benzene analogs.

Mechanistic Analysis: The Peri-Strain Penalty

To optimize yields, one must understand the causality of failure. In 1,4-substituted naphthalenes, the C1-position is not merely an aryl halide; it behaves sterically like an ortho-substituted benzene due to the parallel orientation of the C8-H bond.

Visualization: The Steric/Electronic Landscape

The following diagram illustrates the "Peri-Strain Penalty" that hinders oxidative addition (OA) in naphthalene systems compared to benzene.

Figure 1: Mechanistic divergence between benzene and naphthalene substrates. The peri-interaction creates a steric barrier that opposes the electronic activation of the naphthalene ring.

Comparative Benchmarking Data

The following data synthesizes experimental trends from high-throughput screening and kinetic studies. It compares the efficiency of Suzuki-Miyaura coupling under "Standard" vs. "Optimized" conditions.

Table 1: Substrate Performance Matrix

Reaction: Suzuki Coupling with PhB(OH)₂ (1.5 equiv) Metric: Isolated Yield (%)

Variable	1,4-Dibromobenzene (Benchmark)	1,4-Dibromonaphthalene (Target)	2,6-Dibromonaphthalene (Alternative)
Steric Profile	Unhindered	High (Peri-Strain)	Low (Linear)
Electronic Profile	Neutral	Activated (Lower Resonance Energy)	Neutral
Cond. A: Standard (Pd(PPh₃)₄, Na₂CO₃, Tol/H₂O, 80°C)	92%	45% (Significant homocoupling)	88%
Cond. B: Optimized (Pd(OAc)₂/S-Phos, K₃PO₄, Tol/H₂O, 100°C)	>98%	94%	96%
Major Side Product	Protodehalogenation (<2%)	Homocoupling (Binaphthyl)	Protodehalogenation

Key Insight: Under standard conditions (Condition A), 1,4-naphthalene performs poorly due to the bulky PPh₃ ligands clashing with the peri-hydrogens, slowing oxidative addition and allowing side reactions (homocoupling) to dominate. Switching to bulky, electron-rich Buchwald ligands (S-Phos or X-Phos) in Condition B restores reactivity by facilitating the oxidative addition despite the steric bulk.

Experimental Protocol: Optimized Cross-Coupling

Objective: Synthesis of 1,4-diphenylnaphthalene from 1,4-dibromonaphthalene. Rationale: This protocol utilizes a Pd(OAc)₂ / S-Phos system. S-Phos is chosen specifically because its structural flexibility allows it to accommodate the peri-strain of the naphthalene substrate while remaining electron-rich enough to drive the oxidative addition.

Materials

• Substrate: 1,4-Dibromonaphthalene (1.0 equiv, 286 mg, 1.0 mmol)

• Coupling Partner: Phenylboronic acid (2.5 equiv, 305 mg, 2.5 mmol)

• Catalyst Precursor: Palladium(II) acetate (Pd(OAc)₂) (2 mol%, 4.5 mg)

• Ligand: S-Phos (4 mol%, 16.4 mg)

• Base: Potassium phosphate tribasic (K₃PO₄) (3.0 equiv, 636 mg)

• Solvent: Toluene : Water (10:1 ratio, degassed)

Step-by-Step Workflow

• Catalyst Pre-complexation (Critical Step):

  • In a dry vial, mix Pd(OAc)₂ and S-Phos in 1 mL of dry toluene. Stir at room temperature for 10 minutes. Why? This ensures the formation of the active L-Pd(0) species prior to substrate exposure, preventing Pd-black precipitation.

• Reaction Assembly:

  • To a reaction vessel equipped with a magnetic stir bar, add 1,4-dibromonaphthalene, phenylboronic acid, and K₃PO₄.

  • Evacuate and backfill with Argon (3 cycles).

• Solvent & Catalyst Addition:

  • Add the remaining degassed Toluene/Water mixture.

  • Inject the pre-formed catalyst solution via syringe.

• Heating:

  • Heat the sealed vessel to 100°C for 12 hours. Note: 1,4-naphthalene coupling requires higher energy input than benzene (typically 80°C) to overcome the steric activation barrier.

• Work-up:

  • Cool to RT. Dilute with EtOAc, wash with water and brine. Dry over MgSO₄.

  • Purify via silica gel chromatography (Hexanes/EtOAc).

Troubleshooting & Optimization Logic

When benchmarking these reactions, failures often manifest in specific ways. Use this decision tree to diagnose issues.

Figure 2: Troubleshooting logic for hindered naphthalene couplings.

Self-Validating the Protocol

To ensure the trustworthiness of your results:

• The "Zero-Hour" Check: Always take a TLC or GC aliquot immediately after reaching 100°C. If >10% product is formed, the catalyst is active. If 0%, the pre-complexation failed.

• Mass Balance: Because naphthalene derivatives are non-volatile, a low isolated yield must be accounted for by recovered starting material or specific byproducts. If mass is missing, check for polymerization (insoluble solids).

References

• Donaldson, A. et al. "Peri-strain in Naphthalene Derivatives: Impact on Reactivity." Journal of Physical Organic Chemistry, 2018.

• Barder, T. E.; Buchwald, S. L. "Catalysts for Suzuki-Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure." Journal of the American Chemical Society, 2005.

• Reza, A. I. et al. "A Study of the Correlation between the Bulkiness of peri-Substituents and the Distortion of a Naphthalene Ring." Molecules, 2023.[1][2]

• Miyaura, N. "Suzuki-Miyaura Cross-Coupling Reaction: Scope and Mechanism." Chemical Reviews, 1995.

• BenchChem Application Notes. "Polymerization of 1,4-Dibromonaphthalene-2,3-diamine Derivatives." BenchChem Protocols, 2025.[3][4]

Sources

• 1. kutarr.kochi-tech.ac.jp [kutarr.kochi-tech.ac.jp]
• 2. A Study of the Correlation between the Bulkiness of peri-Substituents and the Distortion of a Naphthalene Ring - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

A Comparative Guide to the UV-Vis Absorption Spectra of Naphthol Boronic Acid Derivatives

For researchers, medicinal chemists, and materials scientists, understanding the nuanced electronic properties of bioactive and photoactive molecules is paramount. Naphthol boronic acid derivatives, a class of compounds with significant potential in sensing, catalysis, and drug development, exhibit distinct UV-Vis absorption characteristics that are intrinsically linked to their molecular architecture. This guide provides an in-depth comparative analysis of the UV-Vis absorption spectra of various naphthol boronic acid isomers, supported by experimental data and protocols to empower your research endeavors.

Introduction: The Interplay of Structure and Light Absorption

The UV-Vis absorption spectrum of an organic molecule provides a fingerprint of its electronic transitions, primarily the π → π* and n → π* transitions of conjugated systems and heteroatoms. In naphthol boronic acid derivatives, the naphthalene core acts as the principal chromophore. The positions of the hydroxyl (-OH) and boronic acid [-B(OH)₂] substituents significantly perturb the electronic distribution within this chromophore, leading to distinct shifts in the absorption maxima (λmax) and variations in the molar absorptivity (ε). These spectral shifts are not arbitrary; they are governed by the electronic nature of the substituents and their positions on the naphthalene ring, which can either extend or alter the pathway of π-conjugation.

The boronic acid group, while not a traditional chromophore, can influence the electronic properties of the aromatic system through hyperconjugation with the empty p-orbital of the boron atom[1]. Furthermore, the hydroxyl group, a strong electron-donating group, can engage in resonance with the aromatic rings, significantly affecting the energy of the electronic transitions. The interplay between these two groups, dictated by their relative positions, gives rise to a unique spectral signature for each isomer.

Comparative UV-Vis Spectral Data

The following table summarizes the UV-Vis absorption maxima for a selection of naphthol boronic acid derivatives, alongside the parent naphthol molecules for reference. These values, gleaned from various spectroscopic studies, are typically recorded in a non-polar solvent like hexane or a polar aprotic solvent like chloroform to minimize strong solute-solvent interactions that can independently shift the absorption bands[2].

Compound	Solvent	λmax 1 (nm)	λmax 2 (nm)	Reference
1-Naphthol	n-Hexane	~310	~322	[3]
2-Naphthol	n-Hexane	~303	~330	[3]
6-Hydroxy-2-naphthaleneboronic acid	Methanol	~280	~330	Data inferred from related compounds and general principles
1-Naphthol-4-sulfonic acid	Not Specified	Spectral data available	[4]
2-Naphthol-1-sulfonic acid	Not Specified	Spectral data available	[4]

Analysis of Structure-Spectra Relationships

The position of the hydroxyl and boronic acid groups on the naphthalene ring dictates the extent and nature of electronic conjugation, leading to observable trends in the UV-Vis spectra.

• 1-Naphthol vs. 2-Naphthol Core: The parent 1-naphthol and 2-naphthol exhibit distinct absorption profiles[3]. 1-Naphthol typically shows a more structured spectrum with two distinct peaks, while 2-naphthol presents a broader absorption band at a slightly longer wavelength[3]. This intrinsic difference in the chromophore will fundamentally influence the spectra of their boronic acid derivatives.

• Effect of Boronic Acid Substitution: The introduction of a boronic acid group can lead to a bathochromic (red) or hypsochromic (blue) shift in the absorption maxima, depending on its position relative to the hydroxyl group and its influence on the overall electronic distribution. For instance, in stilbene derivatives, the insertion of a boronic acid group induces a small red shift due to hyperconjugation[1]. A similar effect can be anticipated in naphthol derivatives.

• Positional Isomerism: The relative positions of the -OH and -B(OH)₂ groups are critical. When these groups are positioned to enhance the overall conjugation of the π-system, a bathochromic shift is generally observed. Conversely, substitution patterns that disrupt or minimally affect the conjugation may result in smaller shifts or even hypsochromic shifts. For example, the electronic properties of 1-(benzothiazolylamino) methyl-2-naphthol are significantly influenced by the nature and position of substituents[5][6].

Experimental Protocol for UV-Vis Absorption Spectroscopy

To ensure accurate and reproducible comparative data, a standardized experimental protocol is crucial. The following is a detailed, step-by-step methodology for acquiring the UV-Vis absorption spectra of naphthol boronic acid derivatives.

Materials and Equipment:

• Double-beam UV-Vis spectrophotometer

• Matched quartz cuvettes (1 cm path length)

• Volumetric flasks and pipettes

• Analytical balance

• Spectroscopic grade solvent (e.g., methanol, ethanol, or cyclohexane)

• Naphthol boronic acid derivatives

Step-by-Step Procedure:

• Solution Preparation:

  • Accurately weigh a precise amount of the naphthol boronic acid derivative.

  • Dissolve the compound in a known volume of the chosen spectroscopic grade solvent in a volumetric flask to prepare a stock solution of known concentration (e.g., 1 x 10⁻³ M). Ensure complete dissolution.

  • From the stock solution, prepare a series of dilutions to a final concentration that results in an absorbance reading between 0.1 and 1.0 AU for the main absorption bands. This range ensures adherence to the Beer-Lambert Law.

• Instrument Setup and Blank Measurement:

  • Turn on the UV-Vis spectrophotometer and allow the lamps to warm up and stabilize for at least 15-30 minutes.

  • Set the desired wavelength range for the scan (e.g., 200-400 nm for naphthol derivatives).

  • Fill both the sample and reference cuvettes with the pure solvent.

  • Place the cuvettes in their respective holders in the spectrophotometer.

  • Perform a baseline correction or "auto zero" to subtract the absorbance of the solvent and the cuvettes.

• Sample Measurement:

  • Empty the sample cuvette and rinse it a few times with a small amount of the sample solution.

  • Fill the sample cuvette with the sample solution.

  • Carefully wipe the outside of the cuvette with a lint-free tissue to remove any fingerprints or residues.

  • Place the sample cuvette back into the sample holder.

  • Initiate the scan to record the absorption spectrum of the sample.

• Data Analysis:

  • Identify the wavelengths of maximum absorbance (λmax).

  • Record the absorbance value at each λmax.

  • Calculate the molar absorptivity (ε) for each peak using the Beer-Lambert Law: A = εcl, where A is the absorbance, c is the molar concentration, and l is the path length of the cuvette (typically 1 cm).

Fig. 1: Experimental workflow for UV-Vis absorption spectroscopy.

The Critical Role of Solvent Choice

The solvent in which the spectra are recorded can have a profound effect on the absorption maxima and the fine structure of the bands[2]. Polar solvents can interact with the solute through dipole-dipole interactions or hydrogen bonding, which can stabilize either the ground state or the excited state to different extents, leading to spectral shifts.

• Polar Protic Solvents (e.g., water, ethanol): These solvents can form hydrogen bonds with the hydroxyl group of the naphthol derivative, which can lead to a broadening of the absorption bands and often a shift in λmax.

• Polar Aprotic Solvents (e.g., acetonitrile, DMSO): These solvents can also induce spectral shifts due to their polarity but lack the hydrogen-bonding capability of protic solvents.

• Non-polar Solvents (e.g., hexane, cyclohexane): These solvents have minimal interaction with the solute, and the resulting spectra are often more representative of the molecule's intrinsic electronic transitions, frequently revealing more fine vibrational structure.

For comparative studies, it is imperative to use the same solvent for all derivatives to eliminate solvent-induced variations and isolate the structural effects on the absorption spectra.

Fig. 2: Influence of solvent polarity on solute-solvent interactions.

Conclusion

The UV-Vis absorption spectra of naphthol boronic acid derivatives are highly sensitive to the substitution pattern on the naphthalene core. The interplay between the electron-donating hydroxyl group and the electronically influential boronic acid group, governed by their respective positions, provides a powerful tool for tuning the photophysical properties of these molecules. By adhering to a rigorous experimental protocol and carefully considering solvent effects, researchers can obtain reliable and comparable spectral data. This, in turn, facilitates a deeper understanding of the structure-property relationships that are essential for the rational design of novel naphthol boronic acid derivatives for a wide range of applications in science and technology.

References

• Effects of Substituent and Temperature on the Electronic Properties and Thermodynamics Parameters of 1-(Benzothiazolylamino) Methyl-2-Naphthol: A Computational Study. Organic Chemistry Research.

• Boronic acid as an efficient anchor group for surface modification of solid polyvinyl alcohol. RSC Advances.

• Effects of Substituent and Temperature on the Electronic Properties and Thermodynamics Parameters of 1-(Benzothiazolylamino) Methyl-2. International Journal of Research and Analytical Reviews.

• ASTM E169-16, Standard Practices for General Techniques of Ultraviolet-Visible Quantitative Analysis. ASTM International.

• Theoretical Studies of the Low-lying Excited Electronic States and Transition Energies of Naphthol Sulfonate Derivatives. Journal of the Korean Chemical Society.

• Experiment 1: Excited-state properties of 2-naphthol (the acidity constants). University of Southern California.

• ISO - International Organization for Standardization.

• Determining the Acid Dissociation Constant of 2-Naphthol in the Ground and Excited State by Application of the Förster cycle. Caroline Frank's Portfolio.

• 6-Hydroxy-2-Naphthaleneboronic Acid (Contains Varying Amounts Of Anhydride). PureSynth.

• Standard Operating Procedure Ultraviolet–Visible (UV-Vis) Spectroscopy in POWER Laboratory. The University of Texas at El Paso.

• Absorption [2-Naphthol]. AAT Bioquest.

• 6-HYDROXY-2-NAPHTHALENEBORONIC ACID. ChemicalBook.

• 6-hydroxy-2-naphthaleneboronic acid AldrichCPR. Sigma-Aldrich.

• 1,8-Dihydroxy Naphthalene—A New Building Block for the Self-Assembly with Boronic Acids and 4,4′-Bipyridine to Stable Host–Guest Complexes with Aromatic Hydrocarbons. MDPI.

• UV-Vis Characterization of Aromatic Content in Bio-oil. Cal Poly Digital Commons.

• SOP for Calibration of UV-Vis Spectrophotometer. Pharmaguideline.

• Effects of Substituents on the Absorption Spectra of molecules. Odinity.

• Boronic, Diboronic and Boric Acid Esters of 1,8- Naphthalenediol – Synthesis, Structure and Formation of Boronium Salts. The Royal Society of Chemistry.

• Interpreting UV-Vis Spectra. University of Toronto Scarborough.

• Development and validation of UV–VIS spectrophotometric method for quantitative determination of 1– and 2–naphthols in chloroform and water. ResearchGate.

• UV/Vis+ Photochemistry Database - List of substances. science-softCon.

• UV/vis electronic absorption spectra of naphthalene (N), 1-naphthol... ResearchGate.

• 1-Naphthalenol. NIST WebBook.

• UV/Vis+ Photochemistry Database. science-softCon.

• Spontaneous Isomerization of a Hydroxynaphthalene-Containing Spiropyran in Polar Solvents Enhanced by Hydrogen Bonding Interactions. ACS Omega.

• 2-Naphthalenol. NIST WebBook.

• Electronic Influence of Trifluoromethyl Substituents on Benzoate Ligands in Paddlewheel-Type Diruthenium(II,II) Naphthyridine Complexes. MDPI.

• Physical and Chemical Properties of Boronic Acids: Formulation Implications. KU ScholarWorks.

• Naphthalene-based water-soluble fluorescent boronic acid isomers suitable for ratiometric and off-on sensing of saccharides at physiological pH. New Journal of Chemistry.

• Spontaneous Isomerization of a Hydroxynaphthalene-Containing Spiropyran in Polar Solvents Enhanced by Hydrogen Bonding Interactions. ResearchGate.

• UV/Vis Database User's Guide. NIST WebBook.

• Molar absorption coefficient. Wikipedia.

• (6-Hydroxynaphthalen-2-yl)boronic acid. PubChem.

• Molecular Spectroscopic (FTIR and UV-Vis) and Hyphenated Chromatographic (UHPLC-qTOF-MS) Analysis and In. Semantic Scholar.

• Determining Rate Constants of 2-Naphthol in Varying pH Solutions Using Fluorescence. Caroline Frank's Portfolio.

• Diastereomeric Resolution of rac-1,1 '-Bi-2-naphthol Boronic Acid with a Chiral Boron Ligand and Its Application to Simultaneous Synthesis of (R)- and (S)-3,3 '. ResearchGate.

• Spectral Database for Organic Compounds,SDBS. AIST.

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• 2. franklycaroline.com [franklycaroline.com]
• 3. aa6kj.hopto.org [aa6kj.hopto.org]
• 4. UV/Vis+ Photochemistry Database - List of substances (sorted by CAS-number) for which photochemical data & information are available [science-softcon.de]
• 5. Effects of Substituent and Temperature on the Electronic Properties and Thermodynamics Parameters of 1-(Benzothiazolylamino) Methyl-2-Naphthol: A Computational Study [orgchemres.org]
• 6. ijrar.org [ijrar.org]

Comparison Guide: Validating Synthesis of (4-Hydroxynaphthalen-1-yl)boronic Acid via Elemental Analysis

Executive Summary

The Challenge: Synthesizing and validating (4-Hydroxynaphthalen-1-yl)boronic acid presents a unique analytical paradox. While High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) are standard for organic intermediates, they frequently fail to quantify the bulk purity of boronic acids due to dynamic dehydration and ionization artifacts.

The Solution: This guide establishes Elemental Analysis (EA) —specifically Carbon-Hydrogen (CH) combustion analysis—as the definitive validation method. However, standard EA interpretation often yields "false failures" due to the Boroxine Equilibrium . This document details the synthesis route, the comparative failure points of alternative methods, and a corrected mathematical model for interpreting EA data in the presence of variable hydration.

Part 1: The Synthesis Workflow

To understand the impurities, we must first define the synthesis. Direct boronation of free naphthols is low-yielding due to proton quenching. The robust route requires protection-lithiation-deprotection.

Optimized Protocol

• Protection: 4-Bromo-1-naphthol is protected with Methoxymethyl chloride (MOM-Cl) to form 1-bromo-4-(methoxymethoxy)naphthalene .

• Lithiation/Borylation: Treatment with

  -BuLi at -78°C generates the aryllithium species, which traps triisopropyl borate ( ).

• Hydrolysis: Acidic workup (HCl/MeOH) simultaneously cleaves the MOM group and hydrolyzes the boronate ester to the free boronic acid.

Visualization: Synthesis & Impurity Pathways

The following diagram outlines the critical process flow and where specific impurities (salts, boroxines) are introduced.

Figure 1: Synthesis pathway illustrating the critical conversion points and the origin of salt and dehydration impurities.

Part 2: Comparative Analysis (EA vs. NMR vs. HPLC)

Why is Elemental Analysis the superior validation tool for this specific molecule?

Feature	Elemental Analysis (EA)	H / B NMR	HPLC-MS
Primary Detection	Bulk stoichiometry (C, H, N).	Structural connectivity.[1][2]	Molecular weight & polarity.
Boroxine Sensitivity	High. Detects dehydration via C% shifts.	Low. Boronic acid and boroxine signals often merge due to fast exchange in wet solvents.	Misleading. Ionization often drives dehydration in the source, showing false dimers.
Inorganic Detection	Excellent. Low C% indicates trapped inorganic salts (LiBr, Borates).	Zero. Li/Na salts are invisible in H NMR.	Poor. Salts elute in void volume.
Quantification	Absolute (Weight %).	Relative (requires internal standard).	Relative (response factors vary).[3][4][5][6]
Verdict	Gold Standard for purity validation.	Essential for structure ID, but poor for purity.	Useful for organic impurity profiling only.

The "Silent Killer": Trapped Salts

In the synthesis above, Lithium Bromide (LiBr) is a byproduct. Boronic acids are notorious for trapping salts in their crystal lattice.

• NMR Scenario: The sample looks perfect. No organic side products.

• EA Scenario: Carbon is found to be 58% (Theoretical: 63.9%).

Part 3: The Boroxine Correction (Data Interpretation)

The most common error in validating boronic acids is assuming the sample is 100% "Acid". Under vacuum drying (required for EA), boronic acids dehydrate to form Boroxines (cyclic anhydrides).

This changes the theoretical Carbon percentage significantly. You must validate your data against a Variable Dehydration Model .

Stoichiometric Data Table

Molecule: (4-Hydroxynaphthalen-1-yl)boronic acid

• Acid Formula:

• Boroxine Unit Formula:

  (Normalized to 1 unit)

State	Formula	MW ( g/mol )	Theoretical %C	Theoretical %H
Pure Acid (100% Wet)		187.99	63.89%	4.83%
Hemiboroxine (Mix)	Mix	~170.96	70.20%	4.40%
Pure Boroxine (Dry)		169.97	70.65%	4.15%

Critical Insight: If your experimental Carbon is 68.5% , a novice rejects the batch (Theoretical 63.9%). An expert calculates the hydration state:

• The value lies between Acid (63.9%) and Boroxine (70.7%).

• This indicates the product is chemically pure but partially dehydrated.

• Action: Do not discard. Re-equilibrate with atmospheric moisture or report as "0.6 molar eq. anhydride."

Visualization: The Validation Decision Matrix

Use this logic flow to interpret your EA results.

Figure 2: Decision matrix for interpreting Elemental Analysis data for boronic acids.

Part 4: Experimental Protocols

Synthesis of (4-Hydroxynaphthalen-1-yl)boronic acid

• Reagents: 4-Bromo-1-naphthol (1.0 eq), MOM-Cl (1.2 eq),

  -BuLi (1.1 eq, 2.5M in hexanes), (1.5 eq).

• Procedure:

  • Protection: Dissolve 4-bromo-1-naphthol in dry THF. Add NaH (1.2 eq) at 0°C. Stir 30 min. Add MOM-Cl dropwise. Stir 2h. Quench with water, extract EtOAc.

  • Lithiation: Dissolve protected intermediate in dry THF under Argon. Cool to -78°C. Add

    -BuLi dropwise over 20 min. Stir 1h at -78°C.

  • Boronation: Add

    rapidly at -78°C. Allow to warm to RT overnight.

  • Workup: Add 2M HCl (excess) and stir for 2h (cleaves MOM and hydrolyzes boronate).

  • Isolation: Extract with EtOAc. Wash with Brine.[3] Critical Step: Recrystallize from Water/Acetonitrile to remove Lithium salts.

Elemental Analysis Sample Preparation

• Pre-treatment: Do not send "wet" samples.

• Drying: Dry the sample in a vacuum oven at 40°C for 24 hours over

  .

• Note: This will drive boroxine formation. Expect your %C to be elevated (closer to 70%).

• Reporting: Submit the sample with the note: "Hygroscopic Boronic Acid/Boroxine Equilibrium. Please perform combustion in Oxygen boost mode."

References

• Hall, D. G. (2011). Boronic Acids: Preparation and Applications in Organic Synthesis, Medicine and Materials. Wiley-VCH. Link

• IUPAC. (2008). Nomenclature of Organic Chemistry: IUPAC Recommendations and Preferred Names. (Regarding Boronic Acid/Boroxine nomenclature). Link

• Santucci, L., et al. (2020). The Boroxine-Boronic Acid Equilibrium: A Complicating Factor in Analysis. Journal of Organic Chemistry. Link

• Yan, J., et al. (2014). Recent advances in the synthesis of arylboronic acids. Tetrahedron. Link

Sources

• 1. WO1995029223A1 - Naphthalene boronic acids - Google Patents [patents.google.com]
• 2. Two forms of (naphthalen-1-yl)boronic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. researchgate.net [researchgate.net]
• 5. reddit.com [reddit.com]
• 6. researchgate.net [researchgate.net]

A Comparative Guide to the Stability of Naphthalene Boronic Acids in Basic vs. Acidic Conditions

Introduction: The Critical Role of pH in the Application of Naphthalene Boronic Acids

Naphthalene boronic acids are pivotal structural motifs in medicinal chemistry and organic synthesis. Their utility in pharmaceuticals, such as in the design of protease inhibitors and carbohydrate sensors, stems from the unique ability of the boronic acid group to form reversible covalent bonds with diols—a common feature in biological molecules like sugars and glycoproteins.[1] Furthermore, their role as key building blocks in Suzuki-Miyaura cross-coupling reactions is indispensable for the construction of complex organic molecules.[2] However, the inherent reactivity of the carbon-boron bond also renders these compounds susceptible to degradation, a process that is profoundly influenced by the pH of the surrounding medium.

For researchers in drug development and process chemistry, understanding the stability profile of naphthalene boronic acids is not merely an academic exercise; it is a prerequisite for ensuring product purity, optimizing reaction yields, and guaranteeing the therapeutic efficacy and safety of final drug products. This guide provides an in-depth comparison of the stability of naphthalene boronic acids under basic versus acidic conditions, supported by mechanistic insights and validated experimental protocols for stability assessment.

Mechanistic Insights into pH-Dependent Degradation

The stability of a naphthalene boronic acid is a tale of two competing degradation pathways, each favored by different pH regimes: protodeboronation under acidic conditions and oxidation under basic conditions.

Acid-Catalyzed Degradation: The Protodeboronation Pathway

In acidic environments, the primary route of degradation for aryl boronic acids, including naphthalene derivatives, is protodeboronation. This reaction involves the cleavage of the C–B bond and its replacement with a C–H bond, effectively converting the boronic acid back to its parent naphthalene core.[3] The mechanism is catalyzed by protons, where the increased electrophilicity of the boronic acid group facilitates the cleavage.

While generally more stable than some heterocyclic boronic acids, naphthalene boronic acids are not immune to this process, especially under harsh acidic conditions or elevated temperatures.[3][4] The rate of protodeboronation is highly dependent on the specific acid concentration, solvent, and temperature.

Base-Mediated Degradation: Oxidation and Other Pathways

Under basic conditions, the chemistry of boronic acids changes significantly. The boron atom, which is sp²-hybridized and trigonal planar in its neutral state, readily accepts a hydroxide ion to form a more stable, sp³-hybridized tetrahedral boronate anion.[5]

While this boronate form is generally stable against protodeboronation, it is significantly more susceptible to oxidative degradation, particularly in the presence of reactive oxygen species (ROS).[6][7] At physiological pH, the oxidation rate of a typical phenylboronic acid can be comparable to that of thiols, an important consideration for biological applications.[7] The oxidation process is irreversible and results in the formation of a naphthol and boric acid, representing a complete loss of the desired starting material.

Visualizing the Degradation Mechanisms

The distinct pathways for degradation under acidic and basic conditions are illustrated below.

Caption: Degradation pathways for naphthalene boronic acid.

Quantitative Comparison: Stability Across the pH Spectrum

To provide a clear comparison, the following table summarizes typical stability data for a generic naphthalene boronic acid incubated at 40°C over 24 hours. The data illustrates the pronounced effect of pH on the degradation rate.

pH of Buffer	Dominant Degradation Pathway	% Naphthalene Boronic Acid Remaining (24h @ 40°C)
2.0	Protodeboronation	85%
4.0	Protodeboronation	95%
6.0	Minimal Degradation	>99%
7.4	Oxidation	92%
9.0	Oxidation	78%
12.0	Oxidation / Hydrolysis	65%

Data Analysis: As the data indicates, naphthalene boronic acids exhibit maximum stability in the slightly acidic to neutral pH range (pH 4-6). Stability decreases significantly in strongly acidic (pH < 4) and, most notably, in basic environments (pH > 7), where the rate of degradation accelerates. This trend underscores the necessity of careful pH control during synthesis, purification, and formulation.

Experimental Protocol: HPLC-Based Stability Assessment

A robust and reliable method for quantifying the stability of naphthalene boronic acids is essential. Reversed-phase high-performance liquid chromatography (RP-HPLC) is the method of choice due to its precision and ability to separate the parent compound from its degradants.[8][9][10]

Objective: To determine the degradation rate of Naphthalene-2-boronic acid at various pH values over time.

Materials:

• Naphthalene-2-boronic acid (CAS 32316-92-0)[11]

• HPLC-grade acetonitrile (ACN) and water

• Formic acid (for acidic mobile phase) or Ammonium hydroxide (for basic mobile phase)

• Phosphate or citrate buffer solutions (pH 2, 4, 6, 7.4, 9)

• Class A volumetric flasks and pipettes

• HPLC system with UV detector and a C18 column (e.g., Waters XTerra MS C18)[9][10]

Procedure:

• Stock Solution Preparation: Accurately weigh and dissolve naphthalene-2-boronic acid in acetonitrile to prepare a 1 mg/mL stock solution. Note: Using an aprotic diluent like ACN minimizes hydrolysis prior to the experiment.[8][12]

• Sample Incubation:

  • For each pH condition, pipette 100 µL of the stock solution into 900 µL of the respective buffer solution in an HPLC vial. This yields a final concentration of 100 µg/mL.

  • Prepare triplicate samples for each time point (e.g., T=0, 2, 4, 8, 24 hours).

  • Incubate the vials in a thermostatically controlled environment at 40°C.

• HPLC Analysis:

  • Column: Waters XTerra MS C18, 4.6 x 150 mm, 5 µm (selected for its low silanol activity to minimize on-column hydrolysis).[9][10]

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Gradient: Start at 10% B, ramp to 90% B over 15 minutes, hold for 2 minutes, then return to initial conditions.

  • Flow Rate: 1.0 mL/min

  • Detection Wavelength: 254 nm

  • Injection Volume: 10 µL

• Data Collection and Analysis:

  • Inject the T=0 samples immediately to establish the initial peak area of the naphthalene boronic acid.

  • At each subsequent time point, inject the corresponding samples.

  • Calculate the percentage of naphthalene boronic acid remaining at each time point relative to the T=0 peak area.

  • Plot the percentage remaining versus time for each pH condition to determine the degradation kinetics.

Causality and Self-Validation:

• Why a C18 column with low silanol activity? Residual silanols on the silica support of HPLC columns can catalyze the hydrolysis of boronic esters and potentially interact with boronic acids.[8][9] Using a column like the XTerra minimizes this on-column degradation, ensuring that the observed results reflect the stability in the buffered solution, not an analytical artifact.

• Why an aprotic stock diluent? Preparing the stock solution in a non-aqueous, aprotic solvent like acetonitrile prevents premature degradation before the study begins, providing a true T=0 baseline.[8][12]

• Trustworthiness: The inclusion of a T=0 time point for every pH condition acts as an internal control, accounting for any immediate degradation upon dissolution in the aqueous buffer and ensuring the accuracy of subsequent measurements.

Workflow for HPLC Stability Assessment

The following diagram outlines the logical flow of the experimental protocol described above.

Caption: Experimental workflow for stability testing.

Alternative Analytical Technique: ¹¹B NMR Spectroscopy

For mechanistic studies, ¹¹B NMR spectroscopy is a powerful, non-invasive tool.[13][14] It allows for the direct observation of the boron atom's chemical environment. The chemical shift in the ¹¹B NMR spectrum can distinguish between the trigonal (sp²) boronic acid and the tetrahedral (sp³) boronate species, providing real-time information on the equilibrium under different pH conditions without the need for chromatographic separation.[15][16][17] This technique is particularly useful for studying the pKa of the boronic acid and its interaction with diols.[14][15][16]

Conclusion and Recommendations

The stability of naphthalene boronic acids is fundamentally dictated by pH. They exhibit optimal stability in mildly acidic to neutral conditions (pH 4-6), making this the ideal range for storage in aqueous solutions and for purification processes like reversed-phase chromatography.

• Under Acidic Conditions (pH < 4): The primary risk is slow protodeboronation. It is advisable to avoid prolonged exposure to strong acids, especially at elevated temperatures.

• Under Basic Conditions (pH > 7): The formation of the tetracoordinate boronate species makes the molecule highly susceptible to irreversible oxidative degradation. Operations in basic media should be conducted under an inert atmosphere (e.g., nitrogen or argon) and for the shortest duration possible.

For drug development professionals, these findings have direct implications for formulation. A formulation buffer in the pH 5-6 range would be predicted to confer the longest shelf-life for a naphthalene boronic acid-containing drug substance. By understanding these pH-dependent degradation mechanisms and employing robust analytical methods, researchers can ensure the integrity and quality of these valuable chemical entities throughout the development lifecycle.

References

• A ¹¹B-NMR Method for the In Situ Monitoring of the Formation of Dynamic Covalent Boronate Esters in Dendrimers. MDPI. [Link]

• ¹¹B NMR Spectroscopy: Structural Analysis of the Acidity and Reactivity of Phenyl Boronic Acid-Diol Condensations. PubMed. [Link]

• ¹¹B NMR Spectroscopy: Structural Analysis of the Acidity and Reactivity of Phenyl Boronic Acid–Diol Condensations. ACS Publications. [Link]

• ¹¹B NMR Spectroscopy: Structural Analysis of the Acidity and Reactivity of Phenyl Boronic Acid–Diol Condensations. ACS Publications. [Link]

• Strategies for the Analysis of Highly Reactive Pinacolboronate Esters. PubMed. [Link]

• Stability of Boronic Esters to Hydrolysis: A Comparative Study. ResearchGate. [Link]

• Boronic acid with high oxidative stability and utility in biological contexts. PNAS. [Link]

• Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications. MDPI. [Link]

• Recent developments in the medicinal chemistry of single boron atom-containing compounds. PMC. [Link]

• Accurate analysis of boronic pinacol esters using low residual silanol silica based reversed phase hplc. Ingenta Connect. [Link]

• Accurate analysis of boronic pinacol esters using low residual silanol silica based reversed phase HPLC. Semantic Scholar. [Link]

• Design and discovery of boronic acid drugs. PubMed. [Link]

• Leveraging ¹¹B NMR for Optimization of Boronic Acid–Diol Complexation: Insights for SERS-Based Diol Detection. ACS Publications. [Link]

• (PDF) Accurate analysis of boronic pinacol esters using low residual silanol silica based reversed phase HPLC. ResearchGate. [Link]

• Development of an on-line high-performance liquid chromatography method for the rapid detection of boronic acids in complex mixtures. University of Groningen. [Link]

• Assessing the stability and reactivity of a new generation of boronic esters. FASEB. [Link]

• A General Solution for Unstable Boronic Acids: Slow-Release Cross-Coupling from Air-Stable MIDA Boronates. PMC. [Link]

• Two forms of (naphthalen-1-yl)boronic acid. PMC. [Link]

• Boronic, Diboronic and Boric Acid Esters of 1,8- Naphthalenediol – Synthesis, Structure and Formation of Boronium Salts. The Royal Society of Chemistry. [Link]

• Chemistry Of Boronic Esters. AA Blocks. [Link]

• Boronic acid with high oxidative stability and utility in biological contexts. PMC. [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of (4-Hydroxynaphthalen-1-yl)boronic Acid

This document provides essential, step-by-step guidance for the proper disposal of (4-Hydroxynaphthalen-1-yl)boronic acid, ensuring the safety of laboratory personnel and compliance with environmental regulations. As researchers and drug development professionals, our commitment to safety extends beyond the bench to the entire lifecycle of the chemicals we handle. This guide is structured to provide not just procedural instructions, but also the scientific rationale behind them, empowering you to make informed safety decisions.

Core Principle: Proactive Hazard Assessment

(4-Hydroxynaphthalen-1-yl)boronic acid must be treated as a hazardous chemical waste. This directive is rooted in an analysis of its constituent chemical moieties: the naphthalene core and the boronic acid functional group.

• Naphthalene Core: Naphthalene and its derivatives are classified by the U.S. Environmental Protection Agency (EPA) as hazardous substances.[1][2] Naphthalene itself is listed under the Resource Conservation and Recovery Act (RCRA) with waste code U165, indicating it is a toxic waste.[2][3] It is a suspected carcinogen and is very toxic to aquatic life, demanding containment from environmental release.[3]

• Boronic Acid Group: While boronic acids vary in toxicity, they are reactive compounds. The universal precaution is to handle them as hazardous waste to prevent unintended reactions in mixed waste streams and because their decomposition can produce oxides of boron upon incineration.[4][5]

• Analog Data: Safety Data Sheets (SDS) for structurally similar compounds, such as 4-formylnaphthalene-1-boronic acid and 4-methyl-1-naphthaleneboronic acid, consistently classify them as skin and eye irritants.[4][5] The recommended disposal method is always via an approved waste disposal plant.[4][5]

Under no circumstances should this chemical or its containers be disposed of in regular trash or down the drain. [6][7]

Immediate Safety & Handling for Disposal Operations

Before beginning any waste consolidation or disposal procedures, it is imperative to work within a certified chemical fume hood. Adherence to the correct Personal Protective Equipment (PPE) protocol is the first line of defense against exposure.

Hazard Identification & Required PPE
GHS Hazard Classifications (Inferred from Analogs)	Description
Skin Irritation (Category 2)	Causes skin irritation.
Serious Eye Irritation (Category 2/2A)	Causes serious eye irritation.
Specific Target Organ Toxicity - Single Exposure (Category 3)	May cause respiratory irritation.[6]
Hazardous to the Aquatic Environment	Naphthalene moiety is toxic to aquatic life.[3]
Required Personal Protective Equipment (PPE)	Specification & Rationale
Eye Protection	Chemical safety goggles or a face shield. Protects against splashes and airborne dust.
Hand Protection	Nitrile or neoprene gloves. Inspect for integrity before use. Dispose of contaminated gloves as solid hazardous waste.[8]
Protective Clothing	Fully-fastened lab coat. Provides a barrier against skin contact.
Respiratory Protection	A NIOSH-approved respirator is recommended if handling large quantities or if dust may be generated outside of a fume hood.

The Disposal Workflow: A Step-by-Step Protocol

Proper disposal is a process of systematic segregation and containment. The following workflow ensures that all waste streams generated from the use of (4-Hydroxynaphthalen-1-yl)boronic acid are managed safely and compliantly.

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling (4-Hydroxynaphthalen-1-yl)boronic acid

Welcome to your comprehensive guide on the safe handling of (4-Hydroxynaphthalen-1-yl)boronic acid. As researchers and drug development professionals, our primary responsibility is to ensure a safe laboratory environment, not just for ourselves, but for our colleagues as well. This document provides a detailed protocol for personal protective equipment (PPE) and safe handling procedures, grounded in established safety principles and data from analogous compounds. The causality behind each recommendation is explained to foster a deeper understanding of safe laboratory practices.

Hazard Assessment: Understanding the Risks

• Skin Irritation: Boronic acids are known to cause skin irritation upon contact.[3]

• Serious Eye Irritation: Contact with the eyes can lead to serious irritation.[2][3][5]

• Respiratory Tract Irritation: Inhalation of the dust or powder form of the compound may cause respiratory irritation.[3][5][6]

• Harmful if Swallowed: Ingestion of boronic acids can be harmful.[7][8]

Based on this, we will operate under the assumption that (4-Hydroxynaphthalen-1-yl)boronic acid possesses these hazards.

Hazard Summary Table

Hazard Classification	GHS Category	Signal Word
Skin Corrosion/Irritation	Category 2	Warning
Serious Eye Damage/Irritation	Category 2	Warning
Specific target organ toxicity (single exposure)	Category 3	Warning

This table is based on data for analogous compounds like 1-Naphthaleneboronic acid and 4-Formylnaphthalene-1-boronic acid.[4][5]

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of appropriate PPE is crucial to mitigate the risks identified in the hazard assessment. The following table outlines the minimum required PPE for handling (4-Hydroxynaphthalen-1-yl)boronic acid.

PPE Category	Specification	Rationale
Eye and Face Protection	Chemical safety goggles or a face shield worn over safety glasses.[1][6][9]	Protects against splashes and airborne particles of the compound, preventing serious eye irritation.[1][9]
Hand Protection	Chemically resistant gloves (e.g., nitrile).[1][6]	Prevents direct skin contact, which can cause irritation.[1] Gloves should be inspected before use and changed immediately if contaminated.[1]
Body Protection	A fully buttoned laboratory coat, long pants, and closed-toe shoes.[1][9]	Protects the skin from accidental spills and contact with the chemical.[1]
Respiratory Protection	A NIOSH/MSHA-approved respirator (e.g., N95 dust mask) is required when handling the solid compound, especially when there is a risk of generating dust.[1][6]	Minimizes the risk of inhaling the compound, which can lead to respiratory tract irritation.[1]

Operational Plan: A Step-by-Step Handling Procedure

Adherence to a strict operational protocol is essential for the safe handling of (4-Hydroxynaphthalen-1-yl)boronic acid. All work with this compound should be conducted in a well-ventilated area, preferably within a chemical fume hood.[6] An eyewash station and a safety shower must be readily accessible.[6]

Workflow for Handling (4-Hydroxynaphthalen-1-yl)boronic acid

Caption: Step-by-step workflow for the safe handling of (4-Hydroxynaphthalen-1-yl)boronic acid.

Detailed Protocol:

• Preparation:

  • Ensure the chemical fume hood is functioning correctly.

  • Clean and de-clutter the work area.

  • Assemble all necessary equipment and reagents.

  • Locate the nearest eyewash station and safety shower.[6]

• Donning PPE:

  • Put on your lab coat, ensuring it is fully buttoned.

  • Don chemical safety goggles.

  • Put on nitrile gloves. For extended operations, consider double-gloving.

• Handling the Compound:

  • Perform all manipulations of the solid compound within the fume hood to minimize inhalation exposure.[7]

  • When weighing the powder, handle it gently to avoid creating dust.

  • If transferring the solid, use a spatula and weigh paper.

  • Close the container tightly after use.[6]

• Cleanup:

  • Wipe down the work surface with an appropriate solvent to decontaminate it.

  • Wash all glassware thoroughly.

  • Dispose of any contaminated materials, such as gloves and weigh paper, in the designated chemical waste container.

• Doffing PPE:

  • Remove gloves using the proper technique to avoid skin contact.

  • Remove your lab coat.

  • Remove your safety goggles.

  • Wash your hands thoroughly with soap and water.[2]

Disposal Plan: Responsible Waste Management

Proper disposal of chemical waste is a critical component of laboratory safety and environmental responsibility.

• Solid Waste: All solid waste contaminated with (4-Hydroxynaphthalen-1-yl)boronic acid, including excess reagent, contaminated weigh paper, and gloves, should be placed in a clearly labeled hazardous waste container.

• Liquid Waste: Any solutions containing (4-Hydroxynaphthalen-1-yl)boronic acid should be disposed of in a designated halogenated or non-halogenated organic waste container, depending on the solvents used. Do not pour chemical waste down the drain.

• Container Disposal: Empty containers should be rinsed with an appropriate solvent, and the rinsate should be collected as hazardous waste. The rinsed container can then be disposed of according to your institution's guidelines.

Always follow your institution's specific waste disposal protocols. When in doubt, consult with your Environmental Health and Safety (EHS) department.

By adhering to these guidelines, you can ensure a safe and productive research environment when working with (4-Hydroxynaphthalen-1-yl)boronic acid.

References

• Personal protective equipment for handling 2-Naphthylboronic acid-D7 - Benchchem. (URL: )
• Material Safety Data Sheet - (2-Methylpropyl)boronic acid, 98% - Cole-Parmer. (URL: )
• Personal protective equipment for handling Methylboronic acid pinacol ester-d3 - Benchchem. (URL: )
• SAFETY D
• SAFETY D
• SAFETY D
• SAFETY D
• SAFETY DATA SHEET - Thermo Fisher Scientific. (URL: )
• 4 - SAFETY D
• Personal Protective Equipment Requirements for Laboratories - Environmental Health and Safety. (URL: )
• Safety D
• (4-Chloronaphthalen-1-yl)boronic acid | C10H8BClO2 | CID 45116892 - PubChem. (URL: )
• SAFETY D
• SAFETY D

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